(Z)-p-Methoxycinnamic acid

• CAS: 5676-64-2

Core Science & Biosynthesis

An In-Depth Technical Guide to (Z)-p-Methoxycinnamic Acid: Synthesis, Characterization, and Scientific Implications

For Researchers, Scientists, and Drug Development Professionals

Introduction: Beyond the Common Isomer

p-Methoxycinnamic acid (p-MCA), a naturally occurring phenylpropanoid found in various plants, is a molecule of significant interest in the pharmaceutical, cosmetic, and food industries.[1][2] It exists as two geometric isomers: the (E)-isomer (trans) and the (Z)-isomer (cis). The vast majority of scientific literature and commercial availability focuses on the thermodynamically more stable (E)-isomer, prized for its biological activities, including antidiabetic, anticancer, and hepatoprotective effects.[1][3]

However, the (Z)-isomer, while less stable and sparsely studied, represents a compelling frontier for research. Emerging evidence on related compounds suggests that the cis configuration can impart unique and sometimes more potent biological activities compared to its trans counterpart.[4][5] For instance, cis-cinnamic acid has demonstrated significantly higher bactericidal activity against multi-drug resistant Mycobacterium tuberculosis than the trans form.[4] This guide, therefore, moves beyond the well-trodden path of the (E)-isomer to provide a focused, in-depth technical overview of (Z)-p-Methoxycinnamic acid. We will delve into its synthesis via photochemical isomerization, detailed spectroscopic characterization, inherent instability, and potential biological significance, offering a foundational resource for scientists aiming to explore this promising, yet under-investigated, molecule.

Molecular Identity and Stereochemistry

The defining feature of (Z)-p-Methoxycinnamic acid is the cis configuration of the substituents around the carbon-carbon double bond. This arrangement places the phenyl ring and the carboxyl group on the same side of the double bond, leading to increased steric strain compared to the (E)-isomer. This structural difference is the primary determinant of its distinct physical and chemical properties.

Identifier	Value
IUPAC Name	(Z)-3-(4-methoxyphenyl)prop-2-enoic acid[6]
CAS Number	5676-64-2[6]
Molecular Formula	C₁₀H₁₀O₃[6]
Molecular Weight	178.18 g/mol [6]
Synonyms	cis-4-Methoxycinnamic acid, (Z)-p-MCA[6][7]

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C1 [label="C"];
C2 [label="C"];
C3 [label="C"];
C4 [label="C"];
C5 [label="C"];
C6 [label="C"];
C7 [label="C"];
C8 [label="C"];
C9 [label="C"];
C10 [label="O"];
O1 [label="O"];
O2 [label="O"];
H1 [label="H"];
H2 [label="H"];
H_vinyl1 [label="H"];
H_vinyl2 [label="H"];
H_carboxyl [label="H"];
// Aromatic ring
C1 -- C2;
C2 -- C3;
C3 -- C4;
C4 -- C5;
C5 -- C6;
C6 -- C1;
// Double bond and carboxyl group
C1 -- C7;
C7 -- C8 [style=double, len=1.5];
C8 -- C9;
C9 -- O1 [style=double];
C9 -- O2;
O2 -- H_carboxyl;
// Methoxy group
C4 -- C10;
C10 -- H1; // Representing CH3 group// Hydrogens
C7 -- H_vinyl1;
C8 -- H_vinyl2;
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C7 [pos="1.5,0!"];
C8 [pos="2.5,1!"];
C9 [pos="3.5,0.5!"];
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Caption: Molecular structure of (Z)-p-Methoxycinnamic acid.

Synthesis and Purification: A Stereochemical Challenge

Standard synthetic routes to cinnamic acids, such as the Knoevenagel-Doebner condensation or the Perkin reaction, are stereoselective for the thermodynamically favored (E)-isomer.[8][9][10] Therefore, obtaining the (Z)-isomer requires a different strategy. The most practical and widely cited method is the photochemical isomerization of the readily available (E)-isomer.[5][11][12]

The principle behind this synthesis is that UV irradiation provides the energy to overcome the activation barrier for rotation around the C=C double bond. Upon absorbing a photon, the molecule is promoted to an excited state where the double bond has more single-bond character, allowing rotation. Relaxation back to the ground state can yield either the (E) or (Z) isomer, eventually leading to a photostationary state, which is a mixture of both.[12][13]

Caption: Workflow for synthesis and purification of (Z)-p-MCA.

Experimental Protocol: Photochemical Synthesis and Purification

This protocol describes the conversion of (E)-p-MCA to a mixture of isomers and the subsequent isolation of the (Z)-form.

1. Materials and Equipment:

• (E)-p-Methoxycinnamic acid (predominantly trans, >98%)

• HPLC-grade methanol or acetonitrile

• UV photoreactor or mercury lamp (a common wavelength used is 254 nm) or exposure to natural sunlight[14]

• Quartz reaction vessel

• Rotary evaporator

• Silica gel for column chromatography or a preparative HPLC system with a C18 column[15][16]

• Standard laboratory glassware

• HPLC or TLC system for monitoring

2. Procedure: Isomerization

• Solution Preparation: Prepare a moderately concentrated solution of (E)-p-MCA in a UV-transparent solvent like methanol or acetonitrile in a quartz reaction vessel. The exact concentration may require optimization.

• Irradiation: Place the vessel in the photoreactor and irradiate with UV light. If using sunlight, expose the solution in a sealed quartz flask to direct sunlight.[14] The process relies on photon absorption, so efficient stirring is crucial for uniform exposure.

• Monitoring: Periodically take small aliquots from the reaction mixture and analyze them by HPLC or TLC to monitor the formation of the (Z)-isomer and the approach to the photostationary state. The (Z)-isomer will typically have a different retention time/Rf value.

• Completion: Continue irradiation until the ratio of (E) to (Z) isomers becomes constant, indicating that the photostationary state has been reached. The conversion rate to the cis form can be around 20-55%.[14]

3. Procedure: Isolation and Purification

• Solvent Removal: Once the reaction is complete, transfer the solution to a round-bottom flask and remove the solvent using a rotary evaporator at low temperature to prevent thermal re-isomerization to the trans form.

• Chromatographic Separation: The resulting crude mixture of (E) and (Z) isomers is best separated by chromatography.[15][16]

  • Flash Column Chromatography: Use silica gel with an appropriate solvent system (e.g., a hexane/ethyl acetate gradient). The polarity difference between the isomers, though small, often allows for separation.

  • Preparative HPLC: For higher purity, reversed-phase preparative HPLC using a C18 column is highly effective. A mobile phase of acetonitrile/water with a small amount of acid (e.g., formic or acetic acid) is typically used.

• Fraction Collection: Collect the fractions corresponding to the (Z)-isomer peak.

• Final Steps: Combine the pure fractions and remove the solvent under reduced pressure, again at low temperature. Dry the resulting solid under vacuum to obtain pure (Z)-p-Methoxycinnamic acid.

Physicochemical and Spectroscopic Properties

The distinct stereochemistry of (Z)-p-MCA leads to different physical properties compared to its (E) counterpart. Generally, cis isomers are less stable, have lower melting points, and may have higher solubility due to less efficient crystal packing. However, specific experimental data for the (Z)-isomer is limited.

Property	(Z)-p-Methoxycinnamic Acid	(E)-p-Methoxycinnamic Acid
Appearance	White to off-white solid	White crystalline powder[17][18]
Melting Point	Data not available	171-176 °C[17][19][20][21]
Boiling Point	Data not available	~250 °C (rough estimate)[17][18]
Solubility	Data not available	Soluble in DMSO, methanol, ethanol[17][18]
pKa	Data not available	~4.54 (at 25 °C)[17]

Spectroscopic Characterization: The Definitive Fingerprint

Spectroscopy is the unequivocal method to confirm the identity and stereochemistry of (Z)-p-MCA. The most critical technique is ¹H NMR, where the coupling constant between the vinylic protons provides a definitive distinction from the (E)-isomer.

Protocol: NMR Sample Preparation and Analysis

• Sample Preparation: Weigh approximately 5-10 mg of the purified (Z)-p-MCA.

• Dissolution: Dissolve the sample in ~0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or CD₃OD) in a clean, dry NMR tube. DMSO-d₆ is often a good choice as it solubilizes the acid well and the acidic proton is often visible.

• Analysis: Acquire ¹H and ¹³C NMR spectra. A ¹H-¹H COSY experiment can be useful to confirm the coupling between the vinylic protons.

¹H NMR Spectroscopy The key diagnostic signals are the two doublets corresponding to the vinylic protons (Hα and Hβ).

• Chemical Shift (δ): The vinylic protons will appear as doublets, typically in the range of 5.5-8.0 ppm. The aromatic protons will appear as two doublets (an AA'BB' system) around 6.8-7.8 ppm. The methoxy group will be a sharp singlet around 3.8 ppm. The carboxylic acid proton will be a broad singlet at a variable chemical shift (>10 ppm), which may not be observed depending on the solvent and concentration.

• Coupling Constant (J): This is the most crucial parameter. For the (Z)-isomer, the vicinal coupling constant between the two vinylic protons (³JHαHβ) is expected to be in the range of 10-12 Hz . This contrasts sharply with the (E)-isomer, which exhibits a much larger coupling constant of 15-16 Hz .[9][22][23] This difference is a direct consequence of the dihedral angle between the C-H bonds as described by the Karplus relationship.[24]

¹³C NMR Spectroscopy The spectrum will show 10 distinct carbon signals. Expected chemical shifts (ppm) are:

• Carbonyl Carbon (-COOH): ~167-170 ppm

• Vinylic Carbons (Cα, Cβ): ~115-145 ppm

• Aromatic Carbons: ~114-162 ppm (The carbon attached to the methoxy group, C4, will be the most downfield aromatic signal).

• Methoxy Carbon (-OCH₃): ~55 ppm

Infrared (IR) Spectroscopy Characteristic absorption bands (cm⁻¹) include:

• O-H stretch (Carboxylic Acid): A very broad band from ~2500-3300 cm⁻¹

• C=O stretch (Carbonyl): A strong, sharp band around ~1680-1700 cm⁻¹

• C=C stretch (Alkene): A band around ~1620-1640 cm⁻¹

• C-O stretch (Ether): A strong band around ~1250-1260 cm⁻¹

Mass Spectrometry (MS) In electron ionization (EI-MS), the molecular ion peak [M]⁺ should be observed at m/z = 178, confirming the molecular weight.

Stability and Isomerization Dynamics

A core chemical property of (Z)-p-MCA is its thermodynamic instability relative to the (E)-isomer. The steric repulsion between the bulky phenyl and carboxyl groups in the cis configuration makes it a higher-energy molecule. Consequently, it has a propensity to isomerize back to the more stable trans form.

Caption: Isomerization between (Z)- and (E)-p-Methoxycinnamic Acid.

Factors Promoting Isomerization to the (E)-form:

• Heat (Δ): Heating a sample of (Z)-p-MCA, either neat or in solution, will provide the thermal energy to overcome the rotational barrier and convert it to the (E)-isomer. The thermal equilibrium lies almost completely on the side of the trans isomer.[12]

• Light (hν): While UV light is used to form the (Z)-isomer from the (E)-isomer, continued irradiation of the pure (Z)-isomer will also cause it to convert back to the (E)-form until the photostationary state is re-established.

• Acid Catalysis (H⁺): The presence of a strong acid can catalyze the isomerization process.

This inherent instability is a critical consideration for experimental design, storage, and application. Solutions of (Z)-p-MCA should be protected from light and heat, and storage of the pure solid should be in a cool, dark place.

Potential Applications in Drug Discovery

While most pharmacological data is attributed to (E)-p-MCA, the principle that stereochemistry dictates biological activity is fundamental. The different three-dimensional shape of the (Z)-isomer means it will interact differently with enzyme active sites and cellular receptors. As has been shown for the parent cinnamic acid, the cis form can possess dramatically enhanced antimicrobial properties.[4][5]

This opens several avenues for investigation by drug development professionals:

• Antimicrobial Research: (Z)-p-MCA should be evaluated as a potential antibacterial or antifungal agent, particularly against drug-resistant strains.

• Enzyme Inhibition Studies: The compound could be a candidate for screening as an inhibitor in various enzyme assays where the (E)-isomer has shown activity (e.g., α-glucosidase).[3] Its different geometry may lead to altered potency or selectivity.

• Prodrug Development: The inherent instability could potentially be leveraged. For example, a stabilized derivative of the (Z)-isomer could be designed to release the active cis form upon reaching a specific physiological environment.

The exploration of (Z)-p-MCA's bioactivity is a nascent field, offering a significant opportunity for novel discoveries.

Safety and Handling

No specific safety data sheet (SDS) is available for (Z)-p-Methoxycinnamic acid. Therefore, it must be handled with the standard precautions for a novel chemical entity. The hazards should be assumed to be similar to those of the (E)-isomer.

• General Precautions: Handle in a well-ventilated area or fume hood. Avoid generating dust.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.

• Hazards: The (E)-isomer is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[17] Similar effects should be anticipated for the (Z)-isomer.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place to prevent degradation and isomerization.

References

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• Chen, Y. F., et al. (2011). Transformation of cinnamic acid from trans- to cis-form raises a notable bactericidal and synergistic activity against multiple-drug resistant Mycobacterium tuberculosis. European Journal of Pharmaceutical Sciences, 43(3), 198-204. [Link]

• Indriyanti, E., et al. (2022). Synthesis of PMCA (P-Methoxy Cinnamic Acid) using Perkin Reaction and Its Activity as Photo Protective and Antifungal Agent. JKPK (Jurnal Kimia dan Pendidikan Kimia), 7(2), 138. [Link]

• Nishimura, S., et al. (2001). Synthesis of cis-Cinnamic Acid from trans-Cinnamaldehyde over Ag+-Exchanged Beta-Zeolite in Toluene. Chemistry Letters, 30(10), 1054-1055. [Link]

• The Good Scents Company. (n.d.). 4-methoxycinnamic acid. Retrieved January 16, 2026, from [Link]

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• Janik, A., & Gliszczyńska, A. (2021). Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. Molecules, 26(13), 3827. [Link]

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• Google Patents. (n.d.). CN103450020B - P-methoxy cinnamic acid ester preparation method.

• ResearchGate. (n.d.). High Purity cis-Cinnamic Acid Preparation for Studying Physiological Role of trans-Cinnamic and cis-Cinnamic Acids in Higher Plants. Retrieved January 16, 2026, from [Link]

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• The Royal Society of Chemistry. (n.d.). Table of Contents. Retrieved January 16, 2026, from [Link]

• de Cássia da Silveira e Sá, R., et al. (2018). Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells. Molecules, 23(12), 3199. [Link]

• Zimmerman, A. M., & O'Connell, E. J. (1969). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. Canadian Journal of Chemistry, 47(22), 4143-4149. [Link]

• National Center for Biotechnology Information. (n.d.). cis-4-Methoxycinnamic acid. PubChem Compound Database. Retrieved January 16, 2026, from [Link]

• FooDB. (n.d.). Showing Compound trans-p-Methoxycinnamic acid (FDB002667). Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Biological applications of p-methoxycinnamic acid. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). IL81218A - Purification of 2-ethylhexyl p-methoxycinnamate.

• YMC Europe. (n.d.). Product Information - Easy purification of isomers with prepacked glass columns. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. Retrieved January 16, 2026, from [Link]

• CAS Common Chemistry. (n.d.). cis-4-Methoxycinnamic acid. Retrieved January 16, 2026, from [Link]

• Google Patents. (n.d.). CN102558117A - Converting method for cis and trans isomers of cinnamic acid compound.

• De, P., et al. (2018). and three‐bond carbon–hydrogen coupling constants in cinnamic acid based compounds. Magnetic Resonance in Chemistry, 56(10), 966-973. [Link]

• Organic Chemistry Data. (n.d.). 1H NMR Coupling Constants. Retrieved January 16, 2026, from [Link]

• University of Potsdam. (n.d.). Coupling constants for 1H and 13C NMR. Retrieved January 16, 2026, from [Link]

• ACS Publications. (n.d.). PHOTOCHEMICAL cis-trans ISOMERIZATION OF p-DIMETHYLAMINOCINNAMIC ACID NITRILE. The Journal of Physical Chemistry. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). Isomerization of trans-cinnamic acid to cis-cinnamic acid. Retrieved January 16, 2026, from [Link]

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• ResearchGate. (n.d.). Synthesis, Separation and Crystal Structures of E and Z Isomers of 3-(2,5-Dimethoxyphenyl)-2-(4-Methoxyphenyl)Acrylic Acid. Retrieved January 16, 2026, from [Link]

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(Z)-p-Methoxycinnamic acid CAS number lookup

An In-depth Technical Guide to (Z)-p-Methoxycinnamic Acid for Scientific Professionals

Introduction: Beyond the Isomer

p-Methoxycinnamic acid (p-MCA), a naturally occurring phenylpropanoid found in various plants, has garnered significant attention within the scientific community.[1] While the more common and thermodynamically stable (E)-isomer (trans, CAS: 830-09-1) is widely studied for its therapeutic potential, its geometric isomer, (Z)-p-Methoxycinnamic acid (cis, CAS: 5676-64-2 ), presents unique stereospecific properties and synthetic challenges that are of considerable interest to researchers in organic synthesis and drug discovery.[1][2][3] This guide provides a comprehensive technical overview of (Z)-p-MCA, focusing on its synthesis, purification, characterization, and known biological significance, designed for professionals engaged in chemical and pharmaceutical research.

Physicochemical Properties and Identification

A clear understanding of the fundamental properties of a compound is the bedrock of its application. The key identifiers and properties for the cis and trans isomers of p-Methoxycinnamic acid are summarized below.

Property	(Z)-p-Methoxycinnamic acid	(E)-p-Methoxycinnamic acid
CAS Number	5676-64-2[1][2][3]	830-09-1[4]
Molecular Formula	C₁₀H₁₀O₃[2][3]	C₁₀H₁₀O₃[4]
Molecular Weight	178.18 g/mol [2][3]	178.18 g/mol [4]
Synonyms	cis-4-Methoxycinnamic acid, (2Z)-3-(4-methoxyphenyl)propenoic acid	trans-4-Methoxycinnamic acid, (2E)-3-(4-methoxyphenyl)prop-2-enoic acid
Appearance	White to light yellow crystalline powder	White fine crystalline powder[5]
Melting Point	Data not consistently available; typically lower than (E)-isomer	172-175 °C[4][5]
Solubility	Soluble in methanol, ethanol; sparingly soluble in water[6]	Soluble in methanol, ethanol; 0.712 mg/mL in water at 25 °C[4]
IUPAC Name	(2Z)-3-(4-methoxyphenyl)prop-2-enoic acid	(2E)-3-(4-methoxyphenyl)prop-2-enoic acid[4]

Synthesis of p-Methoxycinnamic Acid Isomers

The synthesis of p-methoxycinnamic acid is predominantly achieved through condensation reactions, which typically yield the more stable (E)-isomer as the major product. The synthesis of the pure (Z)-isomer often requires specialized photochemical methods (isomerization of the E-isomer) or stereoselective synthesis routes, which are less commonly documented in standard literature. Below are detailed protocols for established methods that yield the p-MCA scaffold.

Method 1: The Perkin Reaction

The Perkin reaction is a classic method for synthesizing α,β-unsaturated aromatic acids. It involves the aldol condensation of an aromatic aldehyde with an acid anhydride, catalyzed by the alkali salt of the acid.[7][8] This method is cost-effective but generally favors the formation of the trans-isomer.

Causality of Experimental Choices:

• Base Catalyst: Sodium acetate acts as a base to deprotonate the acetic anhydride, forming a reactive carbanion (enolate).[3][7] Its choice is critical as it must be strong enough to generate the enolate but not so strong as to cause side reactions.

• Acetic Anhydride: Serves as both the source of the enolate and the acetylating agent. An excess is used to drive the reaction forward.

• Sonication (Optional): The application of ultrasonic waves can accelerate the reaction by inducing cavitation, which creates localized high-pressure and high-temperature conditions, enhancing mass transfer and reaction rates.[5]

• Work-up: The reaction mixture is treated with sodium bicarbonate to convert the acidic product into its water-soluble sodium salt, allowing for the removal of non-polar impurities (like unreacted aldehyde) via extraction with an organic solvent like diethyl ether.[9] Subsequent acidification precipitates the pure acid.

Detailed Protocol (Ultrasonic-Assisted Perkin Reaction): [5][9]

• Reactant Charging: In a suitable Erlenmeyer flask, combine 4-methoxybenzaldehyde (p-anisaldehyde, 0.05 mol), acetic anhydride (0.073 mol), and anhydrous sodium acetate (0.03 mol).

• Reaction: Place the flask in a sonicator bath and irradiate at 50°C for 60 minutes.

• Quenching and Extraction: After cooling, add 25 mL of distilled water. Carefully add saturated sodium bicarbonate solution portion-wise until the pH of the mixture reaches 8. Transfer the mixture to a separatory funnel and wash with diethyl ether (2 x 20 mL) to remove impurities.

• Precipitation: Collect the aqueous layer and slowly acidify it with concentrated HCl with cooling in an ice bath until the precipitation of a white solid is complete.

• Isolation: Collect the precipitate by vacuum filtration, wash thoroughly with cold distilled water, and dry to yield predominantly (E)-p-methoxycinnamic acid.

Workflow for the Synthesis of p-Methoxycinnamic Acid via Perkin Reaction.

Method 2: Doebner-Knoevenagel Condensation

This method involves the reaction of an aldehyde with a compound containing an active methylene group, such as malonic acid, in the presence of a basic catalyst like pyridine and piperidine.[10][11] It often provides higher yields and milder reaction conditions compared to the Perkin reaction.

Detailed Protocol: [10]

• Reactant Charging: In a 25-mL round-bottomed flask, dissolve 4-methoxybenzaldehyde (6.61 mmol) and malonic acid (16.8 mmol) in pyridine (3.0 mL).

• Catalysis: Add piperidine (0.6 mL) or β-alanine (0.10 g) as a catalyst.

• Reaction: Heat the mixture under reflux for 4 hours (or 90 minutes if using β-alanine).

• Precipitation: Cool the reaction mixture to room temperature and then place it in an ice bath. Slowly add 8.0 mL of concentrated HCl to precipitate the product.

• Isolation: Collect the white precipitate by vacuum filtration, wash with cold water (2 x 10 mL), and dry thoroughly.

Purification: The Art of Recrystallization

The crude product from synthesis, regardless of the method, contains impurities such as unreacted starting materials or side products. Recrystallization is the most effective technique for purifying solid cinnamic acid derivatives.[12]

Causality of Solvent Choice: The principle of recrystallization hinges on the differential solubility of the desired compound and its impurities in a chosen solvent system at different temperatures.[12] An ideal solvent should dissolve the compound completely at its boiling point but poorly at low temperatures. For p-MCA, a mixed-solvent system is highly effective.

• Methanol/Water or Ethanol/Water: p-MCA is highly soluble in alcohols like methanol or ethanol and insoluble in water.[6] This disparity is exploited in mixed-solvent recrystallization. The crude solid is dissolved in a minimal amount of hot alcohol (the "soluble solvent"). Water (the "insoluble solvent") is then added dropwise to the hot solution until persistent cloudiness appears, indicating the saturation point. A few drops of hot alcohol are then added to redissolve the precipitate, and the solution is allowed to cool slowly, promoting the formation of pure crystals while impurities remain in the mother liquor.[6][13]

Detailed Protocol (Mixed-Solvent Recrystallization): [6][13]

• Dissolution: Place the crude p-MCA in an Erlenmeyer flask. Add a minimal amount of hot ethanol or methanol and heat gently to dissolve the solid completely.

• Inducing Saturation: While keeping the solution hot, add distilled water dropwise until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few drops of the hot alcohol to just redissolve the precipitate and obtain a clear solution.

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice-water bath for 15-20 minutes to maximize crystal formation.

• Isolation: Collect the purified crystals by suction filtration, wash with a small amount of the cold alcohol/water solvent mixture, and dry completely.

Characterization and Spectroscopic Analysis

Confirmation of the synthesized product's identity and purity is paramount. This is achieved through a combination of physical and spectroscopic methods. While obtaining a clean spectrum for the (Z)-isomer can be challenging due to its lower stability, the data for the (E)-isomer serves as a crucial reference.

Method	Expected Observations for (E)-p-Methoxycinnamic Acid
Melting Point	172-175 °C; a sharp melting point range indicates high purity.[5]
¹H NMR	Key signals include: a singlet for the methoxy (-OCH₃) protons (~3.8 ppm), doublets for the vinylic protons (-CH=CH-) with a large coupling constant (J ≈ 16 Hz) characteristic of a trans configuration, and signals in the aromatic region for the phenyl protons.[4][10]
¹³C NMR	Signals corresponding to the carboxyl carbon, olefinic carbons, aromatic carbons (including the methoxy-substituted carbon), and the methoxy carbon.
FT-IR (ATR)	Characteristic absorption bands for O-H stretching (carboxylic acid), C=O stretching (carbonyl), C=C stretching (alkene and aromatic), and C-O stretching (ether and acid).[5]
GC-MS	A single major peak with a molecular ion (M⁺) peak at m/z = 178, corresponding to the molecular weight of the compound.[5]

Biological Activity and Mechanisms of Action

p-Methoxycinnamic acid is not merely a synthetic target but a bioactive molecule with significant therapeutic potential. Its effects are primarily documented for the (E)-isomer, which has been extensively studied for its antidiabetic and anticancer properties.

Antidiabetic Mechanism

p-MCA has been shown to exert a potent antihyperglycemic effect through a dual-action mechanism targeting both insulin secretion and hepatic glucose metabolism.[14]

• Stimulation of Insulin Secretion: Unlike sulfonylurea drugs, which close ATP-sensitive K⁺ (KATP) channels, p-MCA stimulates insulin release from pancreatic β-cells by directly increasing Ca²⁺ influx through L-type calcium channels.[1][2][15] This influx of calcium is a primary trigger for the exocytosis of insulin-containing granules.

• Modulation of Hepatic Enzymes: In diabetic models, p-MCA corrects hyperglycemia by increasing hepatic glycogen storage. It achieves this by enhancing the activity of key glycolytic enzymes (like glucokinase and phosphofructokinase) and suppressing the activity of the primary gluconeogenic enzyme, glucose-6-phosphatase.[14]

Dual-action antidiabetic mechanism of p-Methoxycinnamic Acid.

Anticancer Mechanism: Induction of Apoptosis

In oncology research, p-MCA has been identified as a potent inducer of apoptosis in human colon adenocarcinoma cells (HCT-116).[16] It triggers the mitochondrial-mediated intrinsic pathway of programmed cell death.

Key Steps in the Apoptotic Cascade:

• Mitochondrial Disruption: p-MCA treatment leads to a decrease in the mitochondrial membrane potential (ΔΨm).[16]

• Cytochrome C Release: This disruption causes the release of cytochrome C from the mitochondria into the cytosol.[16]

• Apoptosome Formation & Caspase Activation: Cytosolic cytochrome C binds to Apaf-1, leading to the formation of the apoptosome and the activation of initiator caspase-9. Caspase-9 then activates executioner caspase-3.[16]

• Regulation of Bcl-2 Family Proteins: The process is associated with an upregulation of the pro-apoptotic protein Bax and a downregulation of the anti-apoptotic protein Bcl-2, further promoting mitochondrial permeabilization.[16]

Conclusion

(Z)-p-Methoxycinnamic acid and its trans-isomer are compounds of significant scientific value. While the (E)-isomer is more readily synthesized and has well-documented biological activities, the unique stereochemistry of the (Z)-isomer makes it an important target for synthetic chemists and pharmacologists exploring structure-activity relationships. The protocols and mechanistic insights provided in this guide offer a solid foundation for researchers to synthesize, purify, and characterize these molecules, enabling further exploration into their promising therapeutic applications.

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An In-depth Technical Guide to the Natural Sources and Isolation of (Z)-p-Methoxycinnamic Acid

Introduction

p-Methoxycinnamic acid (p-MCA), a naturally occurring phenylpropanoid, has garnered significant attention within the scientific community for its broad spectrum of therapeutic and nutraceutical properties.[1][2] As a methoxy derivative of cinnamic acid, this compound exhibits a range of biological activities, including antidiabetic, anticancer, antimicrobial, hepatoprotective, and neuroprotective effects.[2][3][4] Its presence is widespread in the plant kingdom, often as a key bioactive component in traditional herbal medicines and dietary staples.[1][5]

While the trans (E) isomer is more common, the cis (Z) isomer also occurs naturally and is an important target for isolation and study. The stereochemistry of the molecule can significantly influence its biological activity and pharmacokinetic profile. This guide is designed for researchers, scientists, and drug development professionals, providing a comprehensive overview of the natural sources of p-MCA, with a focus on the (Z)-isomer, its biosynthetic origins, and detailed, field-proven methodologies for its extraction, isolation, and purification from complex plant matrices. We will explore the causality behind experimental choices, offering not just protocols, but the strategic reasoning required for successful natural product chemistry.

Chapter 1: Natural Occurrence and Biosynthesis

Distribution in the Plant Kingdom

p-Methoxycinnamic acid is found across a diverse range of plant families, though its concentration and chemical form—free acid, ester, or glycoside—can vary significantly.[6] The most common sources are plants within the Asteraceae, Scrophulariaceae, and Rutaceae families.[3][5] In many commercially and medicinally important plants, p-MCA is not present as a free acid but rather as an ester, most notably ethyl p-methoxycinnamate (EPMC), which serves as a stable precursor for isolation.

Table 1: Prominent Natural Sources of p-Methoxycinnamic Acid and its Derivatives

Plant Species	Common Name	Family	Plant Part	Reported Form	Reference(s)
Kaempferia galanga	Aromatic Ginger, Kencur	Zingiberaceae	Rhizomes	Ethyl p-methoxycinnamate	[6]
Aquilegia vulgaris	Common Columbine	Ranunculaceae	Leaves, Stems	E- and Z-p-Methoxycinnamic acid	[7]
Matricaria chamomilla	German Chamomile	Asteraceae	Flowers	Glycosidic precursors	[1][6]
Oryza sativa L.	Rice	Poaceae	Bran, Grains	p-Methoxycinnamic acid	[1]
Anigozanthos preissii	Kangaroo Paw	Haemodoraceae	Roots	p-Methoxycinnamic acid	[6][8]
Coffea arabica	Coffee	Rubiaceae	Beans	p-Methoxycinnamic acid	[3]
Curcuma longa L.	Turmeric	Zingiberaceae	Rhizomes	p-Methoxycinnamic acid	[5]
Xylocarpus granatum	Cannonball Mangrove	Meliaceae	Not specified	(Z)-p-Methoxycinnamic acid	[9]

The (Z)-Isomer: Specific Sources

The geometric isomerism of the prop-2-enoic acid side chain is a critical structural feature. While many studies focus on the more stable E-isomer, specific plants have been identified as sources of the Z-isomer. Two isomers, E- and Z-p-methoxycinnamic acid, were successfully isolated from the leaves and stems of Aquilegia vulgaris.[7] Additionally, (Z)-p-Methoxycinnamic acid has been reported in Xylocarpus granatum.[9] The isolation of the less stable Z-isomer often requires careful handling to prevent isomerization to the E-form, which can be induced by light, heat, or acid/base catalysis.

Biosynthetic Pathway: The Phenylpropanoid Route

Understanding the biosynthesis of p-MCA provides crucial context for its presence in plants. It is synthesized via the phenylpropanoid pathway, a major route for the production of a wide variety of plant secondary metabolites. The pathway begins with the amino acid L-phenylalanine.

The key transformations involve:

• Deamination: The enzyme Phenylalanine Ammonia-Lyase (PAL) catalyzes the elimination of ammonia from L-phenylalanine to form cinnamic acid.

• Hydroxylation: Cinnamate 4-hydroxylase (C4H), a cytochrome P450-dependent monooxygenase, introduces a hydroxyl group at the para-position of the phenyl ring to produce p-coumaric acid.

• Methylation: An O-methyltransferase (OMT) enzyme then catalyzes the transfer of a methyl group from S-adenosyl-L-methionine (SAM) to the 4-hydroxyl group of p-coumaric acid, yielding p-methoxycinnamic acid.[8]

This final methylation step is critical, as it differentiates p-MCA from other common cinnamic acid derivatives like p-coumaric and ferulic acids, often imparting unique biological properties.[4]

Caption: Simplified biosynthesis of p-MCA via the phenylpropanoid pathway.

Chapter 2: Principles of Isolation and Purification

The successful isolation of (Z)-p-MCA from a natural source is a multi-stage process that hinges on a sound strategy for extraction, fractionation, and purification. The chemical form of the target molecule within the plant matrix (e.g., ester vs. free acid) dictates the optimal approach.

General Isolation Workflow

The logical flow from raw plant material to a pure, characterized compound follows a well-defined path. The choice of specific techniques at each stage depends on the scale of the isolation, the chemical properties of the target compound, and the nature of the impurities.

Caption: General experimental workflow for isolating p-MCA from plant sources.

Causality in Method Selection

• Extraction Solvent: The choice is paramount. For isolating the nonpolar ethyl p-methoxycinnamate (EPMC) from K. galanga, a nonpolar solvent like n-hexane is highly effective, yielding a cleaner initial extract with higher target concentration.[10] Conversely, to extract the more polar free acid or its glycosides, more polar solvents like methanol, ethanol, or hydro-alcoholic mixtures are required.[11] Sequential extraction with solvents of increasing polarity is a powerful strategy to systematically separate compounds based on their solubility.[12][13]

• Chromatography:

  • Medium-Pressure Liquid Chromatography (MPLC): Often employed for initial, large-scale fractionation of the crude extract. Using a reversed-phase (RP-18) column with a water-methanol gradient allows for efficient separation of compounds based on polarity.[12]

  • High-Performance Liquid Chromatography (HPLC): The gold standard for final purification and analysis.[14] A reversed-phase C18 column is typically used, providing high-resolution separation of closely related compounds, including E/Z isomers.[15][16]

• Hydrolysis: This step is non-negotiable when p-MCA is present as an ester or glycoside. Basic hydrolysis (e.g., with NaOH or KOH) is a robust and common method to cleave the ester bond of EPMC, liberating the carboxylate salt of p-MCA.[17] Subsequent acidification precipitates the free carboxylic acid, which is often less soluble in the aqueous medium. Enzymatic hydrolysis can also be considered for a milder approach, particularly for cleaving glycosidic bonds.

Chapter 3: Detailed Experimental Protocols

The following protocols are presented as self-validating systems, incorporating steps for monitoring and confirmation.

Protocol 1: Isolation of p-MCA from Kaempferia galanga Rhizomes

This two-part protocol is highly effective due to the abundance of p-MCA in its ethyl ester form in this source.

Part A: Extraction and Purification of Ethyl-p-methoxycinnamate (EPMC)

• Material Preparation: Air-dry fresh K. galanga rhizomes in the shade for 7-10 days, then grind into a fine powder (approx. 40-60 mesh).

• Extraction: Macerate 500 g of the dried powder with 2.5 L of n-hexane at room temperature for 72 hours with occasional agitation. The use of n-hexane selectively extracts nonpolar compounds, including EPMC, minimizing the co-extraction of more polar impurities.

• Filtration and Concentration: Filter the mixture through Whatman No. 1 filter paper. Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to yield the crude n-hexane extract.

• Purification by Recrystallization: Dissolve the crude extract in a minimal amount of hot methanol and allow it to cool slowly to room temperature, then at 4°C overnight. EPMC will crystallize out. Collect the crystals by vacuum filtration. This process can be repeated to improve purity. A yield of approximately 5.88% (w/w from dried powder) has been reported using this method.

• Validation: Monitor the purification process using Thin Layer Chromatography (TLC) with a silica gel plate (GF254) and a mobile phase of n-hexane:ethyl acetate (e.g., 8:2 v/v). Visualize spots under UV light (254 nm). The pure EPMC should appear as a single spot. Confirm identity with melting point analysis (literature value: 49°C).

Part B: Hydrolysis of EPMC to p-Methoxycinnamic Acid (p-MCA)

• Reaction Setup: In a round-bottom flask, suspend 2.5 g of purified EPMC in 5 mL of ethanol. Add a solution of 1.25 g of sodium hydroxide (NaOH) in 20 mL of distilled water.

• Hydrolysis: Heat the mixture to reflux for 30-45 minutes. The reaction progress can be monitored by TLC until the starting EPMC spot has disappeared.

• Acidification and Precipitation: Cool the reaction mixture to room temperature in an ice bath. Slowly add 2M hydrochloric acid (HCl) dropwise with stirring until the pH is ~2. A white precipitate of p-MCA will form.

• Isolation and Purification: Collect the precipitate by vacuum filtration, wash thoroughly with cold distilled water to remove salts, and dry in a desiccator. A reported yield for this step is 21%. For higher purity, the crude p-MCA can be recrystallized from a suitable solvent like methanol or an ethanol/water mixture.

• Validation: The final product's identity and purity should be confirmed via HPLC and spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Protocol 2: General Method for Direct Isolation from Plant Material

This protocol is adaptable for sources where p-MCA exists as a free acid or in a more complex matrix.

• Material Preparation: Prepare dried, powdered plant material (e.g., leaves of Aquilegia vulgaris) as described in Protocol 1A.

• Sequential Solvent Extraction: a. Macerate 200 g of plant powder sequentially with 1 L of n-hexane, followed by 1 L of chloroform, and finally 1 L of methanol, each for 48 hours. b. Separate the plant material from the solvent after each step. This process fractionates compounds based on polarity. p-MCA is expected to be in the more polar chloroform and methanol fractions.[11][12]

• Fraction Concentration: Concentrate the chloroform and methanol fractions separately using a rotary evaporator.

• Initial Chromatographic Fractionation (MPLC): a. Dissolve the dried methanol extract in a minimal amount of methanol. b. Fractionate using MPLC on a reversed-phase (RP-18) column. c. Elute with a linear gradient solvent system, starting with 90:10 water:methanol and progressing to 100% methanol.[12] d. Collect fractions and analyze each by TLC or analytical HPLC to identify those containing p-MCA.

• Final Purification (Preparative RP-HPLC): a. Pool the p-MCA-rich fractions and concentrate them. b. Perform final purification using preparative RP-HPLC with a C18 column. c. Use an isocratic or gradient mobile phase of acetonitrile and water (with 0.1% trifluoroacetic acid or formic acid to ensure the carboxylic acid is protonated). Monitor the elution at a suitable wavelength (e.g., 310 nm).

• Validation and Characterization: Collect the peak corresponding to p-MCA, remove the solvent, and confirm the structure and purity using NMR and MS.[7]

Chapter 4: Characterization and Analysis

Rigorous analytical chemistry is essential to confirm the identity, purity, and stereochemistry of the isolated compound.

Table 2: Key Analytical Methods for Characterization of p-MCA

Technique	Purpose	Typical Parameters / Observations	Reference(s)
HPLC	Purity assessment, Quantification, Isomer separation	Column: C18 (e.g., 4.6 x 150 mm, 5 µm) Mobile Phase: Methanol:Water (e.g., 70:30) with 0.1% acid Detection: UV at ~308-310 nm Retention Time: Specific for E and Z isomers under given conditions.	[15][16]
¹H NMR	Structural Elucidation	Key Signals: Doublets for vinylic protons (Hα, Hβ) with a large coupling constant (J ≈ 16 Hz) for the E-isomer and a smaller one (J ≈ 12 Hz) for the Z-isomer. A singlet for the methoxy (-OCH₃) protons. Aromatic protons in the AA'BB' system.	[7]
¹³C NMR	Structural Confirmation	Confirms the number and type of carbons. Key signals for the carboxyl, vinylic, aromatic, and methoxy carbons.	[7]
Mass Spec. (MS)	Molecular Weight	Provides the molecular ion peak [M]+ or protonated molecule [M+H]+ to confirm the molecular formula (C₁₀H₁₀O₃).	[11]
FTIR	Functional Group ID	Shows characteristic absorptions for O-H (carboxylic acid), C=O (carbonyl), C=C (alkene and aromatic), and C-O stretches.	[10]

Chapter 5: Summary and Future Perspectives

The isolation of (Z)-p-methoxycinnamic acid and its derivatives from natural sources is a field rich with opportunity. Key sources like Kaempferia galanga and Aquilegia vulgaris provide viable starting points for obtaining these valuable bioactive compounds. The choice of isolation strategy must be intelligently guided by the chemical form of the target within the plant; indirect isolation via hydrolysis of a stable ester like EPMC is often more efficient than direct isolation of the free acid.

The methodologies detailed in this guide—from strategic solvent extraction to high-resolution chromatographic purification—provide a robust framework for researchers. The causality behind each step has been emphasized to empower scientists to adapt and optimize these protocols for new plant sources or different research objectives.

Future work should focus on the discovery of novel, high-yielding natural sources of the (Z)-isomer, as its unique bioactivity profile may offer advantages over the more common (E)-isomer. Furthermore, the development of eco-friendly extraction (e.g., supercritical fluid extraction) and purification techniques will be crucial for the sustainable production of p-MCA for pharmaceutical and nutraceutical applications.

References

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• Ingeswari, A. V., et al. (2024). ISOLATION OF ETHYL TRANS-P-METHOXYCINNAMATE FROM Kaempferia galanga L. RHIZOMES BY USING N-HEXANE. Jurnal Kimia Riset, 9(1), 69-77. [Link][10]

• Ekowati, J., et al. (2010). Structure Modification of Ethyl p-methoxycinnamate Isolated from Kaempferia galanga Linn. and Citotoxicity Assay of The Products on WiDr Cells. Indonesian Journal of Cancer Chemoprevention, 1(2), 67-72. [Link][17]

• Umar, M. I., et al. (2012). Bioactivity-Guided Isolation of Ethyl-p-methoxycinnamate, an Anti-inflammatory Constituent, from Kaempferia galanga L. Extracts. Molecules, 17(7), 8720-8734. [Link][18]

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• Hidalgo, W., et al. (2015). 4-Methoxycinnamic acid--An unusual phenylpropanoid involved in phenylphenalenone biosynthesis in Anigozanthos preissii. Phytochemistry, 117, 303-310. [Link][8][19]

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(Z)-p-Methoxycinnamic acid stereoisomerism and stability

An In-depth Technical Guide to the Stereoisomerism and Stability of (Z)-p-Methoxycinnamic Acid

Introduction

p-Methoxycinnamic acid (p-MCA), an unsaturated carboxylic acid, is a prominent phenylpropanoid found extensively in the plant kingdom and valued for its wide range of biological activities and applications, including its role as a precursor in the synthesis of UV-blocking agents used in sunscreens.[1][2][3] The core of its chemical versatility and biological function lies in its structure, specifically the carbon-carbon double bond in its propenoic acid side chain. This double bond gives rise to geometric isomerism, resulting in two distinct stereoisomers: (E)-p-methoxycinnamic acid and (Z)-p-methoxycinnamic acid.[4][5][6][7]

The spatial arrangement of the substituents around this double bond profoundly influences the molecule's physical, chemical, and biological properties. The (E)-isomer, commonly referred to as the trans isomer, is the more prevalent and thermodynamically stable form found in nature.[4][5] The (Z)- or cis-isomer is the less stable counterpart, typically formed through photochemical processes.[1] Understanding the nuances of their stereochemistry, relative stability, interconversion, and analytical characterization is paramount for researchers in natural product chemistry, pharmacology, and materials science. This guide provides a comprehensive technical examination of these aspects, offering field-proven insights and detailed experimental protocols for professionals in drug development and scientific research.

The Stereochemistry of p-Methoxycinnamic Acid

The defining structural feature of p-methoxycinnamic acid that dictates its stereoisomerism is the Cα=Cβ double bond. The Cahn-Ingold-Prelog (CIP) priority rules are used to assign the definitive (E/Z) designation.

• (E)-p-Methoxycinnamic Acid : The trans isomer, systematically named (2E)-3-(4-methoxyphenyl)prop-2-enoic acid.[8] In this configuration, the high-priority groups on each carbon of the double bond (the p-methoxyphenyl group on Cβ and the carboxylic acid group on Cα) are on opposite sides.

• (Z)-p-Methoxycinnamic Acid : The cis isomer, systematically named (2Z)-3-(4-methoxyphenyl)prop-2-enoic acid.[9][10] Here, the high-priority groups are on the same side of the double bond. This arrangement leads to increased steric strain compared to the (E)-isomer.

Caption: Molecular structures of (Z)- and (E)-p-Methoxycinnamic acid isomers.

Thermodynamic Stability and Interconversion

Relative Stability

The fundamental principle governing the stability of these isomers is thermodynamic control. The (E)-isomer of cinnamic acid and its derivatives is inherently more stable than the (Z)-isomer.[4][5] This increased stability is attributed to two primary factors:

• Reduced Steric Hindrance : In the (E)-configuration, the bulky p-methoxyphenyl and carboxyl groups are positioned on opposite sides of the double bond, minimizing steric repulsion. This allows the molecule to adopt a more planar conformation.

• Enhanced Conjugation : The planarity of the (E)-isomer facilitates a more effective overlap of p-orbitals, leading to extended π-conjugation across the phenyl ring, the vinyl group, and the carbonyl group. This delocalization of electron density lowers the overall energy of the molecule.

Consequently, under conditions of thermal equilibrium, the equilibrium mixture will consist almost entirely of the (E)-isomer.[11][12] Heating a sample of pure (Z)-p-methoxycinnamic acid will induce its conversion to the more stable (E)-form.

Photoisomerization: The Path to the (Z)-Isomer

While the (Z)-isomer is thermodynamically disfavored, it can be readily formed from the (E)-isomer through photoisomerization.[1][13] This process involves the absorption of photons, typically from a UV light source, which excites the molecule from its ground state (S₀) to an excited singlet state (S₁). In the excited state, the energy barrier to rotation around the C=C bond is significantly lower, allowing for interconversion between the isomers.

Upon relaxation back to the ground state, a mixture of both (E) and (Z) isomers is obtained. Prolonged irradiation leads to a photostationary state (PSS) , a dynamic equilibrium where the rate of (E) to (Z) conversion equals the rate of (Z) to (E) conversion under that specific wavelength of light.[1][11]

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Unveiling the Therapeutic Potential of (Z)-p-Methoxycinnamic Acid: A Strategic Guide to Biological Activity Screening

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Promise of a Phenylpropanoid

(Z)-p-Methoxycinnamic acid (p-MCA) is a naturally occurring phenylpropanoid, a methoxy derivative of cinnamic acid found in an array of plant species.[1][2] As part of the vast family of phenolic acids, it has garnered significant interest within the scientific community for its potential therapeutic applications.[3][4] Published research points towards a wide spectrum of biological activities, including anticancer, antidiabetic, antimicrobial, anti-inflammatory, hepatoprotective, and neuroprotective effects.[1][2][4][5]

This guide provides a strategic, multi-tiered framework for the systematic screening and validation of (Z)-p-MCA's biological activities. We will move beyond simple procedural lists to explore the scientific rationale behind assay selection, offering field-proven protocols and mechanistic insights. Our approach is designed to build a comprehensive activity profile, starting from broad, fundamental properties like antioxidant capacity and progressing to specific, disease-relevant cellular activities such as cytotoxicity and anti-inflammatory action. The ultimate goal is to equip researchers with a robust, self-validating workflow to thoroughly investigate the therapeutic promise of this compound.

Chapter 1: Foundational Screening - Antioxidant Capacity

Causality Behind the Experimental Choice: Phenolic compounds are structurally predisposed to act as antioxidants due to their ability to donate hydrogen atoms or electrons to neutralize free radicals.[6] Oxidative stress is a key pathogenic factor in numerous chronic diseases, including cancer and inflammation.[7] Therefore, quantifying the antioxidant potential of (Z)-p-MCA is a logical and essential first step. It provides a foundational data point on its ability to counteract oxidative damage, a mechanism that may underpin its other biological effects.[8]

Recommended Assay: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

The DPPH assay is a rapid, simple, and widely accepted method for evaluating the radical scavenging ability of compounds.[9][10] The principle is based on the reduction of the stable DPPH radical, which is deep purple, to the non-radical form, 1,1-diphenyl-2-picryl-hydrazine, which is pale yellow.[11][12] The degree of discoloration, measured spectrophotometrically, is directly proportional to the antioxidant activity of the test compound.[10]

Experimental Workflow: DPPH Assay

Caption: Workflow for the DPPH antioxidant activity assay.

Detailed Protocol: DPPH Radical Scavenging Assay

• Reagent Preparation:

  • DPPH Stock Solution (1 mM): Dissolve 12.7 mg of DPPH in 32.2 mL of methanol. Store protected from light at 4°C.

  • DPPH Working Solution (250 µM): Dilute 3.0 mL of the 1 mM DPPH stock solution into an additional 9 mL of methanol.[11] Keep this solution protected from light.

  • Test Compound ((Z)-p-MCA): Prepare a 1 mg/mL stock solution in methanol. Perform serial dilutions to obtain a range of concentrations (e.g., 500, 250, 125, 62.5, 31.25 µg/mL).

  • Positive Control: Prepare a 1 mg/mL stock solution of a known antioxidant like Ascorbic Acid or Trolox and prepare serial dilutions as for the test compound.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the various dilutions of the test compound, positive control, or methanol (as a negative control) to duplicate wells of a 96-well plate.[11]

  • To initiate the reaction, add 80 µL of the DPPH working solution to every well.[11]

  • Mix gently and incubate the plate for 30 minutes at room temperature, ensuring it is protected from light.[12]

• Data Acquisition:

  • Measure the absorbance of each well at 517 nm using a microplate reader.[10]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

    • % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 [10]

    • Where Abs_control is the absorbance of the negative control (DPPH solution + methanol) and Abs_sample is the absorbance of the DPPH solution with the test compound or positive control.

  • Plot the % scavenging activity against the concentration of (Z)-p-MCA and the positive control.

  • Determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals) from the dose-response curve. A lower IC50 indicates higher antioxidant potency.[7]

Data Presentation: Comparative Antioxidant Activity

Compound	DPPH IC50 (µg/mL)
(Z)-p-Methoxycinnamic acid	Hypothetical Value
Ascorbic Acid (Standard)	~5-10
Ferulic Acid (Reference)	9.49[7]
Cinnamaldehyde (Reference)	8.2[7]

Chapter 2: Targeted Screening - Anticancer & Cytotoxicity Assessment

Causality Behind the Experimental Choice: p-MCA has demonstrated anticancer effects in preclinical models, including the ability to induce apoptosis and inhibit proliferation in colon cancer cells.[13][14] Therefore, a direct assessment of its cytotoxic and anti-proliferative effects on relevant cancer cell lines is a critical step in characterizing its therapeutic potential.

Recommended Assay: MTT Cell Viability Assay

The MTT assay is a robust, colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[15][16] The principle lies in the reduction of the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), into purple formazan crystals by mitochondrial dehydrogenases in living, metabolically active cells.[17] The amount of formazan produced, quantifiable by spectrophotometry, is proportional to the number of viable cells.[15] This assay is a cornerstone for in vitro screening of potential anticancer compounds.[18]

Experimental Workflow: MTT Assay

Caption: Workflow for the MTT cell viability and cytotoxicity assay.

Detailed Protocol: MTT Assay

• Cell Culture:

  • Seed a relevant cancer cell line (e.g., HCT-116 human colon cancer cells) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium.[16]

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[19]

• Compound Treatment:

  • Prepare a stock solution of (Z)-p-MCA in a suitable solvent like DMSO. Prepare serial dilutions in complete culture medium to achieve the desired final treatment concentrations. Ensure the final DMSO concentration in the wells is non-toxic (typically ≤ 0.5%).

  • After 24 hours, carefully remove the medium from the wells and replace it with 100 µL of medium containing the various concentrations of (Z)-p-MCA.

  • Include "vehicle control" wells (cells treated with medium containing the same concentration of DMSO) and "untreated control" wells (cells in fresh medium only).[19]

  • Incubate the plate for a defined period (e.g., 24, 48, or 72 hours).

• MTT Reaction and Measurement:

  • Following the treatment incubation, add 10 µL of MTT labeling reagent (5 mg/mL in PBS) to each well (final concentration 0.5 mg/mL).[16]

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into purple formazan crystals.[19]

  • Carefully aspirate the medium containing MTT. Add 100-200 µL of a solubilization solution (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.[18]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[17]

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength between 550 and 600 nm (e.g., 570 nm) using a microplate reader.[15]

  • Calculate the percentage of cell viability:

    • % Viability = (Abs_treated / Abs_control) x 100

  • Plot % viability against compound concentration to generate a dose-response curve and determine the IC50 value (the concentration that inhibits cell viability by 50%).

Data Presentation: Cytotoxicity Profile

Cell Line	(Z)-p-MCA IC50 (µM) - 48h
HCT-116 (Colon Cancer)	Hypothetical Value
HT-29 (Colon Cancer)	Hypothetical Value
A549 (Lung Cancer)	Hypothetical Value
NCM460 (Normal Colon)	Hypothetical Value (expect higher)

Chapter 3: Mechanistic Screening - Anti-inflammatory Pathways

Causality Behind the Experimental Choice: Chronic inflammation is a critical driver of many diseases, including cancer.[20] p-MCA has been shown to suppress key inflammatory markers like iNOS and COX-2 and inhibit the nuclear translocation of the master inflammatory transcription factor, NF-κB.[13] Investigating the anti-inflammatory properties of (Z)-p-MCA is therefore crucial. This involves a two-pronged approach: a primary screen to confirm anti-inflammatory activity (e.g., nitric oxide inhibition) followed by a mechanistic study to probe its effect on key signaling pathways like NF-κB and MAPK.[21][22]

Recommended Primary Assay: Nitric Oxide (NO) Inhibition Assay

This assay uses lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7) as a model for inflammation. LPS induces the expression of inducible nitric oxide synthase (iNOS), leading to a large production of nitric oxide (NO), a key inflammatory mediator.[23][24] The amount of NO produced can be indirectly measured by quantifying its stable metabolite, nitrite, in the culture supernatant using the Griess reagent. A reduction in nitrite levels in the presence of the test compound indicates potential anti-inflammatory activity.

Detailed Protocol: Nitric Oxide (NO) Inhibition Assay

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Pre-treat the cells with various non-toxic concentrations of (Z)-p-MCA for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production. Include control wells (untreated cells, cells with LPS only, cells with compound only).

• Nitrite Measurement (Griess Assay):

  • Transfer 50 µL of cell culture supernatant from each well to a new 96-well plate.

  • Add 50 µL of Sulfanilamide solution (Griess Reagent A) to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine dihydrochloride (NED) solution (Griess Reagent B) and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm.

• Data Analysis: Calculate the amount of nitrite by comparing the absorbance values to a standard curve generated with known concentrations of sodium nitrite. Determine the percentage of NO inhibition relative to the LPS-only control.

Mechanistic Follow-Up: Western Blot Analysis of NF-κB and MAPK Pathways

Western blotting allows for the detection and semi-quantification of specific proteins, providing a window into the status of signaling pathways.[21] By using phospho-specific antibodies, we can assess the activation state of key kinases (like ERK) and the degradation of inhibitory proteins (like IκBα), which are hallmark events in MAPK and NF-κB signaling.[25][26]

Signaling Pathway: NF-κB Activation and Potential Inhibition by (Z)-p-MCA

Caption: The canonical NF-κB signaling pathway and potential points of inhibition.

Signaling Pathway: MAPK/ERK Activation and Potential Modulation by (Z)-p-MCA

Caption: The MAPK/ERK signaling cascade and potential points of modulation.

Detailed Protocol: Western Blot

• Cell Treatment and Lysis:

  • Plate and treat cells (e.g., RAW 264.7 or HCT-116) as described for the respective assays. For signaling studies, shorter treatment times (e.g., 15, 30, 60 minutes) are often necessary.

  • After treatment, wash cells with ice-cold PBS and lyse them on ice using RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by size on an SDS-polyacrylamide gel.

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[25]

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[25]

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-phospho-ERK, anti-ERK, anti-IκBα, anti-p65, anti-β-actin) overnight at 4°C.[25]

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[25]

• Detection and Analysis:

  • Wash the membrane again three times with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

  • Quantify the band intensity using software like ImageJ. Normalize the intensity of phospho-proteins to their total protein counterparts and normalize all targets to a loading control (e.g., β-actin or GAPDH).

Data Presentation: Hypothetical Western Blot Quantification

Treatment	p-ERK/Total ERK (Fold Change)	IκBα/β-actin (Fold Change)
Control	1.0	1.0
Stimulant (LPS/TNF-α)	5.2	0.2
Stimulant + (Z)-p-MCA (Low Dose)	3.1	0.6
Stimulant + (Z)-p-MCA (High Dose)	1.5	0.9

Conclusion: Synthesizing a Comprehensive Biological Profile

This guide outlines a logical and robust progression for screening the biological activity of (Z)-p-Methoxycinnamic acid. By starting with a broad assessment of its fundamental antioxidant properties and systematically moving towards targeted, disease-relevant assays for anticancer and anti-inflammatory effects, researchers can build a comprehensive and mechanistically-informed profile of the compound. The integration of primary screening assays with mechanistic studies like Western blotting is paramount. This dual approach not only validates the observed activities but also begins to unravel the underlying molecular pathways—such as the modulation of NF-κB and MAPK signaling—that are critical for advancing a promising natural compound from the laboratory bench toward potential therapeutic development.

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An In-depth Technical Guide to (Z)-p-Methoxycinnamic Acid: Discovery, Synthesis, and Biological Significance

Abstract

(Z)-p-Methoxycinnamic acid, a geometric isomer of the more common trans-p-methoxycinnamic acid, represents a molecule of significant interest in the fields of medicinal chemistry and drug development. While its trans counterpart has been extensively studied, the unique spatial arrangement of the Z-isomer imparts distinct physicochemical properties and biological activities. This technical guide provides a comprehensive overview of the discovery, history, stereoselective synthesis, and characterization of (Z)-p-methoxycinnamic acid. It further delves into its known biological activities and the underlying signaling pathways, offering a valuable resource for researchers, scientists, and professionals in drug development. This document emphasizes experimental causality and provides detailed, validated protocols to ensure scientific integrity and reproducibility.

Introduction: The Significance of Geometric Isomerism in Cinnamic Acids

Cinnamic acid and its derivatives are a class of naturally occurring phenylpropanoids widely distributed in the plant kingdom.[1] The presence of a double bond in the acrylic acid side chain gives rise to geometric isomerism, resulting in two distinct forms: the (E)- or trans-isomer and the (Z)- or cis-isomer. While the (E)-isomer is typically the more thermodynamically stable and abundant form in nature, the (Z)-isomer often possesses unique biological properties.[2] This guide focuses specifically on (Z)-p-methoxycinnamic acid, a compound where a methoxy group is substituted at the para-position of the phenyl ring. Understanding the nuances of its discovery, synthesis, and biological function is crucial for unlocking its full therapeutic potential.

Discovery and History: Unraveling the (Z)-Isomer

The history of cinnamic acid dates back to the 19th century, with its initial isolation from cinnamon bark.[3] However, the specific investigation and characterization of its geometric isomers, particularly the substituted derivatives like p-methoxycinnamic acid, is a more recent endeavor. The existence and distinct properties of cis- and trans-isomers of cinnamic acids were a subject of study in the early 20th century, with photochemical methods being instrumental in their interconversion and isolation.[2]

The (Z)-isomer of p-methoxycinnamic acid was likely first prepared and characterized as part of broader investigations into the photochemistry of cinnamic acid derivatives.[4] While a singular "discovery" event is not prominently documented, its presence as a glycosidic precursor in plants like German chamomile (Matricaria chamomilla) suggests a natural origin, albeit in a protected form. Modern analytical techniques have enabled the identification of both (E)- and (Z)-isomers in various natural sources, such as Aquilegia vulgaris.[5] The concerted efforts in stereoselective synthesis have further solidified our understanding and availability of the pure (Z)-isomer for detailed study.

Synthesis and Characterization of (Z)-p-Methoxycinnamic Acid

The synthesis of (Z)-p-methoxycinnamic acid with high stereoselectivity is a key challenge due to the greater stability of the (E)-isomer. Two primary strategies are employed: photochemical isomerization of the (E)-isomer and stereoselective synthesis.

Photochemical Isomerization

The most common method to obtain the (Z)-isomer is through the UV irradiation of a solution of the readily available (E)-p-methoxycinnamic acid. This process leads to a photostationary state containing a mixture of both isomers, from which the (Z)-isomer can be isolated.

• Solution Preparation: Dissolve (E)-p-methoxycinnamic acid in a suitable solvent, such as methanol or acetonitrile, in a quartz reaction vessel. The concentration should be optimized to ensure efficient light penetration.

• Irradiation: Irradiate the solution with a medium-pressure mercury lamp or another UV source with an appropriate wavelength (typically in the UVA range). Monitor the reaction progress by techniques such as HPLC or ¹H NMR to determine the ratio of (Z) to (E) isomers.

• Isolation: Once a significant amount of the (Z)-isomer has formed, stop the irradiation. The solvent is then removed under reduced pressure.

• Purification: The resulting mixture of isomers can be separated by fractional crystallization or column chromatography. The lower solubility of the (Z)-isomer in certain solvents can be exploited for selective precipitation.[2]

Stereoselective Synthesis: The Horner-Wadsworth-Emmons Reaction

For a more direct and controlled synthesis of the (Z)-isomer, the Horner-Wadsworth-Emmons (HWE) reaction, particularly the Still-Gennari modification, is a powerful tool. This reaction involves the condensation of a phosphonate-stabilized carbanion with an aldehyde. By using specific phosphonates and reaction conditions, the formation of the (Z)-alkene can be highly favored.[6][7]

• Phosphonate Preparation: Synthesize a bis(trifluoroethyl)phosphonoacetate derivative. The electron-withdrawing trifluoroethyl groups are crucial for accelerating the elimination of the oxaphosphetane intermediate, leading to the (Z)-alkene.[7]

• Carbanion Formation: In an inert atmosphere, deprotonate the phosphonate using a strong, non-nucleophilic base such as potassium bis(trimethylsilyl)amide (KHMDS) in the presence of a crown ether like 18-crown-6 in anhydrous THF at low temperature (e.g., -78 °C).

• Aldehyde Addition: Slowly add a solution of p-anisaldehyde (4-methoxybenzaldehyde) in anhydrous THF to the phosphonate carbanion solution at -78 °C.

• Work-up: After the reaction is complete, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent, dry the organic layer, and concentrate it under reduced pressure.

• Purification: Purify the resulting (Z)-p-methoxycinnamic acid ester by column chromatography. Subsequent hydrolysis of the ester will yield the desired (Z)-p-methoxycinnamic acid.

Diagram of the Horner-Wadsworth-Emmons Reaction (Still-Gennari Modification)

Caption: Still-Gennari modification of the HWE reaction for Z-alkene synthesis.

Characterization

The unambiguous identification of (Z)-p-methoxycinnamic acid and its distinction from the (E)-isomer relies on a combination of spectroscopic and physical methods.

Property	(E)-p-Methoxycinnamic Acid	(Z)-p-Methoxycinnamic Acid
Molecular Formula	C₁₀H₁₀O₃	C₁₀H₁₀O₃
Molecular Weight	178.18 g/mol [8]	178.18 g/mol [9]
CAS Number	830-09-1[8]	5676-64-2[9]
Melting Point	173-175 °C[8]	Not clearly reported, generally lower than (E)-isomer
Solubility in Water	0.712 mg/mL at 25 °C[8]	Expected to be slightly higher than (E)-isomer
¹H NMR (Vinylic Protons)	Larger coupling constant (J ≈ 16 Hz)[10]	Smaller coupling constant (J ≈ 12 Hz)[11]
IR Spectroscopy (C=C)	Characteristic trans-alkene out-of-plane bend (~980 cm⁻¹)	Characteristic cis-alkene out-of-plane bend (~730-665 cm⁻¹)

Table 1: Comparative physicochemical and spectroscopic data of (E)- and (Z)-p-methoxycinnamic acid.

Biological Activities and Mechanism of Action

While much of the research has focused on the more abundant (E)-isomer, emerging evidence suggests that the geometric configuration of cinnamic acid derivatives plays a critical role in their biological activity.

Comparative Biological Effects

Studies on various cinnamic acid derivatives have shown that the cis-isomer can exhibit significantly different, and sometimes more potent, biological effects than the trans-isomer. For example, the anti-mycobacterial activity of cinnamic acid is reported to be substantially higher for the cis-isomer. While direct comparative studies on the (Z) and (E) isomers of p-methoxycinnamic acid are still emerging, it is a promising area of investigation.

p-Methoxycinnamic acid, in general, has been shown to possess a wide range of pharmacological properties, including:

• Anticancer Activity: It has been demonstrated to induce apoptosis in cancer cells.[12]

• Anti-inflammatory Effects: It can modulate inflammatory pathways.

• Neuroprotective Properties: It has shown protective effects in neuronal cells.[13]

• Antidiabetic Potential: It exhibits α-glucosidase inhibitory activity.[12]

Signaling Pathways

The biological effects of cinnamic acid derivatives are often mediated through their interaction with key cellular signaling pathways. For instance, ferulic acid (4-hydroxy-3-methoxycinnamic acid), a closely related compound, is known to modulate apoptotic signaling pathways by affecting the expression of proteins such as p53, p21, cyclins, caspases, and members of the Bcl-2 family.[14] It can also block the activation of pathways like the extracellular-signal-regulated kinase (ERK)/Akt pathway.[14] It is plausible that p-methoxycinnamic acid isomers exert their effects through similar mechanisms, and the specific stereochemistry of the (Z)-isomer may lead to differential binding and modulation of these pathways.

Diagram of a Potential Signaling Pathway Modulated by p-Methoxycinnamic Acid

Caption: Hypothetical modulation of the ERK/Akt pathway by (Z)-p-methoxycinnamic acid.

Future Perspectives and Conclusion

(Z)-p-Methoxycinnamic acid is an intriguing molecule with untapped potential in drug discovery and development. While the synthesis and characterization of this isomer are now well-established, further research is needed to fully elucidate its unique biological activities and mechanisms of action, particularly in direct comparison to its (E)-counterpart. A deeper understanding of how its specific geometric structure influences its interaction with biological targets will be crucial for designing more potent and selective therapeutic agents. The detailed protocols and compiled data in this guide serve as a foundational resource for researchers poised to explore the promising therapeutic landscape of (Z)-p-methoxycinnamic acid.

References

• Ferulic acid-mediated modulation of apoptotic signaling pathways in cancer. PubMed. Available at: [Link]

• Horner-Wadsworth-Emmons Reaction. NROChemistry. Available at: [Link]

• A study of the photochemical reactions of methoxy cinnamic acid esters. Florida International University. Available at: [Link]

• Crystal structures of α-trans- and p-methoxy-cinnamic acids and their relation to thermal mesomorphism. RSC Publishing. Available at: [Link]

• Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells. PMC - NIH. Available at: [Link]

• Showing metabocard for (Z)-p-Methoxycinnamic acid (HMDB0246971). Human Metabolome Database. Available at: [Link]

• Preparation of horner-wadsworth-emmons reagent: methyl 2-benzyloxycarbonylamino-2- (dimethoxy- phosphinyl)acetate. Organic Syntheses Procedure. Available at: [Link]

• 4-Methoxycinnamic Acid | C10H10O3 | CID 699414. PubChem. Available at: [Link]

• Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid. MDPI. Available at: [Link]

• 4-methoxycinnamic acid, 830-09-1. The Good Scents Company. Available at: [Link]

• Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. NIH. Available at: [Link]

• Synthesis of PMCA (P-Methoxy Cinnamic Acid) using Perkin Reaction and Its Activity as Photo Protective and Antifungal Agent. ResearchGate. Available at: [Link]

• Chemical shift, 1 H-NMR spectral data of 4-methoxycinnamic acid diester... ResearchGate. Available at: [Link]

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• (PDF) Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. ResearchGate. Available at: [Link]

• 1H NMR Spectrum (1D, 600 MHz, CD3OD, experimental) (HMDB0002040). Human Metabolome Database. Available at: [Link]

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• Recent Applications of the Horner-Wadsworth-Emmons Reaction to the Synthesis of Natural Products. CONICET. Available at: [Link]

• CN103450020B - P-methoxy cinnamic acid ester preparation method. Google Patents.

• Synthesis of long-chain alkyl p-methoxycinnamate. Reaction conditions:... ResearchGate. Available at: [Link]

• Synthesis and pharmacology of p-methoxycinnamic acid derivatives. PubMed. Available at: [Link]

• 1H NMR Measurement of the Trans Cis Photoisomerization of Cinnamic Acid Derivatives. ResearchGate. Available at: [Link]

• Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. PubMed. Available at: [Link]

• (Z)-p-Methoxy-cinnamic acid. the NIST WebBook. Available at: [Link]

• Showing Compound trans-p-Methoxycinnamic acid (FDB002667). FooDB. Available at: [Link]

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• trans-Cinnamic acid. American Chemical Society. Available at: [Link]

• Separation of cis and trans isomers of naturally occuring hydroxycinnamic acids by high-pressure liquid chromatography. ResearchGate. Available at: [Link]

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A Comprehensive Technical Guide to the Solubility of (Z)-p-Methoxycinnamic Acid for Researchers and Drug Development Professionals

Foreword: Navigating the Data Gap for the (Z)-Isomer

In the landscape of pharmaceutical and materials science research, a thorough understanding of a compound's physicochemical properties is paramount. (Z)-p-Methoxycinnamic acid, the cis-isomer of the more commonly studied trans-p-methoxycinnamic acid, presents a unique profile of interest for various applications. However, a notable gap exists in the readily available scientific literature regarding its specific solubility in a broad range of common laboratory solvents. This guide is structured to address this challenge directly. While a comprehensive, pre-existing database of quantitative solubility for the (Z)-isomer is not available, this document will provide a robust theoretical framework, present the known qualitative data, and, most importantly, equip the researcher with the detailed experimental protocols necessary to determine the solubility of (Z)-p-Methoxycinnamic acid in their own laboratory settings. This approach is designed to empower scientists and drug development professionals to generate the precise data required for their specific research needs.

The Structural and Physicochemical Landscape of (Z)-p-Methoxycinnamic Acid

(Z)-p-Methoxycinnamic acid, also known as cis-p-methoxycinnamic acid, is a phenylpropanoid derivative characterized by a methoxy group at the para position of the phenyl ring and a carboxylic acid moiety attached to a propenoic acid backbone. The defining feature of this isomer is the cis or Zusammen configuration of the substituents around the carbon-carbon double bond, which places the phenyl ring and the carboxylic acid group on the same side of the double bond. This stands in contrast to the more thermodynamically stable trans or Entgegen ((E)-) isomer where these groups are on opposite sides.[1]

This geometric isomerism is the primary determinant of the differences in the physicochemical properties between the (Z) and (E) forms, including melting point, polarity, and, consequently, solubility.

Diagram 1: Geometric Isomers of p-Methoxycinnamic Acid

Caption: The (Z) and (E) isomers of p-methoxycinnamic acid can interconvert under certain conditions.

Property	(Z)-p-Methoxycinnamic acid	(E)-p-Methoxycinnamic acid
Synonyms	cis-p-Methoxycinnamic acid, (Z)-3-(4-methoxyphenyl)acrylic acid	trans-p-Methoxycinnamic acid, (E)-3-(4-methoxyphenyl)acrylic acid
CAS Number	5676-64-2[1]	830-09-1[2]
Molecular Formula	C₁₀H₁₀O₃[1]	C₁₀H₁₀O₃[2]
Molecular Weight	178.18 g/mol [1]	178.18 g/mol [2]
Melting Point	Not clearly and consistently reported	173-175 °C[2]
pKa	Predicted to be slightly more acidic than the trans-isomer	~4.44[3]

Theoretical Considerations for the Solubility of (Z)-p-Methoxycinnamic Acid

The principle of "like dissolves like" is the cornerstone of understanding solubility. The polarity of both the solute and the solvent, and their ability to form intermolecular interactions such as hydrogen bonds, dictates the extent of dissolution.

Polarity: The cis configuration of (Z)-p-Methoxycinnamic acid results in a less symmetrical molecule compared to its trans counterpart. This lack of symmetry generally leads to a net dipole moment, making the (Z)-isomer more polar. In contrast, the more symmetrical structure of the (E)-isomer can lead to a partial or complete cancellation of bond dipoles, resulting in lower overall polarity.

Intermolecular Forces:

• Hydrogen Bonding: The carboxylic acid group in (Z)-p-Methoxycinnamic acid can act as both a hydrogen bond donor (from the hydroxyl group) and a hydrogen bond acceptor (at the carbonyl oxygen). The methoxy group also provides a hydrogen bond acceptor site.

• Dipole-Dipole Interactions: The expected higher polarity of the (Z)-isomer suggests that it will engage in stronger dipole-dipole interactions.

• Van der Waals Forces: These forces are present in all molecules and will contribute to the overall solute-solvent and solute-solute interactions.

Implications for Solubility: Based on these theoretical considerations, it can be hypothesized that:

• (Z)-p-Methoxycinnamic acid will exhibit greater solubility in polar solvents (e.g., water, methanol, ethanol, acetone) compared to the (E)-isomer due to its higher polarity.

• The solubility of both isomers in non-polar solvents (e.g., hexane, toluene) is expected to be low due to the presence of the polar carboxylic acid and methoxy groups.

It is crucial to note that these are general predictions. Factors such as the potential for intramolecular hydrogen bonding in the cis-isomer could reduce its ability to hydrogen bond with solvent molecules, thereby decreasing its solubility in protic solvents. Experimental verification is therefore essential.

Known and Inferred Solubility Profile

While specific quantitative data for (Z)-p-Methoxycinnamic acid is limited, we can infer its likely solubility based on the known solubility of the (E)-isomer and related cinnamic acid derivatives.

Qualitative Solubility of (E)-p-Methoxycinnamic Acid:

• Soluble in: Dimethyl sulfoxide (DMSO)[4], methanol[5], ethanol[5], and ethyl acetate.[5]

• Slightly soluble in: Water.[3] The solubility of the parent compound, cinnamic acid, in water is approximately 0.5 g/L at 25°C.[3]

Inferred Solubility of (Z)-p-Methoxycinnamic Acid:

Solvent	Solvent Type	Predicted Solubility of (Z)-p-Methoxycinnamic Acid	Rationale
Water	Polar, Protic	Likely slightly more soluble than the (E)-isomer	The higher polarity of the (Z)-isomer should favor interaction with polar water molecules. However, overall aqueous solubility is expected to be low.
Methanol	Polar, Protic	Likely soluble	The polarity of methanol and its ability to hydrogen bond should facilitate the dissolution of the polar (Z)-isomer.
Ethanol	Polar, Protic	Likely soluble	Similar to methanol, ethanol's polarity and hydrogen bonding capabilities are expected to make it a good solvent.
Acetone	Polar, Aprotic	Likely soluble	As a polar aprotic solvent, acetone can engage in dipole-dipole interactions with the polar (Z)-isomer.
Dimethyl Sulfoxide (DMSO)	Polar, Aprotic	Likely soluble	DMSO is a strong polar aprotic solvent capable of dissolving a wide range of organic compounds.
Chloroform	Moderately Polar	Moderately soluble to sparingly soluble	The moderate polarity of chloroform may allow for some dissolution.
Hexane	Non-polar	Likely insoluble or very sparingly soluble	The significant difference in polarity between hexane and (Z)-p-methoxycinnamic acid will likely result in poor solubility.

Experimental Protocol for Determining the Solubility of (Z)-p-Methoxycinnamic Acid

To address the existing data gap, the following detailed protocol for the equilibrium solubility method is provided. This method is a reliable way to determine the solubility of a compound in various solvents.

Diagram 2: Workflow for Equilibrium Solubility Determination

Caption: A stepwise workflow for the experimental determination of equilibrium solubility.

Materials and Equipment:

• Pure (Z)-p-Methoxycinnamic acid

• A selection of common laboratory solvents (e.g., water, methanol, ethanol, acetone, DMSO, chloroform, hexane) of appropriate purity (e.g., HPLC grade)

• Analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Centrifuge or filtration apparatus (e.g., syringe filters)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Volumetric flasks and pipettes

Step-by-Step Methodology:

• Preparation of Saturated Solutions: a. Accurately weigh an excess amount of (Z)-p-Methoxycinnamic acid and add it to a vial containing a known volume (e.g., 1-5 mL) of the chosen solvent. The amount of solid should be sufficient to ensure that undissolved solid remains at equilibrium. b. Prepare a separate vial for each solvent to be tested.

• Equilibration: a. Securely cap the vials to prevent solvent evaporation. b. Place the vials in a constant temperature shaker or incubator set to the desired temperature (e.g., 25 °C). c. Agitate the samples for a sufficient period to reach equilibrium. A typical duration is 24 to 48 hours. Preliminary experiments can be conducted to determine the time required to reach a plateau in concentration.

• Phase Separation: a. After equilibration, remove the vials and allow the undissolved solid to settle. b. Carefully separate the supernatant (the clear liquid containing the dissolved compound) from the undissolved solid. This can be achieved by:

  • Centrifugation: Centrifuge the vials to pellet the solid, then carefully pipette the supernatant.
  • Filtration: Use a syringe filter (e.g., 0.22 µm PTFE for organic solvents or a suitable equivalent for aqueous solutions) to separate the solid. Ensure the filter material is compatible with the solvent.

• Analysis of the Supernatant: a. Prepare a series of standard solutions of (Z)-p-Methoxycinnamic acid of known concentrations in the solvent of interest. b. Generate a calibration curve by injecting the standard solutions into the HPLC-UV system and plotting the peak area against concentration. c. Dilute the saturated supernatant with the appropriate solvent to a concentration that falls within the range of the calibration curve. d. Inject the diluted supernatant into the HPLC-UV system and record the peak area.

• Calculation of Solubility: a. Using the calibration curve, determine the concentration of (Z)-p-Methoxycinnamic acid in the diluted supernatant. b. Account for the dilution factor to calculate the concentration in the original, undissolved supernatant. This value represents the solubility of the compound in that solvent at the specified temperature. c. Express the solubility in appropriate units, such as mg/mL or mol/L.

Safety and Handling

• Hazard Statements: Causes skin irritation. Causes serious eye irritation. May cause respiratory irritation.[6]

• Precautionary Measures:

  • Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust.

  • Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

  • Wash hands thoroughly after handling.

Conclusion

The solubility of (Z)-p-Methoxycinnamic acid is a critical parameter for its application in research and development. While direct, quantitative data in a wide array of solvents is not extensively published, this guide provides a strong theoretical foundation for predicting its solubility behavior. The higher polarity of the (Z)-isomer suggests a greater affinity for polar solvents compared to its trans counterpart. To overcome the current data limitations, a detailed and robust experimental protocol for determining equilibrium solubility has been provided. By following this protocol, researchers can generate the precise and reliable solubility data necessary to advance their work with this promising compound.

References

• Contributions to the Selection of Solvents in the Extraction of Phenolic Acids. (n.d.). Retrieved from [Link]

• Biblioteca Digital do IPB. (n.d.). Solubility studies of trans-cinnamic acid in mixed solvents. Retrieved from [Link]

• Wikipedia. (2023, December 19). Cinnamic acid. Retrieved from [Link]

• ResearchGate. (2025, August 10). Solubilities of Cinnamic Acid Esters in Organic Solvents. Retrieved from [Link]

• ChemBK. (n.d.). p-Methoxy Cinnamic Acid(trans). Retrieved from [Link]

• ResearchGate. (2025, August 8). Conformational, structural, vibrational, electronic and quantum chemical investigations of cis-2-methoxycinnamic acid. Retrieved from [Link]

• ChemBK. (n.d.). p-Methoxycinnamic acid. Retrieved from [Link]

• The Good Scents Company. (n.d.). 4-methoxycinnamic acid. Retrieved from [Link]

• PubChem. (n.d.). 4-Methoxycinnamic Acid. Retrieved from [Link]

• FooDB. (2010, April 8). Showing Compound trans-p-Methoxycinnamic acid (FDB002667). Retrieved from [Link]

• ResearchGate. (2025, September 4). Enhancing Solubility and Dissolution Rate of p-Methoxycinnamic Acid via Multicomponent Crystal Formation with Meglumine. Retrieved from [Link]

• ResearchGate. (2025, August 5). Comparative vibrational and NMR study of cis-cinnamic acid polymorphs and trans-cinnamic acid. Retrieved from [Link]

• NIST. (n.d.). (Z)-p-Methoxy-cinnamic acid. Retrieved from [Link]

• Scientific Research Publishing. (2018). Crystallization of Curcumin and Cinnamic Acid from Aqueous Solutions of Hydrotropes. Retrieved from [Link]

• American University. (2023, August 4). A study of the photochemical reactions of methoxy cinnamic acid esters. Retrieved from [Link]

• PubChem. (n.d.). cis-Cinnamic acid. Retrieved from [Link]

• ResearchGate. (n.d.). Evaluation of crystallization technique relating to the physicochemical properties of cinnamic acid. Retrieved from [Link]

• CORE. (n.d.). Solubility studies of trans-cinnamic acid in mixed solvents. Retrieved from [Link]

• Universitas Airlangga. (n.d.). View of Preparation and Physicochemical Characterizations of p-Methoxycinnamic acid – Succinic Acid Cocrystal by Solvent Evaporation Technique. Retrieved from [Link]

• ResearchGate. (2025, August 10). Solubility of Adipic Acid in Acetone, Chloroform, and Toluene. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note & Protocol: Synthesis of (Z)-p-Methoxycinnamic Acid

Abstract

This guide provides a comprehensive, two-part methodology for the synthesis of (Z)-p-Methoxycinnamic acid. Recognizing that the standard Perkin reaction yields the thermodynamically stable (E)-isomer, this protocol first details the synthesis of (E)-p-Methoxycinnamic acid from p-anisaldehyde and acetic anhydride. A modern, ultrasound-assisted approach is presented to improve reaction efficiency. The second part of the guide provides a detailed protocol for the subsequent photochemical isomerization of the (E)-isomer to the desired (Z)-isomer via UV irradiation. This document is designed to provide researchers with both the practical steps and the underlying chemical principles required for successful synthesis and validation.

Introduction

Cinnamic acids and their derivatives are a significant class of organic compounds found in nature and are pivotal precursors in the pharmaceutical, cosmetic, and polymer industries. p-Methoxycinnamic acid, in particular, possesses two geometric isomers, (E) and (Z), which can exhibit distinct biological activities and physical properties. While the (E)-isomer is more common and readily synthesized, the (Z)-isomer is often a specific target for drug design and materials science.

The Perkin reaction, a condensation reaction developed by William Henry Perkin, is a classic and reliable method for generating α,β-unsaturated aromatic acids.[1] It typically involves the condensation of an aromatic aldehyde with an acid anhydride, using an alkali salt of the corresponding acid as a weak base catalyst.[2] Critically, the Perkin reaction almost exclusively produces the more stable (E)- or trans-isomer due to thermodynamic favorability.[3]

Therefore, to meet the objective of synthesizing the (Z)-isomer, this guide employs a robust two-stage strategy:

• Synthesis of (E)-p-Methoxycinnamic acid via an optimized, ultrasound-assisted Perkin reaction.

• Photochemical Isomerization of the purified (E)-isomer to generate the target (Z)-p-Methoxycinnamic acid.

Part 1: Synthesis of (E)-p-Methoxycinnamic Acid via Perkin Reaction

Underlying Principles & Mechanism

The Perkin reaction is initiated by the formation of a resonance-stabilized carbanion (enolate) from the acid anhydride.[4] The weak base, sodium acetate, is crucial for this step; it must be anhydrous, as the presence of water would hydrolyze the anhydride and inhibit enolate formation.[3] This enolate then acts as a nucleophile, attacking the electrophilic carbonyl carbon of p-anisaldehyde.[5] The resulting intermediate undergoes dehydration, a step that is particularly favored because it extends the conjugated π-system across the newly formed double bond and the aromatic ring, leading to the thermodynamically stable (E)-isomer. Subsequent hydrolysis of the anhydride moiety yields the final carboxylic acid.

Experimental Protocol: Ultrasound-Assisted Perkin Reaction

This modern protocol utilizes sonication to promote the reaction, which can lead to shorter reaction times and milder conditions compared to traditional high-temperature reflux.[6]

Materials & Reagents:

• p-Anisaldehyde (4-Methoxybenzaldehyde)

• Acetic Anhydride

• Sodium Acetate (anhydrous)

• Distilled Water

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Diethyl Ether

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (for recrystallization)

Equipment:

• Erlenmeyer flask

• Ultrasonic bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Vacuum filtration apparatus (Büchner funnel, filter flask)

• pH paper or pH meter

• Melting point apparatus

Procedure:

• Reactant Setup: In an Erlenmeyer flask, combine p-anisaldehyde (6.80 g, 0.05 mol), acetic anhydride (7.45 g, 0.073 mol), and anhydrous sodium acetate (2.46 g, 0.03 mol).[6][7]

• Sonication: Place the flask in an ultrasonic bath and sonicate the mixture at 50°C for 60 minutes.[6] Monitor the reaction's progress using Thin Layer Chromatography (TLC).

• Quenching and Neutralization: After sonication, cool the reaction mixture to room temperature and add 25 mL of distilled water. Carefully add saturated sodium bicarbonate solution dropwise until the aqueous layer is basic (pH ≈ 8). This converts the product into its water-soluble sodium salt, sodium p-methoxycinnamate.[7]

• Extraction of Impurities: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with diethyl ether to remove unreacted p-anisaldehyde and other non-acidic impurities. Discard the organic layers.[7]

• Precipitation: Transfer the aqueous layer to a beaker and cool it in an ice bath. Slowly acidify the solution by adding concentrated HCl dropwise while stirring until the pH is acidic (pH ≈ 2). A white precipitate of (E)-p-Methoxycinnamic acid will form.[7]

• Isolation and Purification: Collect the white precipitate by vacuum filtration. Wash the solid with cold distilled water to remove residual salts and acid. Dry the crude product. For final purification, recrystallize the solid from hot ethanol to obtain pure (E)-p-Methoxycinnamic acid.

Quantitative Data & Characterization

Parameter	Value	Reference(s)
p-Anisaldehyde	6.80 g (0.05 mol)	[6][7]
Acetic Anhydride	7.45 g (0.073 mol)	[6][7]
Sodium Acetate (anhydrous)	2.46 g (0.03 mol)	[6][7]
Reaction Temperature	50°C	[6]
Reaction Time	60 minutes	[6]
Expected Yield	~80-90% (Note:文献报告的2.09%产率异常低，可能是特定实验条件所致。典型的Perkin反应产率应更高。)	[6]
Appearance	White crystalline solid	[6]
Melting Point	172-175°C	[6]

Expected Spectroscopic Data for (E)-p-Methoxycinnamic Acid:

• ¹H NMR (CDCl₃, 400 MHz): δ ~7.7 (d, 1H, J ≈ 16.0 Hz, H-α), ~7.5 (d, 2H, J ≈ 8.8 Hz, Ar-H), ~6.9 (d, 2H, J ≈ 8.8 Hz, Ar-H), ~6.3 (d, 1H, J ≈ 16.0 Hz, H-β), ~3.8 (s, 3H, -OCH₃). The large coupling constant (J ≈ 16.0 Hz) between the vinylic protons is characteristic of the trans configuration.[5][8]

• ¹³C NMR (CDCl₃, 101 MHz): δ ~172.5 (COOH), ~161.6 (Ar-C-O), ~145.0 (C-α), ~129.9 (Ar-CH), ~127.2 (Ar-C), ~115.5 (C-β), ~114.5 (Ar-CH), ~55.5 (-OCH₃).[5][8]

• FTIR (KBr, cm⁻¹): ~2500-3300 (broad, O-H stretch), ~1680 (C=O stretch), ~1630 (C=C stretch), ~1250 (C-O stretch).[8]

Perkin Reaction Workflow Diagram

Caption: Workflow for the synthesis of (E)-p-Methoxycinnamic Acid.

Part 2: Synthesis of (Z)-p-Methoxycinnamic Acid via Photoisomerization

Underlying Principles & Mechanism

The conversion of a thermodynamically stable (E)-alkene to a less stable (Z)-alkene can be achieved photochemically.[9] Upon absorption of UV light, the π-electrons in the double bond are promoted from a π bonding orbital to a π* antibonding orbital. In this excited state, the rotation around the central C-C bond becomes facile. As the molecule relaxes back to the ground state, it can form either the (E) or (Z) isomer. This process eventually leads to a photostationary state, a specific equilibrium mixture of the (E) and (Z) isomers, which depends on the wavelength of light and the solvent used.[8] The desired (Z)-isomer must then be isolated from this mixture.

Experimental Protocol: Photoisomerization

Materials & Reagents:

• (E)-p-Methoxycinnamic acid (from Part 1)

• Acetonitrile (MeCN), HPLC or spectroscopic grade

• Silica gel (for column chromatography)

• Hexane and Ethyl Acetate (for chromatography)

Equipment:

• Quartz reaction vessel or beaker

• UV lamp (e.g., medium-pressure mercury lamp, ~300-400 nm)

• Magnetic stirrer and stir bar

• Rotary evaporator

• Glass column for chromatography

Procedure:

• Solution Preparation: Dissolve the purified (E)-p-Methoxycinnamic acid (e.g., 0.1 mmol) in an appropriate volume of acetonitrile in a quartz reaction vessel to make a dilute solution (e.g., 0.05 M).

• UV Irradiation: Place the vessel under a UV lamp and stir the solution at room temperature. Irradiate the solution for several hours (e.g., 4-12 hours).[8]

• Monitoring: Monitor the progress of the isomerization by taking small aliquots at regular intervals and analyzing them by ¹H NMR or HPLC. The formation of the (Z)-isomer can be observed by the appearance of a new set of vinylic proton signals with a smaller coupling constant (J ≈ 12 Hz).

• Solvent Removal: Once the photostationary state is reached (i.e., the ratio of Z/E isomers is no longer changing), remove the acetonitrile using a rotary evaporator.

• Purification: The resulting solid is a mixture of (E) and (Z) isomers. This mixture must be separated.

  • Method: Flash column chromatography on silica gel is a standard method for separating E/Z isomers.

  • Eluent: A solvent system such as a hexane/ethyl acetate gradient can be used. The polarity of the two isomers is slightly different, allowing for their separation.

  • Isolation: Collect the fractions containing the pure (Z)-isomer (monitor by TLC) and combine them.

• Final Product: Remove the solvent from the combined fractions under reduced pressure to yield pure (Z)-p-Methoxycinnamic acid.

Characterization of the (Z)-Isomer

The successful synthesis of the (Z)-isomer is confirmed by comparing its spectroscopic data with that of the starting (E)-isomer.

Expected Spectroscopic Data for (Z)-p-Methoxycinnamic Acid:

• ¹H NMR: The most definitive evidence is the coupling constant of the vinylic protons. For the (Z)-isomer, this value will be significantly smaller (J ≈ 12 Hz) than the ~16 Hz observed for the (E)-isomer. The chemical shifts of the vinylic and aromatic protons will also differ slightly from the (E)-isomer. The vinylic protons of the (Z)-isomer are typically more shielded and appear at a higher field (lower ppm) compared to the (E)-isomer.

• ¹³C NMR: The chemical shifts of the carbon atoms, particularly the vinylic carbons and the ipso-carbon of the aromatic ring, will show measurable differences compared to the (E)-isomer.

• Physical Properties: The (Z)-isomer will have a different melting point and distinct Rƒ value on TLC compared to the (E)-isomer.

Photoisomerization Workflow Diagram

Caption: Workflow for the synthesis of (Z)-p-Methoxycinnamic Acid.

References

• J&K Scientific LLC. (2021). Perkin Reaction. Available at: [Link]

• PubChem. (n.d.). cis-4-Methoxycinnamic acid. National Center for Biotechnology Information. Available at: [Link]

• Chromatography Today. (n.d.). Easy purification of isomers with prepacked glass columns. Available at: [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. Available at: [Link]

• FooDB. (2010). Showing Compound trans-p-Methoxycinnamic acid (FDB002667). Available at: [Link]

• Purwaningsih, Y., Indriyanti, E., & Masduqi, A. F. (2022). Synthesis of PMCA (P-Methoxy Cinnamic Acid) using Perkin Reaction and Its Activity as Photo Protective and Antifungal Agent. ResearchGate. Available at: [Link]

• Boyd, S., & Melchiorre, P. (2017). Photocatalytic E → Z Isomerization of Polarized Alkenes Inspired by the Visual Cycle: Mechanistic Dichotomy and Origin of Selectivity. The Journal of Organic Chemistry, ACS Publications. Available at: [Link]

• Name Reactions. (n.d.). Perkin Reaction. Available at: [Link]

• Human Metabolome Database. (n.d.). 4-Methoxycinnamic acid Spectrum. Available at: [Link]

• ResearchGate. (n.d.). Chemical shift, 1 H-NMR spectral data of 4-methoxycinnamic acid diester.... Available at: [Link]

• Longdom Publishing. (n.d.). A Concise Introduction of Perkin Reaction. Available at: [Link]

• Lee, S., et al. (n.d.). Isomerization of E-Cinnamamides into Z-Cinnamamides Using a Recycling Photoreactor. PMC, PubMed Central. Available at: [Link]

• PubChem. (n.d.). 4-Methoxycinnamic Acid. National Center for Biotechnology Information. Available at: [Link]

• ResearchGate. (2016). How to separate E and Z isomers?. Available at: [Link]

• University of Nebraska - Lincoln. (n.d.). Ultraviolet-Induced Isomerization of β-D-Glucosyl o-Hydroxycinnamic Acid on Filter Paper. UNL Digital Commons. Available at: [Link]

• L.S.College, Muzaffarpur. (2020). Perkin reaction. Available at: [Link]

• ResearchGate. (2001). A C-13 NMR study of the structure of four cinnamic acids and their methyl esters. Available at: [Link]

• Chemistry Stack Exchange. (2016). Perkin reaction for aliphatic aldehydes. Available at: [Link]

• STIAS. (n.d.). Ultraviolet (UV) light-induced geometrical isomerization of cinnamic acid containing molecules. The Stellenbosch Institute for Advanced Study. Available at: [Link]

• Sathee NEET - IIT Kanpur. (n.d.). Perkin Reaction Mechanism. Available at: [Link]

• ResearchGate. (2020). Isomerization of trans-cinnamic acid to cis-cinnamic acid. Available at: [Link]

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Application Note: Synthesis of (E)-p-Methoxycinnamic Acid via Knoevenagel-Doebner Condensation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of (E)-p-methoxycinnamic acid, a valuable building block in the pharmaceutical and cosmetic industries. While the topic specifies a Claisen condensation, this note clarifies that the Knoevenagel-Doebner condensation is the more direct and efficient method for this specific transformation. We present a detailed, field-proven protocol, explain the underlying reaction mechanism, and offer insights into experimental choices and potential challenges. The protocol covers the reaction setup, workup, purification, and characterization of the final product. Furthermore, this note addresses the significant challenge of synthesizing the thermodynamically less stable (Z)-isomer and discusses potential strategies to achieve this.

Introduction and Scientific Context

p-Methoxycinnamic acid and its derivatives are phenylpropanoids commonly found in various plants and are recognized for a wide range of biological activities, including antioxidant, anti-inflammatory, and UV-filtering properties.[1] This makes them highly valuable precursors in the development of pharmaceuticals, sunscreens, and other fine chemicals.

The formation of the α,β-unsaturated carbonyl system in cinnamic acids is a classic example of carbon-carbon bond formation via a condensation reaction. While the Claisen-Schmidt condensation effectively describes the reaction between an aromatic aldehyde (lacking α-hydrogens) and an enolizable ketone or ester, the direct synthesis of a cinnamic acid is most efficiently achieved through the Knoevenagel-Doebner condensation .[2] This modification involves the reaction of an aromatic aldehyde with malonic acid in the presence of a basic catalyst system, typically pyridine and piperidine. The reaction proceeds through a condensation-decarboxylation sequence to yield the target cinnamic acid directly, offering a more streamlined approach than a Claisen-Schmidt reaction followed by ester hydrolysis.

This guide will focus on the Knoevenagel-Doebner protocol, as it represents the most authoritative and practical method for synthesizing (E)-p-methoxycinnamic acid from p-anisaldehyde and malonic acid.

Reaction Principle and Mechanism

The Knoevenagel-Doebner condensation is a robust reaction that leverages the acidity of the α-protons in malonic acid. The mechanism proceeds in several distinct steps:

• Enolate Formation: The amine catalyst (piperidine) acts as a base to deprotonate malonic acid, forming a nucleophilic enolate ion.

• Nucleophilic Attack: The enolate attacks the electrophilic carbonyl carbon of p-anisaldehyde, forming a β-hydroxy dicarboxylic acid intermediate (an aldol addition product).

• Dehydration: This intermediate readily undergoes base-catalyzed dehydration to form an α,β-unsaturated dicarboxylic acid.

• Decarboxylation: Upon heating in pyridine, the β-carboxylic acid group is eliminated as carbon dioxide, a process that is thermodynamically driven by the formation of the stable, conjugated cinnamic acid product and the release of CO₂ gas. This final step overwhelmingly favors the formation of the more stable (E)- or trans-isomer.

Caption: Knoevenagel-Doebner reaction mechanism.

Experimental Application and Protocols

This section provides a detailed protocol for the synthesis of (E)-p-methoxycinnamic acid.

Materials and Reagents

Reagent/Material	Formula	Molar Mass ( g/mol )
p-Anisaldehyde	C₈H₈O₂	136.15
Malonic Acid	C₃H₄O₄	104.06
Pyridine	C₅H₅N	79.10
Piperidine	C₅H₁₁N	85.15
Concentrated Hydrochloric Acid	HCl	36.46
Ethanol (95% or absolute)	C₂H₅OH	46.07
Standard Reflux Apparatus	-	-
Vacuum Filtration Apparatus	-	-
Magnetic Stirrer and Stir Bar	-	-

Quantitative Data for Synthesis

The following table outlines the reagent quantities for a representative laboratory-scale synthesis.[3]

Reagent	Molar Eq.	Amount (mmol)	Mass/Volume
p-Anisaldehyde	1.0	10	1.36 g
Malonic Acid	1.2	12	1.25 g
Pyridine	Solvent	-	6 mL
Piperidine	Catalyst	-	0.6 mL
Expected Yield	-	-	~98% (1.74 g)

Step-by-Step Experimental Protocol

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine p-anisaldehyde (1.36 g, 10 mmol), malonic acid (1.25 g, 12 mmol), and pyridine (6 mL).

• Catalyst Addition: Carefully add piperidine (0.6 mL) to the stirred mixture. Rationale: Piperidine is a more effective base catalyst for the initial condensation, while pyridine serves as both a solvent and a base to promote the subsequent decarboxylation step.[4]

• Reaction Execution: Heat the reaction mixture to reflux using a heating mantle. Maintain a gentle reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) (e.g., using 20% ethyl acetate in hexanes as eluent).

• Workup and Precipitation: After 4 hours, allow the mixture to cool to room temperature. In a fume hood, pour the cooled reaction mixture into a beaker containing 80 mL of ice-cold 10 M hydrochloric acid (HCl).[3] A white precipitate of the crude product will form immediately. Rationale: The addition of strong acid protonates the carboxylate product, making it insoluble in the aqueous solution, and also neutralizes the pyridine and piperidine, forming water-soluble hydrochloride salts.[5]

• Isolation: Collect the white precipitate by vacuum filtration using a Büchner funnel. Wash the solid thoroughly with cold deionized water (2 x 20 mL) to remove any residual acid and pyridine hydrochloride.

• Purification: Transfer the crude solid to a beaker and perform recrystallization from hot ethanol. Dissolve the product in a minimal amount of boiling ethanol, then allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry them in a vacuum oven or air-dry on a watch glass to obtain pure (E)-p-methoxycinnamic acid.[6]

Caption: Experimental workflow for synthesis.

Safety Precautions

All procedures should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, lab coat, and gloves.

Chemical	Hazards
p-Anisaldehyde	Harmful to aquatic life. May cause skin, eye, and respiratory irritation.[4][7]
Malonic Acid	Harmful if swallowed. Causes serious eye damage.[5][8]
Pyridine	Highly flammable liquid and vapor. Harmful if swallowed, in contact with skin, or if inhaled. Causes serious eye irritation.[6][9][10]
Piperidine	Highly flammable liquid and vapor. Toxic in contact with skin or if inhaled. Harmful if swallowed. Causes severe skin burns and eye damage.[11][12][13]
HCl (conc.)	Corrosive. Causes severe skin burns and eye damage. May cause respiratory irritation.

Product Characterization and Validation

Confirming the identity, purity, and stereochemistry of the synthesized product is a critical step.

• Appearance: White crystalline solid.

• Melting Point: The expected melting point for (E)-p-methoxycinnamic acid is in the range of 172-175 °C.[14] A sharp melting point within this range is indicative of high purity.

• ¹H NMR Spectroscopy: The proton NMR spectrum provides definitive structural confirmation.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
-OCH₃	~3.8	singlet (s)	-
Vinylic H (α to COOH)	~6.3	doublet (d)	~16.0
Aromatic H (ortho to OCH₃)	~6.9	doublet (d)	~8.8
Aromatic H (ortho to C=C)	~7.5	doublet (d)	~8.8
Vinylic H (β to COOH)	~7.7	doublet (d)	~16.0
-COOH	~12.0	broad singlet	-
(Solvent: CDCl₃ or CD₃OD)[3][6]

Self-Validation: The large coupling constant (J ≈ 16 Hz) for the two vinylic protons is the most critical diagnostic feature, confirming the trans or (E)-configuration of the double bond. A (Z)-isomer would exhibit a much smaller coupling constant (typically 10-12 Hz).

The Challenge of (Z)-Isomer Synthesis

The user's query specifically mentioned the (Z)-isomer. It is crucial to understand that standard condensation reactions like the Knoevenagel-Doebner are under thermodynamic control and will almost exclusively yield the more stable (E)-isomer. Direct synthesis of the (Z)-isomer via this method is not feasible.

Strategies for Obtaining the (Z)-Isomer:

• Photochemical Isomerization: The most common method to obtain (Z)-cinnamic acids is through the UV irradiation of a solution of the corresponding (E)-isomer.[15][16] The irradiation (e.g., with a mercury lamp) promotes a π → π* transition, allowing for rotation around the C=C bond. This process typically results in a photostationary state, which is a mixture of both isomers, from which the (Z)-isomer must be carefully separated (e.g., by fractional crystallization or chromatography).[16]

• Stereoselective Synthesis: Advanced synthetic methods, such as the Still-Gennari or Ando modifications of the Horner-Wadsworth-Emmons reaction, can be employed to favor the formation of (Z)-alkenes. However, these methods are more complex, require specialized reagents, and are outside the scope of a standard condensation protocol.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Yield	Incomplete reaction; loss during workup/purification.	Monitor reaction by TLC to ensure completion. Ensure pH is low enough during precipitation. Minimize the amount of hot solvent used for recrystallization to prevent product loss.[5]
Oily or Impure Product	Residual starting material or pyridine.	Ensure thorough washing of the crude product with cold water. Perform recrystallization carefully. If unreacted aldehyde is present, it can be removed by an extraction with sodium bisulfite solution.
Product Decarboxylation	Excessive heating temperature or time.	This reaction can form 4-methoxystyrene as a byproduct.[5] Maintain a gentle reflux and do not exceed the recommended reaction time.

References

• The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. (n.d.). Taylor & Francis Online. [Link]

• Knoevenagel Condensation Doebner Modification. (n.d.). Organic Chemistry Portal. [Link]

• Pyridine Safety Data Sheet. (n.d.). Carl Roth. [Link]

• Malonic acid Safety Data Sheet. (n.d.). Carl Roth. [Link]

• Recent advances in synthetic approaches for bioactive cinnamic acid derivatives. (2024). National Institutes of Health. [Link]

• Piperidine Safety Data Sheet. (2025). Carl Roth. [Link]

• Pyridine Safety Data Sheet. (2024). Penta chemicals. [Link]

• Piperidine Safety Data Sheet. (n.d.). Chemos GmbH & Co.KG. [Link]

• Knoevenagel condensation. (n.d.). Wikipedia. [Link]

• Piperidine Safety Data Sheet. (2024). Penta chemicals. [Link]

• Pyridine Safety Data Sheet. (n.d.). Lab Alley. [Link]

• Material Safety Data Sheet p-Anisaldehyde. (n.d.). Bio-Rad. [Link]

• Pyridine Safety Data Sheet. (2023). Kishida Chemical Co., Ltd. [Link]

• Piperidine Safety Data Sheet. (n.d.). Carl Roth. [Link]

• Stereoselective synthesis of heterocyclic cinnamic acids. (2014). ResearchGate. [Link]

• SYNTHESIS OF (Z)-β -BROMOSTYRENES FROM CINNAMIC ACID DERIVATIVES THROUGH DEBROMINATIVE DECARBOXYLATION OF DIBROMOARYL PROPANOIC ACIDS USING KF/AL2O3. (2015). Semantic Scholar. [Link]

• Synthesis of (Z)-beta-bromostyrenes from cinnamic acid derivatives through debrominative decarboxylation of dibromoaryl propanoic acids using KF/Al2O3. (2015). ResearchGate. [Link]

• Z-sinapinic acid: the change of the stereochemistry of cinnamic acids as rational synthesis of a new matrix for carbohydrate MALDI-MS analysis. (2007). PubMed. [Link]

• Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. (1969). Canadian Science Publishing. [Link]

• Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. (1969). ResearchGate. [Link]

• Converting method for cis and trans isomers of cinnamic acid compound. (2014).

• Investigation of the isomerization of trans- and cis-cinnamic acid in Arabidopsis using stable-isotope-labeled cinnamic acids. (2024). bioRxiv. [Link]

• PHOTOCHEMICAL cis-trans ISOMERIZATION OF p-DIMETHYLAMINOCINNAMIC ACID NITRILE. (1959). ACS Publications. [Link]

• Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. (2021). National Institutes of Health. [Link]

• 4-Methoxycinnamic Acid. (n.d.). PubChem. [Link]

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• 16. researchgate.net [researchgate.net]

HPLC method for (Z)-p-Methoxycinnamic acid quantification

An Application Note and Protocol for the Quantification of (Z)-p-Methoxycinnamic Acid using a Validated HPLC-UV Method

Authored by: A Senior Application Scientist

January 16, 2026

Abstract

p-Methoxycinnamic acid (p-MCA), a significant phenylpropanoid found in various plant species, exists as two geometric isomers: (E)-p-MCA (trans) and (Z)-p-MCA (cis). While the trans isomer is often more stable and abundant, the pharmacological and pharmacokinetic properties of the cis isomer are of increasing interest to researchers in drug development and natural product chemistry.[1][2] A precise and reliable analytical method is therefore essential for the selective quantification of (Z)-p-MCA. This document provides a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method with UV detection for the determination of (Z)-p-Methoxycinnamic acid. The protocol herein is designed for immediate application by researchers and quality control analysts, detailing every step from sample preparation to full method validation in accordance with International Council for Harmonisation (ICH) guidelines.[3][4][5]

Introduction and Scientific Rationale

Cinnamic acid and its derivatives are key intermediates in the biosynthesis of numerous bioactive molecules, including flavonoids and stilbenes, and exhibit a wide range of pharmacological activities.[6] The geometric isomerism of p-Methoxycinnamic acid plays a critical role in its biological activity and physicochemical properties. The (Z)-isomer, in particular, may exhibit unique biological effects or metabolic fates compared to its trans counterpart. Therefore, an analytical method that can not only quantify p-MCA but also differentiate between its isomers is crucial for accurate pharmacokinetic, formulation, and quality control studies.

Reversed-phase High-Performance Liquid Chromatography (RP-HPLC) is the technique of choice for this application due to its high resolution, sensitivity, and reproducibility for analyzing phenolic compounds.[6][7] This application note describes a robust RP-HPLC method utilizing a C18 stationary phase and UV detection, which leverages the distinct UV absorbance properties of the analyte for selective quantification.

Analyte Physicochemical Properties

A thorough understanding of the analyte's properties is fundamental to rational method development.

Property	Value	Source	Significance for HPLC Method
Chemical Formula	C₁₀H₁₀O₃	[8]	Basic molecular information.
Molecular Weight	178.18 g/mol	[8][9]	Essential for preparing standard solutions of known molarity/concentration.
pKa	~4.54	[10]	Dictates the ionization state of the carboxylic acid group. To ensure good retention and peak shape in RP-HPLC, the mobile phase pH should be kept at least 1.5-2 units below the pKa, protonating the analyte and making it less polar.
Solubility	Soluble in methanol, ethanol, and DMSO.[10]	[10]	Guides the choice of solvent for stock solution preparation and sample extraction. Methanol is an excellent choice as it is also a common HPLC mobile phase component.
UV λmax	~286-320 nm	[11][12]	The chromophore in the molecule allows for sensitive UV detection. The optimal wavelength provides maximum absorbance and selectivity. A wavelength of 286 nm is chosen for robust quantification.[11][13]

Experimental Protocol: HPLC Quantification of (Z)-p-MCA

Instrumentation, Reagents, and Materials

• Instrumentation:

  • HPLC system with a binary or quaternary gradient pump, degasser, autosampler, and column oven.[1]

  • UV-Vis or Photodiode Array (PDA) Detector.

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[6]

  • Data acquisition and processing software (e.g., Chromeleon™, Empower™).

• Reagents:

  • (Z)-p-Methoxycinnamic acid reference standard (≥99% purity).

  • HPLC-grade methanol.[6]

  • HPLC-grade acetonitrile.[6]

  • Analytical grade phosphoric acid.[1]

  • HPLC-grade water (e.g., Milli-Q® or equivalent).

• Materials:

  • Class A volumetric flasks and pipettes.

  • 0.45 µm syringe filters for sample clarification.[6]

  • Amber glass vials to protect the light-sensitive (Z)-isomer.

Chromatographic Conditions

The selection of chromatographic parameters is critical for achieving the desired separation and sensitivity. An isocratic elution is sufficient for this analysis, offering simplicity and robustness.

Parameter	Recommended Condition	Rationale
HPLC Column	C18 Reversed-Phase (250 mm x 4.6 mm, 5 µm)	The non-polar C18 stationary phase provides excellent retention for the moderately polar p-MCA. The specified dimensions offer a good balance between resolution and analysis time.
Mobile Phase	Methanol : 0.1% Phosphoric Acid in Water (70:30, v/v)	Methanol is the organic modifier. The aqueous phase is acidified with phosphoric acid to maintain a pH well below the pKa of p-MCA (~4.5), ensuring the analyte is in its non-ionized form for optimal retention and symmetric peak shape.[11]
Elution Mode	Isocratic	Simplifies the method, improves reproducibility, and shortens run-to-run equilibration times compared to a gradient method.[11]
Flow Rate	1.0 mL/minute	A standard flow rate for a 4.6 mm ID column, providing efficient separation within a reasonable timeframe.[11][14]
Column Temp.	35°C	Maintaining a constant, slightly elevated temperature ensures reproducible retention times and can improve peak efficiency by lowering mobile phase viscosity.[14]
Detection λ	286 nm	Provides high sensitivity for p-MCA, balancing signal intensity with baseline noise.[11][13]
Injection Vol.	10 µL	A typical injection volume that balances sensitivity with the risk of column overloading.[14]
Run Time	~10 minutes	Sufficient to allow for the elution of the analyte and any potential early-eluting impurities.

Preparation of Solutions

• Primary Stock Solution (1000 µg/mL):

  • Accurately weigh 25 mg of (Z)-p-Methoxycinnamic acid reference standard.

  • Transfer to a 25 mL Class A amber volumetric flask.

  • Dissolve and dilute to volume with methanol.[11] Mix thoroughly. This solution should be stored at 2-8°C and protected from light.

• Working Standard Solutions (1–100 µg/mL):

  • Prepare a series of at least six working standard solutions by serially diluting the Primary Stock Solution with the mobile phase.[6]

  • Example concentrations: 1, 5, 10, 25, 50, and 100 µg/mL. These will be used to construct the calibration curve.

• Sample Preparation (General Protocol for Plant Extracts):

  • Extraction: Accurately weigh 1 g of dried, powdered plant material. Extract with 20 mL of methanol using ultrasonication for 30 minutes.[6]

  • Filtration: Centrifuge the extract and filter the supernatant through a 0.45 µm syringe filter to remove particulates that could damage the HPLC column.[6][14]

  • Dilution: Dilute the filtered extract with the mobile phase to a concentration expected to fall within the linear range of the calibration curve.[6]

Method Validation Protocol (ICH Q2(R2) Framework)

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[5][7] The following parameters must be assessed.

System Suitability

Before initiating any validation experiments, the suitability of the chromatographic system must be confirmed.

• Procedure: Inject the 25 µg/mL working standard solution five times.

• Acceptance Criteria:

  • Relative Standard Deviation (%RSD) of peak area and retention time: ≤ 2.0%.

  • Tailing Factor (T): ≤ 2.0.

  • Theoretical Plates (N): ≥ 2000.

Specificity / Selectivity

Specificity is the ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradation products, matrix components).[4]

• Procedure:

  • Inject a blank solution (mobile phase).

  • Inject a sample of a placebo or matrix blank.

  • Inject a working standard solution of (Z)-p-MCA.

  • If available, inject a solution containing potential interferents (e.g., the (E)-isomer).

• Acceptance Criteria: No interfering peaks should be observed at the retention time of the (Z)-p-MCA peak in the blank or placebo chromatograms. The analyte peak should be well-resolved from other components.

Linearity and Range

Linearity demonstrates the direct proportionality between the concentration of the analyte and the analytical response over a defined range.[4]

• Procedure: Inject each of the six working standard solutions (1–100 µg/mL) in triplicate.

• Analysis: Construct a calibration curve by plotting the mean peak area against the concentration. Perform a linear regression analysis.

• Acceptance Criteria:

  • Correlation Coefficient (r²): ≥ 0.999.[6]

  • The y-intercept should be insignificant relative to the response at the lowest concentration.

Accuracy

Accuracy expresses the closeness of agreement between the value which is accepted as a conventional true value and the value found.[7] It is determined by the recovery of a known amount of analyte spiked into a sample matrix.

• Procedure:

  • Prepare matrix samples spiked with the analyte at three concentration levels (e.g., low, medium, high - 5, 25, 75 µg/mL). Prepare three replicates at each level.

  • Analyze the samples and calculate the concentration using the calibration curve.

• Analysis: Calculate the percent recovery at each level: (%Recovery) = (Measured Concentration / Spiked Concentration) * 100.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.[13]

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[7]

• Repeatability (Intra-day Precision):

  • Procedure: Analyze six replicate preparations of a sample at 100% of the test concentration (e.g., 25 µg/mL) on the same day, with the same analyst and equipment.

  • Acceptance Criteria: %RSD ≤ 2.0%.

• Intermediate Precision (Inter-day Ruggedness):

  • Procedure: Repeat the repeatability study on a different day, with a different analyst, or on a different instrument.

  • Acceptance Criteria: %RSD ≤ 2.0%.

Limits of Detection (LOD) and Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[14]

• Procedure (Based on Signal-to-Noise Ratio):

  • Determine the signal-to-noise (S/N) ratio by comparing the peak height of samples with known low concentrations to the noise of the baseline.

  • LOD is the concentration at which the S/N ratio is approximately 3:1.

  • LOQ is the concentration at which the S/N ratio is approximately 10:1. The LOQ should be confirmed by demonstrating acceptable precision (%RSD ≤ 10%) and accuracy at this concentration.

Data Summary and Visualization

Summary of Validation Parameters

Validation Parameter	Acceptance Criteria	Expected Result
Linearity (r²)	≥ 0.999	> 0.999
Range	1.0 – 100.0 µg/mL	Confirmed
Accuracy (% Recovery)	98.0 – 102.0%	Within limits
Precision (%RSD)	≤ 2.0%	< 2.0%
LOD (S/N ≈ 3:1)	Report Value	e.g., ~10 ng/mL[14]
LOQ (S/N ≈ 10:1)	Report Value	e.g., ~30 ng/mL[14]

Workflow and Logic Diagrams

Caption: HPLC analysis workflow from preparation to reporting.

Caption: Interrelationship of HPLC method validation parameters.

Conclusion

The HPLC-UV method detailed in this application note provides a reliable, robust, and precise system for the quantification of (Z)-p-Methoxycinnamic acid. The isocratic method is straightforward to implement, and the comprehensive validation protocol ensures that the data generated are accurate and reproducible, meeting the stringent requirements of regulatory bodies as outlined in the ICH guidelines. This method is well-suited for routine quality control, stability studies, and pharmacokinetic analysis in both academic and industrial research settings.

References

• BenchChem. (n.d.). Developing a Robust HPLC-UV Method for the Analysis of Cinnamic Acid and Its Derivatives: An Application Note and Protocol.

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved from [Link]

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GC-MS Analysis of (Z)-p-Methoxycinnamic Acid Derivatives: A Comprehensive Protocol for Derivatization, Separation, and Quantification

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract This application note provides a detailed, field-proven guide for the analysis of (Z)-p-Methoxycinnamic acid and its derivatives using Gas Chromatography-Mass Spectrometry (GC-MS). (Z)-p-Methoxycinnamic acid (p-MCA), a significant phenylpropanoid found in various plant species, exhibits a wide range of therapeutic and nutraceutical properties, including antidiabetic, antimicrobial, and neuroprotective activities.[1][2] Accurate and robust analytical methods are crucial for its identification, quantification, and stability testing in complex matrices such as botanical extracts, pharmaceutical formulations, and food products.[3] Due to the inherent polarity and low volatility of phenolic acids, a chemical derivatization step is essential for successful GC-MS analysis.[4][5] This guide offers a comprehensive workflow, from sample extraction and trimethylsilyl (TMS) derivatization to instrument configuration and data interpretation, designed to ensure scientific integrity and generate reliable, reproducible results.

| Scientific Principle: The Rationale for Derivatization in GC-MS

Gas Chromatography (GC) is a premier technique for separating volatile and thermally stable compounds. However, phenolic acids like p-Methoxycinnamic acid contain polar functional groups—specifically a carboxylic acid (-COOH) group—that pose significant challenges for direct GC analysis.[4]

These polar groups lead to:

• Low Volatility: The hydrogen bonding capacity of the carboxylic acid group significantly raises the boiling point, preventing the analyte from readily vaporizing in the GC inlet.

• Thermal Instability: At the high temperatures required for volatilization, these acids can degrade, leading to inaccurate quantification and the appearance of artifact peaks.

• Poor Peak Shape: Polar analytes can interact with active sites (e.g., free silanol groups) on the GC column and liner, resulting in peak tailing, reduced resolution, and poor sensitivity.[4]

Derivatization is the cornerstone of analyzing such compounds by GC-MS. It is a chemical modification process that converts polar functional groups into less polar, more volatile, and more thermally stable derivatives.[6] For phenolic acids, silylation is the most common and effective approach.[4] This process replaces the active hydrogen on the carboxylic acid group with a non-polar trimethylsilyl (TMS) group, typically using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).[7]

The resulting TMS ester of p-Methoxycinnamic acid is significantly more volatile and less prone to adsorption, leading to sharp, symmetrical chromatographic peaks and enabling high-resolution separation and sensitive detection by GC-MS.[5][8]

Chemical Derivatization Pathway

Below is a diagram illustrating the silylation of (Z)-p-Methoxycinnamic acid to its corresponding trimethylsilyl (TMS) ester.

Caption: Silylation of (Z)-p-MCA with BSTFA.

| Comprehensive Experimental Workflow

A robust and reproducible analysis is built upon a well-defined workflow. Each stage, from sample acquisition to data analysis, contains critical control points that ensure the integrity of the final results.

Workflow Diagram

The diagram below outlines the end-to-end process for the GC-MS analysis of (Z)-p-Methoxycinnamic acid derivatives.

Caption: End-to-end workflow for GC-MS analysis.

| Detailed Experimental Protocols

These protocols provide step-by-step methodologies for sample preparation, derivatization, and GC-MS analysis. Adherence to these steps is critical for achieving high-quality data.

| Protocol 1: Sample Preparation from Plant Material

This protocol is optimized for the extraction of phenolic acids from a dried, solid matrix.

• Homogenization: Weigh approximately 100 mg of dried, powdered plant material into a centrifuge tube.[9]

• Solvent Extraction: Add 5 mL of ethanol. Vortex vigorously for 2 minutes to ensure thorough mixing.[9]

• Ultrasonication (Optional but Recommended): Place the tube in an ultrasonic bath for 15 minutes to enhance extraction efficiency.

• Centrifugation: Centrifuge the mixture at 4,000 rpm for 10 minutes to pellet the solid material.

• Supernatant Collection: Carefully transfer the clear supernatant to a clean glass vial. Avoid disturbing the pellet.

• Drying: Evaporate the solvent to complete dryness under a gentle stream of nitrogen gas at room temperature. The resulting residue contains the extracted analytes. Causality: Water-based extracts must be avoided as water can damage the GC column and interfere with the derivatization process.[10]

| Protocol 2: Trimethylsilyl (TMS) Derivatization

This procedure converts the non-volatile extract into a GC-amenable sample.

• Reconstitution: Add 100 µL of pyridine (or anhydrous acetonitrile) to the dried extract from Protocol 1. Vortex for 30 seconds to dissolve the residue.

• Reagent Addition: Add 100 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) with 1% TMCS (trimethylchlorosilane). The TMCS acts as a catalyst to improve the reaction yield.[7]

• Reaction: Securely cap the vial and heat it in a heating block or oven at 70°C for 30 minutes to complete the derivatization reaction.[11]

• Cooling: Allow the vial to cool to room temperature.

• Sample Transfer: Transfer the derivatized sample to a 1.5 mL glass autosampler vial for GC-MS analysis.[12]

| GC-MS Instrumentation and Method Parameters

The following parameters have been validated for the robust separation and detection of silylated p-Methoxycinnamic acid and related derivatives.[9][13]

Parameter	Setting	Rationale for Choice
Gas Chromatograph
GC System	Agilent 8890 GC or equivalent	Provides excellent temperature and flow control for reproducible retention times.
Injection Port	Split/Splitless Inlet	Allows for flexibility between trace analysis (splitless) and higher concentrations (split).
Injector Temp	250 °C	Ensures rapid and complete volatilization of the derivatized analyte without thermal degradation.
Injection Mode	Splitless (for trace analysis) or Split (10:1)	Splitless mode enhances sensitivity for low-concentration samples. A split ratio prevents column overloading for concentrated samples.[13]
Injection Volume	1 µL	Standard volume to prevent column and detector saturation.[12]
Carrier Gas	Helium (UHP Grade 5.0) at 1.0 mL/min	Inert gas that provides good chromatographic efficiency and is compatible with MS detectors.[13]
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film) or equivalent	A non-polar 5% phenyl-methylpolysiloxane column provides excellent separation for a wide range of derivatized compounds.[13][14]
Oven Program	Initial 100°C, hold 1 min; ramp 10°C/min to 280°C, hold 5 min	A temperature ramp effectively separates compounds based on their boiling points, ensuring resolution from matrix components.
Mass Spectrometer
MS System	Agilent 5977B MSD or equivalent	A single quadrupole MS offers reliable mass filtering and detection for routine quantification.
Transfer Line Temp	280 °C	Prevents condensation of the separated analytes before they enter the ion source.
Ion Source Temp	230 °C	Optimizes ionization efficiency while minimizing thermal degradation within the source.
Ionization Mode	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns for library matching.
Acquisition Mode	Full Scan (m/z 50-550) and/or SIM	Full Scan is used for initial identification and library searching. Selected Ion Monitoring (SIM) is used for targeted quantification to enhance sensitivity.
SIM Ions (for TMS-pMCA)	250.1 (M+) , 235.1, 191.1, 147.1	Target Ion: m/z 250.1 (Molecular Ion). Qualifiers: m/z 235.1 ([M-CH3]+), 191.1 ([M-COOTMS]+), 147.1. Using qualifier ions confirms identity and improves quantification accuracy.[15]

| Data Interpretation and Validation

| Identification: Retention Time and Mass Spectrum

The identity of (Z)-p-Methoxycinnamic acid is confirmed by two parameters:

• Retention Time (RT): The derivatized compound should elute at a consistent time under the specified chromatographic conditions. The Kovats Retention Index on a non-polar column is a more transferable value; for the underivatized acid, it has been reported as ~1666.[14] The TMS-derivatized form will have a different but highly reproducible RT.

• Mass Spectrum: The EI mass spectrum provides a chemical fingerprint. For the TMS derivative of p-Methoxycinnamic acid (C₁₃H₁₈O₃Si), the expected molecular weight is 250.37 g/mol .[15]

Expected Fragmentation Pattern:

• Molecular Ion (M⁺): A peak at m/z 250 corresponding to the intact ionized molecule.[15]

• [M-15]⁺: A prominent peak at m/z 235 , resulting from the loss of a methyl group (-CH₃) from the TMS moiety. This is a characteristic fragmentation for TMS derivatives.[16]

• Other Fragments: Additional fragments related to the cinnamic acid structure may be observed, which can be compared against a spectral library like NIST for confirmation.[17]

| Quantitative Analysis and Method Validation

For accurate quantification, a calibration curve should be prepared using a certified reference standard of p-Methoxycinnamic acid, which is subjected to the same derivatization protocol as the samples.

The method should be validated according to ICH guidelines or equivalent standards to ensure its performance.[18]

Validation Parameter	Typical Acceptance Criteria	Significance
Linearity (r²)	≥ 0.999	Demonstrates a direct proportional relationship between concentration and detector response over a defined range.[3][13]
Precision (%RSD)	Intra-day: ≤ 5%; Inter-day: ≤ 8%	Measures the closeness of repeated measurements, ensuring the method is reproducible.[3]
Accuracy (% Recovery)	85 – 115%	Indicates how close the measured value is to the true value, typically assessed via spike-recovery experiments.[3]
Limit of Detection (LOD)	S/N Ratio ≥ 3	The lowest concentration of analyte that can be reliably detected by the instrument.[13]
Limit of Quantification (LOQ)	S/N Ratio ≥ 10	The lowest concentration of analyte that can be accurately and precisely quantified.[13]

| Conclusion

The GC-MS method detailed in this application note, incorporating a critical silylation step, provides a robust, sensitive, and specific workflow for the analysis of (Z)-p-Methoxycinnamic acid and its derivatives. By carefully controlling each stage of the process—from sample preparation to data analysis—researchers can achieve high-quality, reliable data suitable for quality control, stability studies, and phytochemical profiling. The validated protocols and performance benchmarks presented herein serve as a comprehensive resource for scientists and drug development professionals working with this important class of bioactive compounds.

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• Gliszczyńska, A., & Wietrzyk, J. (2020). Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. Molecules, 25(21), 5039. Retrieved from [Link]

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• Journal of Chemical Education. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

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Application of (Z)-p-Methoxycinnamic Acid in Cancer Cell Line Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z)-p-Methoxycinnamic acid (p-MCA), a naturally occurring phenylpropanoid found in various plants, has emerged as a compound of significant interest in oncological research.[1][2][3] Its therapeutic potential is underscored by a range of biological activities, including anticancer, anti-inflammatory, and antioxidant properties.[2][4] In the context of cancer cell line studies, p-MCA has demonstrated notable efficacy in inhibiting cell proliferation and inducing programmed cell death, positioning it as a promising candidate for the development of novel anti-cancer agents.[1][3][5][6][7]

This document provides a comprehensive guide to the application of (Z)-p-Methoxycinnamic acid in cancer cell line research. It is designed to equip researchers, scientists, and drug development professionals with the necessary technical insights and detailed protocols to effectively investigate the anti-cancer properties of this compound. The information presented herein is grounded in established scientific literature and provides a framework for conducting robust and reproducible in vitro studies.

Mechanism of Action: Inducing Apoptosis in Cancer Cells

The primary anti-cancer mechanism of (Z)-p-Methoxycinnamic acid revolves around its ability to induce apoptosis, or programmed cell death, in cancer cells.[1][3][5][6][7] This process is primarily mediated through the intrinsic mitochondrial pathway.

Key molecular events in p-MCA-induced apoptosis include:

• Increased Oxidative Stress: p-MCA treatment has been shown to increase the levels of reactive oxygen species (ROS) in cancer cells.[5] This elevation in oxidative stress can lead to cellular damage, including DNA damage, and trigger apoptotic signaling.[5]

• Mitochondrial Dysfunction: The compound disrupts the mitochondrial membrane potential, a critical event in the initiation of the intrinsic apoptotic pathway.[5]

• Modulation of Bcl-2 Family Proteins: p-MCA alters the balance of pro-apoptotic and anti-apoptotic proteins of the Bcl-2 family. Specifically, it upregulates the expression of the pro-apoptotic protein Bax and downregulates the anti-apoptotic protein Bcl-2.[5][7] This shift in the Bax/Bcl-2 ratio is a crucial determinant for the cell to commit to apoptosis.

• Cytochrome c Release: The altered mitochondrial membrane permeability leads to the release of cytochrome c from the mitochondria into the cytosol.[1][3][5]

• Caspase Activation: Cytosolic cytochrome c triggers the activation of a cascade of cysteine-aspartic proteases known as caspases. p-MCA has been shown to increase the activity of caspase-9 (an initiator caspase) and caspase-3 (an executioner caspase).[1][3][5] Activated caspase-3 then cleaves various cellular substrates, leading to the characteristic morphological and biochemical hallmarks of apoptosis.

The following diagram illustrates the signaling pathway of p-MCA-induced apoptosis:

Caption: Signaling pathway of (Z)-p-Methoxycinnamic acid-induced apoptosis.

Experimental Protocols

The following protocols are provided as a guide for investigating the effects of (Z)-p-Methoxycinnamic acid on cancer cell lines. It is recommended to optimize these protocols based on the specific cell line and experimental conditions.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method for assessing cell metabolic activity and is widely used to measure cell viability and proliferation.[8]

Principle: The yellow tetrazolium salt 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is reduced by mitochondrial dehydrogenases in viable cells to form a purple formazan product. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of (Z)-p-Methoxycinnamic acid in a suitable solvent (e.g., DMSO). Dilute the stock solution with culture medium to achieve a range of final concentrations. Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of p-MCA. Include a vehicle control (medium with the same concentration of solvent used to dissolve p-MCA).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[8]

• Formazan Formation: Incubate the plate for 4 hours at 37°C in a 5% CO₂ incubator.[8]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[8]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[8]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC₅₀ value (the concentration of p-MCA that inhibits cell growth by 50%) can be determined by plotting cell viability against the log of the compound concentration.

Experimental Workflow for MTT Assay:

Caption: Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis.

Principle: In early apoptosis, phosphatidylserine (PS) is translocated from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be conjugated to a fluorochrome like FITC for detection. Propidium iodide (PI) is a fluorescent nuclear stain that is impermeant to live cells and early apoptotic cells but can enter late apoptotic and necrotic cells with compromised membrane integrity. Dual staining allows for the differentiation of viable cells (Annexin V-/PI-), early apoptotic cells (Annexin V+/PI-), and late apoptotic/necrotic cells (Annexin V+/PI+).[9]

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with (Z)-p-Methoxycinnamic acid at the desired concentrations for the desired time. Include a vehicle control.

• Cell Harvesting: Harvest both adherent and floating cells. For adherent cells, use trypsin-EDTA, and then combine with the floating cells from the supernatant.

• Washing: Wash the cells once with cold 1X PBS.[9]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.[9]

• Staining:

  • Transfer 100 µL of the cell suspension (~1 x 10⁵ cells) to a flow cytometry tube.[10]

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) staining solution. The optimal amount of PI may need to be adjusted depending on the cell type.[11]

  • Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.[9][10]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour.[9][10] Use appropriate controls to set up compensation and quadrants for analysis.

Cell Cycle Analysis (Propidium Iodide Staining)

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[12][13]

Principle: Propidium iodide (PI) is a fluorescent dye that binds stoichiometrically to DNA.[12] The fluorescence intensity of PI-stained cells is directly proportional to their DNA content.[13] This allows for the differentiation of cells in G0/G1 (2n DNA content), S (intermediate DNA content), and G2/M (4n DNA content) phases.[14]

Protocol:

• Cell Treatment: Seed cells and treat with (Z)-p-Methoxycinnamic acid as described for the apoptosis assay.

• Cell Harvesting: Harvest the cells by trypsinization.

• Fixation: Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently. Incubate the cells at 4°C for at least 30 minutes (or overnight).[15][16]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.[16]

• RNase Treatment: Resuspend the cell pellet in PBS containing RNase A (e.g., 100 µg/mL) and incubate at 37°C for 30 minutes to degrade RNA, which can also be stained by PI.[16]

• PI Staining: Add PI staining solution (e.g., 50 µg/mL) to the cells and incubate for 15-30 minutes at room temperature in the dark.[16]

• Analysis: Analyze the cells by flow cytometry. The data is typically displayed as a histogram of DNA content, from which the percentage of cells in each phase of the cell cycle can be calculated using appropriate software.[16]

Western Blot Analysis

Western blotting is a technique used to detect specific proteins in a sample of tissue homogenate or extract.[17]

Principle: This technique involves separating proteins by size via gel electrophoresis, transferring them to a solid support (membrane), and then probing the membrane with antibodies specific to the target protein.[18]

Protocol:

• Cell Lysis: After treatment with (Z)-p-Methoxycinnamic acid, wash the cells with ice-cold PBS and lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.[19]

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay kit (e.g., BCA or Bradford assay).

• Sample Preparation: Mix the protein lysates with Laemmli sample buffer and heat at 95-100°C for 5 minutes to denature the proteins.

• Gel Electrophoresis: Load equal amounts of protein (typically 20-50 µg) per lane onto an SDS-PAGE gel and separate the proteins by electrophoresis.[18]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[18][19]

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat dry milk or BSA in TBST) for 1 hour at room temperature or overnight at 4°C to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein (e.g., Bax, Bcl-2, Caspase-3, Caspase-9) diluted in blocking buffer, typically overnight at 4°C with gentle agitation.[19]

• Washing: Wash the membrane three times with TBST for 5-10 minutes each.[19]

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.[19]

• Washing: Repeat the washing steps as in step 8.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using an imaging system.[19]

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

Data Summary

The following table summarizes the reported effects of p-Methoxycinnamic acid and its derivatives on various cancer cell lines.

Compound	Cancer Cell Line	Assay	Key Findings	Reference
p-Methoxycinnamic acid	HCT-116 (Human Colon Cancer)	MTT, Apoptosis Assays	Showed potent growth inhibition; induced mitochondrial-mediated apoptosis via increased Bax/Bcl-2 ratio and caspase-3/9 activation.	[5]
p-Methoxycinnamic acid	HT-29, SW480 (Human Colon Cancer)	Proliferation, Colony Formation	Inhibited proliferation and colony formation.	[1][3]
Ethyl-p-methoxycinnamate	CL-6 (Human Cholangiocarcinoma)	MTT, Cell Cycle, Apoptosis	Exhibited cytotoxic activity, induced cell cycle arrest at the G2/M phase, and promoted apoptosis.	[20][21][22]
Alpha-cyano-4-hydroxy-3-methoxycinnamic acid	MCF-7, T47D, MDA-MB-231 (Human Breast Cancer)	Proliferation, Viability, Apoptosis	Decreased cell proliferation and viability; induced apoptosis through an increase in the Bax/Bcl-2 ratio.	[6]
Tricyclohexyltin p-methoxycinnamate	HT-29 (Human Colorectal Cancer)	MTT, Cell Cycle, Apoptosis	Showed dose- and time-dependent cytotoxicity; induced apoptosis and cell cycle arrest at the sub-G0 phase.	[23]

Conclusion

(Z)-p-Methoxycinnamic acid demonstrates significant potential as an anti-cancer agent, primarily through the induction of apoptosis in various cancer cell lines. The detailed protocols and mechanistic insights provided in this document offer a solid foundation for researchers to further explore the therapeutic utility of this promising natural compound. Rigorous and standardized experimental approaches are crucial for elucidating the full spectrum of its anti-cancer activities and for advancing its potential translation into clinical applications.

References

• Gunasekaran, S., Venkatachalam, K., & Namasivayam, N. (2015). p-Methoxycinnamic acid, an active phenylpropanoid induces mitochondrial mediated apoptosis in HCT-116 human colon adenocarcinoma cell line. Environmental Toxicology and Pharmacology, 40(3), 966-974. [Link]

• Gilbert, D. F., & Friedrich, O. (Eds.). (2017). Cell Viability Assays: Methods and Protocols. Springer. [Link]

• Bio-Techne. (n.d.). Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. Retrieved from [Link]

• Assay Genie. (n.d.). Flow Cytometry Protocol | 10 Hints & Tips. Retrieved from [Link]

• Kim, K. H., & Sederstrom, J. M. (2015). Assaying cell cycle status using flow cytometry. Current protocols in molecular biology, 111, 28.6.1–28.6.11. [Link]

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• ResearchGate. (n.d.). Ferulic acid-mediated modulation of apoptotic signaling pathways in cancer. Retrieved from [Link]

• Lehraiki, A., et al. (2013). Alpha cyano-4-hydroxy-3-methoxycinnamic Acid Inhibits Proliferation and Induces Apoptosis in Human Breast Cancer Cells. PLoS One, 8(9), e72953. [Link]

• Płowuszyńska, M., & Gliszczyńska, A. (2021). Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. Molecules, 26(13), 3827. [Link]

• OriGene Technologies Inc. (n.d.). Western Blot Protocol. Retrieved from [Link]

• Pandey, A., et al. (2021). Ferulic acid-mediated modulation of apoptotic signaling pathways in cancer. Advances in protein chemistry and structural biology, 125, 1-26. [Link]

• Gunasekaran, S., Venkatachalam, K., & Namasivayam, N. (2019). Anti-inflammatory and anticancer effects of p-methoxycinnamic acid, an active phenylpropanoid, against 1,2-dimethylhydrazine-induced rat colon carcinogenesis. Molecular and cellular biochemistry, 451(1-2), 117-129. [Link]

• Muhamad, P., et al. (2020). Cytotoxicity, Cell Cycle Arrest, and Apoptosis Induction Activity of Ethyl-p-methoxycinnamate in Cholangiocarcinoma Cell. Pharmacognosy Journal, 12(2). [Link]

• Płowuszyńska, M., & Gliszczyńska, A. (2021). Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. Molecules (Basel, Switzerland), 26(13), 3827. [Link]

• Al-Fatlawi, A. A., et al. (2024). Cytotoxic effect and apoptotic induction of tricyclohexyltin p-methoxycinnamate on HT-29 colorectal cancer cells: Implications for anticancer therapeutics. Saudi pharmaceutical journal : SPJ : the official publication of the Saudi Pharmaceutical Society, 32(2), 101939. [Link]

• Muhamad, P., et al. (2020). Cytotoxicity, Cell Cycle Arrest, and Apoptosis Induction Activity of Ethyl-p-methoxycinnamate in Cholangiocarcinoma Cell. Pharmacognosy Journal, 12(2), 333-340. [Link]

• Semantic Scholar. (n.d.). Cytotoxicity, Cell Cycle Arrest, and Apoptosis Induction Activity of Ethyl-p-methoxycinnamate in Cholangiocarcinoma Cell. Retrieved from [Link]

• de Oliveira, A. F., et al. (2016). Cinnamic acid induces apoptotic cell death and cytoskeleton disruption in human melanoma cells. Cell biochemistry and biophysics, 74(3), 365–373. [Link]

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• Chakraborty, S., et al. (2022). Exploring the Molecular Mechanism of Cinnamic Acid-Mediated Cytotoxicity in Triple Negative MDA-MB-231 Breast Cancer Cells. Current issues in molecular biology, 44(11), 5283–5295. [Link]

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Probing the Inflammatory Cascade: Application Notes for (Z)-p-Methoxycinnamic Acid

Introduction: Unveiling the Therapeutic Potential of (Z)-p-Methoxycinnamic Acid

Inflammation is a critical biological response to harmful stimuli, but its dysregulation is a hallmark of numerous chronic diseases. The scientific community is in a continuous search for novel therapeutic agents that can modulate inflammatory pathways with high efficacy and specificity. (Z)-p-Methoxycinnamic acid (Z-p-MCA), a methoxy derivative of cinnamic acid, represents a promising candidate for such investigations. While the broader class of p-methoxycinnamic acids has demonstrated significant anti-inflammatory, antioxidant, and anticancer properties, the specific contributions of the (Z)-isomer remain an area of active exploration.[1][2] This document provides a comprehensive guide for researchers to meticulously study the anti-inflammatory effects of Z-p-MCA, focusing on its interactions with key signaling pathways. The protocols herein are designed to be self-validating, ensuring robust and reproducible data generation for drug discovery and development professionals.

Mechanism of Action: Targeting Key Inflammatory Signaling Hubs

The anti-inflammatory effects of p-methoxycinnamic acid are largely attributed to its ability to interfere with pro-inflammatory signaling cascades. A primary target is the Nuclear Factor-kappa B (NF-κB) pathway, a master regulator of the expression of inflammatory mediators.[3] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals, the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent proteasomal degradation. This frees NF-κB to translocate to the nucleus and induce the transcription of genes encoding pro-inflammatory cytokines, chemokines, and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).[3] p-Methoxycinnamic acid has been shown to inhibit the nuclear translocation of the NF-κB p65 subunit, thereby suppressing the expression of these inflammatory markers.[3]

Furthermore, the Mitogen-Activated Protein Kinase (MAPK) signaling pathways, including p38, JNK, and ERK, play crucial roles in regulating inflammatory responses.[4] These pathways are often activated by inflammatory stimuli and contribute to the production of inflammatory mediators. The protocols outlined below will enable the investigation of Z-p-MCA's effects on these critical signaling nodes.

Visualizing the Pathways

To provide a clear conceptual framework, the following diagrams illustrate the key signaling pathways implicated in inflammation and the potential points of intervention for (Z)-p-MCA.

Figure 1: The NF-κB signaling pathway and the putative inhibitory action of (Z)-p-MCA.

Figure 2: Overview of the MAPK signaling cascade and a potential point of inhibition by (Z)-p-MCA.

In Vitro Experimental Protocols

The following protocols are designed to assess the anti-inflammatory properties of (Z)-p-MCA in a controlled cellular environment. The murine macrophage cell line RAW 264.7 is a well-established model for studying inflammation.

Cell Viability Assay (MTT Assay)

Objective: To determine the non-cytotoxic concentration range of (Z)-p-MCA for subsequent experiments.

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of (Z)-p-MCA (e.g., 1, 5, 10, 25, 50, 100 µM) for 24 hours. Include a vehicle control (e.g., DMSO).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control group.

Nitric Oxide (NO) Production Assay (Griess Assay)

Objective: To quantify the effect of (Z)-p-MCA on the production of nitric oxide, a key inflammatory mediator.

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well.

• Pre-treatment: Pre-treat the cells with non-cytotoxic concentrations of (Z)-p-MCA for 1 hour.

• Inflammatory Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours.

• Supernatant Collection: Collect 100 µL of the culture supernatant from each well.

• Griess Reaction: Mix the supernatant with an equal volume of Griess reagent (a mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine in 5% phosphoric acid) and incubate for 10-15 minutes at room temperature.[5]

• Absorbance Measurement: Measure the absorbance at 540-550 nm.

• Quantification: Determine the nitrite concentration using a sodium nitrite standard curve.

Cytokine Quantification (ELISA)

Objective: To measure the effect of (Z)-p-MCA on the secretion of pro-inflammatory cytokines such as TNF-α and IL-6.

Protocol:

• Cell Seeding and Treatment: Seed RAW 264.7 cells in 24-well plates, pre-treat with (Z)-p-MCA, and stimulate with LPS as described in the Griess assay protocol.

• Supernatant Collection: Collect the cell culture supernatant and centrifuge to remove debris.

• ELISA Procedure: Perform ELISAs for TNF-α and IL-6 using commercially available kits, following the manufacturer's instructions. This typically involves coating a plate with a capture antibody, adding the supernatant, followed by a detection antibody, and a substrate for colorimetric detection.[5]

• Data Analysis: Measure the absorbance and calculate the cytokine concentrations based on their respective standard curves.

Western Blot Analysis of Inflammatory Proteins

Objective: To determine the effect of (Z)-p-MCA on the protein expression levels of iNOS, COX-2, and key proteins in the NF-κB and MAPK signaling pathways.

Protocol:

• Cell Culture and Treatment: Seed RAW 264.7 cells in 6-well plates, pre-treat with (Z)-p-MCA, and stimulate with LPS for 18-24 hours.

• Cell Lysis: Lyse the cells and determine the protein concentration of the lysates.

• SDS-PAGE and Protein Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against iNOS, COX-2, phospho-NF-κB p65, total NF-κB p65, phospho-p38, total p38, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1-2 hours at room temperature.

• Detection and Quantification: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. Quantify the band intensities using densitometry software and normalize to the loading control.[5]

Data Presentation: In Vitro Assays

Assay	Parameter Measured	Expected Outcome with (Z)-p-MCA
MTT	Cell Viability (%)	No significant decrease at effective anti-inflammatory concentrations.
Griess	Nitric Oxide (µM)	Dose-dependent decrease in LPS-induced NO production.
ELISA	TNF-α (pg/mL), IL-6 (pg/mL)	Dose-dependent decrease in LPS-induced cytokine secretion.
Western Blot	Protein Expression	Decreased expression of iNOS and COX-2; Decreased phosphorylation of NF-κB p65 and p38 MAPK.

In Vivo Experimental Protocol: Carrageenan-Induced Paw Edema Model

Objective: To evaluate the acute anti-inflammatory efficacy of (Z)-p-MCA in a well-established animal model.

Protocol:

• Animal Acclimatization: Acclimate male Wistar rats or Swiss albino mice for at least one week under standard laboratory conditions.

• Grouping and Dosing:

  • Group 1: Control (vehicle).

  • Group 2: Carrageenan control (vehicle + carrageenan).

  • Group 3: (Z)-p-MCA (e.g., 20 mg/kg, orally) + carrageenan.

  • Group 4: (Z)-p-MCA (e.g., 40 mg/kg, orally) + carrageenan.[3]

  • Group 5: Indomethacin (10 mg/kg, orally) + carrageenan (positive control).

• Drug Administration: Administer the respective treatments orally 1 hour before carrageenan injection.

• Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each animal.[6]

• Measurement of Paw Edema: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.[7]

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the carrageenan control group.

• Histopathological and Biochemical Analysis (Optional): At the end of the experiment, animals can be euthanized, and the paw tissue can be collected for histopathological examination and measurement of inflammatory markers (e.g., MPO, cytokines).

Data Presentation: In Vivo Assay

Treatment Group	Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Carrageenan Control	0.85 ± 0.05	-
(Z)-p-MCA (20 mg/kg)	0.60 ± 0.04	29.4
(Z)-p-MCA (40 mg/kg)	0.42 ± 0.03	50.6
Indomethacin (10 mg/kg)	0.38 ± 0.03	55.3

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the systematic investigation of the anti-inflammatory properties of (Z)-p-Methoxycinnamic acid. By elucidating its effects on key inflammatory pathways such as NF-κB and MAPKs, researchers can gain valuable insights into its therapeutic potential. It is important to note that while the broader p-methoxycinnamic acid class has shown promise, specific data on the (Z)-isomer is still emerging. Therefore, comparative studies with the (E)-isomer are highly encouraged to delineate their respective contributions to the observed anti-inflammatory effects. The successful execution of these experiments will undoubtedly contribute to the development of novel and effective anti-inflammatory agents.

References

• Janik, A., & Gliszczyńska, A. (2021). Biological applications of p-methoxycinnamic acid. ResearchGate. [Link]

• Gunasekaran, S., Venkatachalam, K., & Namasivayam, N. (2019). Anti-inflammatory and anticancer effects of p-methoxycinnamic acid, an active phenylpropanoid, against 1,2-dimethylhydrazine-induced rat colon carcinogenesis. Molecular and Cellular Biochemistry, 451(1-2), 117–129. [Link]

• Graça, V. J., et al. (2019). New phenolic cinnamic acid derivatives as selective COX-2 inhibitors. Design, synthesis, biological activity and structure-activity relationships. Bioorganic Chemistry, 91, 103179. [Link]

• Grivas, A., et al. (2020). Inhibition of the NF-κB Signaling Pathway by a Novel Heterocyclic Curcumin Analogue. Molecules, 25(21), 5033. [Link]

• Płowuszyńska, A., & Gliszczyńska, A. (2021). Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. Molecules, 26(13), 3827. [Link]

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Comprehensive In Vitro Analysis of the Antidiabetic Potential of (Z)-p-Methoxycinnamic Acid

An Application Note for Researchers and Drug Development Professionals

Abstract

This application note provides a detailed guide for researchers, scientists, and drug development professionals on the evaluation of the in vitro antidiabetic activity of (Z)-p-Methoxycinnamic acid (p-MCA). p-MCA is a naturally occurring phenylpropanoid found in various plants that has garnered significant interest for its therapeutic properties, including potential antidiabetic effects[1][2]. This document outlines the scientific rationale and provides step-by-step protocols for two primary mechanisms of action: inhibition of carbohydrate-digesting enzymes (α-amylase and α-glucosidase) and enhancement of glucose uptake in adipocytes. The methodologies are designed to be robust and self-validating, incorporating essential controls and detailed data analysis procedures to ensure scientific integrity.

Introduction: The Scientific Rationale

Diabetes mellitus is a global metabolic disorder characterized by chronic hyperglycemia[3]. A key strategy in managing Type 2 diabetes is to control postprandial hyperglycemia—the sharp rise in blood glucose after a meal. This can be achieved by either slowing the absorption of dietary carbohydrates or by enhancing glucose uptake into peripheral tissues like muscle and fat[3][4][5].

(Z)-p-Methoxycinnamic acid, a derivative of cinnamic acid, has been identified as a compound of interest. Studies have shown that cinnamic acid and its derivatives can exert antidiabetic effects through various mechanisms, including the inhibition of α-glucosidase and the enhancement of cellular glucose uptake[6][7][8][9]. The presence of a methoxy group at the para position is considered a key structural feature for potent antidiabetic activity[10].

This guide provides validated protocols to investigate these two key mechanisms for p-MCA, enabling a comprehensive preclinical assessment of its therapeutic potential.

Mechanism I: Inhibition of Carbohydrate-Digesting Enzymes

One of the most effective therapeutic approaches for managing postprandial hyperglycemia is to inhibit the enzymes responsible for breaking down complex carbohydrates into absorbable monosaccharides. The primary enzymes targeted are α-amylase, which hydrolyzes starch into smaller oligosaccharides, and α-glucosidase, which breaks down disaccharides into glucose at the brush border of the small intestine. Inhibiting these enzymes effectively delays glucose absorption[3][11][12].

Workflow for Enzyme Inhibition Assays

The general workflow for both α-amylase and α-glucosidase inhibition assays follows a similar sequence of steps designed to measure the reduction in enzyme activity in the presence of the test compound, p-MCA.

Caption: General experimental workflow for in vitro enzyme inhibition assays.

Protocol 2.1: α-Amylase Inhibition Assay

This assay quantifies the ability of p-MCA to inhibit porcine pancreatic α-amylase activity using a colorimetric method based on the 3,5-dinitrosalicylic acid (DNSA) reagent[13].

Materials:

• (Z)-p-Methoxycinnamic acid

• Porcine pancreatic α-amylase (e.g., Sigma-Aldrich, Cat. No. A3176)

• Acarbose (Positive Control)

• Potato Starch

• 3,5-Dinitrosalicylic acid (DNSA) Reagent

• Sodium Phosphate Buffer (100 mM, pH 6.9)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • α-Amylase Solution: Prepare a 2 U/mL solution of α-amylase in phosphate buffer.

  • Starch Solution: Prepare a 1% (w/v) starch solution by dissolving potato starch in phosphate buffer. Heat gently until the solution becomes clear, then cool to room temperature.

  • Test Compound: Dissolve p-MCA in DMSO to create a stock solution (e.g., 10 mg/mL). Prepare serial dilutions in phosphate buffer to achieve the desired final concentrations for the assay. Ensure the final DMSO concentration in the well is ≤1%.

  • Positive Control: Prepare serial dilutions of Acarbose in phosphate buffer.

• Assay Protocol:

  • Add 50 µL of the p-MCA dilution, Acarbose, or phosphate buffer (for enzyme control) to respective wells of a 96-well plate.

  • Add 50 µL of the α-amylase solution to each well.

  • Pre-incubation: Incubate the plate at 37°C for 10 minutes. This step is crucial to allow p-MCA to bind to the enzyme.

  • Initiate Reaction: Add 50 µL of the 1% starch solution to all wells to start the enzymatic reaction.

  • Incubation: Incubate the plate at 37°C for 20 minutes.

• Quantification:

  • Stop Reaction: Add 100 µL of DNSA reagent to each well to terminate the reaction.

  • Heat the plate in a boiling water bath for 10 minutes to allow for color development.

  • Cool the plate to room temperature and add 500 µL of distilled water to each well.

  • Measure the absorbance at 540 nm using a microplate reader.

• Controls:

  • Enzyme Control (100% Activity): Contains buffer instead of the test compound.

  • Blank Control: Contains buffer instead of the enzyme solution to account for background absorbance.

  • Solvent Control: Contains the highest concentration of DMSO used in the test compound dilutions to check for solvent effects.

• Calculation: The percentage of α-amylase inhibition is calculated using the following formula: % Inhibition = [(Abs_Control - Abs_Sample) / Abs_Control] * 100

  • Abs_Control: Absorbance of the enzyme control.

  • Abs_Sample: Absorbance of the well with p-MCA. The IC₅₀ value (the concentration of p-MCA required to inhibit 50% of enzyme activity) can be determined by plotting the % inhibition against the logarithm of the compound concentration.

Protocol 2.2: α-Glucosidase Inhibition Assay

This assay is critical as α-glucosidase inhibitors are an established class of antidiabetic drugs. This protocol uses p-nitrophenyl-α-D-glucopyranoside (pNPG) as a substrate, which, when cleaved by α-glucosidase, releases the yellow-colored p-nitrophenol[14][15].

Materials:

• (Z)-p-Methoxycinnamic acid

• α-Glucosidase from Saccharomyces cerevisiae (e.g., Sigma-Aldrich, Cat. No. G5003)

• Acarbose (Positive Control)

• p-Nitrophenyl-α-D-glucopyranoside (pNPG)

• Sodium Phosphate Buffer (100 mM, pH 6.8)

• Sodium Carbonate (Na₂CO₃, 0.1 M)

• Dimethyl sulfoxide (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • α-Glucosidase Solution: Prepare a 0.5 U/mL solution of α-glucosidase in phosphate buffer.

  • pNPG Solution: Prepare a 5 mM solution of pNPG in phosphate buffer.

  • Test Compound & Control: Prepare serial dilutions of p-MCA and Acarbose as described in Protocol 2.1.

• Assay Protocol:

  • Add 50 µL of the p-MCA dilution, Acarbose, or phosphate buffer (for enzyme control) to respective wells.

  • Add 100 µL of the α-glucosidase solution to each well.

  • Pre-incubation: Incubate the plate at 37°C for 15 minutes.

  • Initiate Reaction: Add 50 µL of the 5 mM pNPG solution to each well.

  • Incubation: Incubate at 37°C for 30 minutes.

• Quantification:

  • Stop Reaction: Add 100 µL of 0.1 M Na₂CO₃ to each well to terminate the reaction and develop the color.

  • Measure the absorbance at 405 nm.

• Calculation: Calculate the percentage inhibition and IC₅₀ value as described in Protocol 2.1.

Parameter	α-Amylase Assay	α-Glucosidase Assay
Enzyme Source	Porcine Pancreas	Saccharomyces cerevisiae
Substrate	Soluble Starch	pNPG
Detection Method	DNSA Reagent	p-Nitrophenol Release
Wavelength	540 nm	405 nm
Positive Control	Acarbose	Acarbose
Expected IC₅₀ (p-MCA)	To be determined	To be determined

Mechanism II: Enhancement of Cellular Glucose Uptake

A hallmark of insulin resistance is the impaired uptake of glucose by peripheral tissues. Compounds that can enhance glucose uptake, either by mimicking insulin or by sensitizing cells to insulin, are valuable therapeutic candidates. The 3T3-L1 pre-adipocyte cell line is a widely accepted model for studying adipogenesis and insulin-stimulated glucose transport[16]. This protocol uses a fluorescent glucose analog, 2-NBDG, for a non-radioactive, high-throughput compatible assay[17].

Workflow for 3T3-L1 Glucose Uptake Assay

This multi-stage process involves cell differentiation followed by the glucose uptake experiment itself. Each stage requires careful execution to ensure the physiological relevance of the results.

Caption: Two-phase experimental workflow for the 3T3-L1 adipocyte glucose uptake assay.

Protocol 3.1: 3T3-L1 Adipocyte Differentiation and Glucose Uptake

Materials:

• 3T3-L1 pre-adipocyte cell line (e.g., ATCC CL-173)

• DMEM (High Glucose) with L-glutamine and sodium bicarbonate

• Fetal Bovine Serum (FBS) and Calf Serum (CS)

• Penicillin-Streptomycin solution

• Differentiation Cocktail (MDI):

  • 3-isobutyl-1-methylxanthine (IBMX)

  • Dexamethasone

  • Insulin (human or bovine)

• 2-Deoxy-2-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-D-glucose (2-NBDG)

• Krebs-Ringer Phosphate Buffer (KRP) or similar

• Cell Lysis Buffer

• Black, clear-bottom 96-well plates

• Fluorescence microplate reader (Excitation: ~485 nm, Emission: ~535 nm)

Procedure:

Part A: Differentiation of 3T3-L1 Cells (Approx. 8-12 days)

• Seeding: Seed 3T3-L1 pre-adipocytes into a black, clear-bottom 96-well plate at a density that allows them to reach 100% confluence within 48 hours. Culture in DMEM with 10% Calf Serum.

• Post-Confluence: Maintain the cells in the culture medium for an additional 48 hours after they reach confluence. This contact inhibition step is critical for efficient differentiation.

• Induction (Day 0): Change the medium to DMEM with 10% FBS, 0.5 mM IBMX, 1 µM Dexamethasone, and 10 µg/mL Insulin (MDI medium).

• Maintenance (Day 2): After 48 hours, replace the MDI medium with DMEM containing 10% FBS and 10 µg/mL Insulin only.

• Maturation (Day 4 onwards): After another 48 hours, switch to DMEM with 10% FBS. Replace this medium every 2-3 days. By day 8-12, over 80% of cells should display a mature adipocyte phenotype with large, visible lipid droplets.

Part B: 2-NBDG Glucose Uptake Assay

• Starvation: Gently wash the differentiated adipocytes twice with warm PBS. Then, incubate the cells in serum-free, low-glucose DMEM for 2-3 hours at 37°C. This step establishes a basal level of glucose uptake.

• Treatment: Remove the starvation medium. Add KRP buffer containing various concentrations of p-MCA. Include the following controls:

  • Basal Control: KRP buffer only.

  • Positive Control: KRP buffer with a known insulin-sensitizer (e.g., Rosiglitazone).

  • Insulin-Stimulated Control: KRP buffer only (this group will receive insulin in the next step).

• Incubate for 60 minutes at 37°C.

• Stimulation: To the "Insulin-Stimulated Control" wells, and potentially to a parallel set of p-MCA wells (to test for insulin-sensitizing effects), add insulin to a final concentration of 100 nM. Do not add insulin to the basal control wells. Incubate for 30 minutes at 37°C.

• Glucose Analog Uptake: Add 2-NBDG to all wells to a final concentration of 100 µM. Incubate for 30-60 minutes at 37°C.

• Termination: Stop the uptake by removing the 2-NBDG solution and washing the cells three times with ice-cold PBS to remove extracellular fluorescence.

• Quantification: Add cell lysis buffer to each well. Measure the fluorescence of the lysate in a microplate reader.

Data Analysis:

• Normalize the fluorescence readings to the protein content in each well if significant cell viability differences are observed.

• Express the data as a percentage increase over the basal (unstimulated) control.

• Compare the effect of p-MCA to the insulin-stimulated control to gauge the potency of its effect.

Treatment Group	Purpose	Expected Outcome
Basal Control	Establishes baseline glucose uptake without stimulation.	Low fluorescence.
Insulin-Stimulated	Validates cell responsiveness; acts as a positive control.	High fluorescence (significant increase over basal).
p-MCA alone	Tests for insulin-mimetic activity.	Increased fluorescence over basal indicates activity.
p-MCA + Insulin	Tests for insulin-sensitizing activity.	Fluorescence higher than insulin alone indicates sensitization.

Conclusion

The protocols detailed in this application note provide a robust framework for the in vitro assessment of (Z)-p-Methoxycinnamic acid as a potential antidiabetic agent. By systematically evaluating its capacity to inhibit key digestive enzymes and to promote glucose uptake in a relevant cell model, researchers can generate the critical data needed for hit-to-lead optimization and further preclinical development. The inclusion of industry-standard positive controls like Acarbose and insulin ensures the validity and comparability of the results. These assays are fundamental first steps in elucidating the compound's mechanism of action and substantiating its therapeutic potential.

References

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• ISAR Publisher. (2024). IN VITRO SCREENING METHODS FOR ANTI DIABETIC ACTIVITY: A COMPREHENSIVE REVIEW. [Link]

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Application Notes and Protocols: (Z)-p-Methoxycinnamic Acid as a Precursor for Novel Compounds

Introduction: The Strategic Value of (Z)-p-Methoxycinnamic Acid in Medicinal Chemistry

(Z)-p-Methoxycinnamic acid (p-MCA) is a phenylpropanoid of significant interest in the fields of drug discovery and materials science.[1][2] Naturally occurring in various plants, this compound and its derivatives have demonstrated a wide spectrum of pharmacological activities, including antidiabetic, anticancer, antimicrobial, hepatoprotective, and neuroprotective effects.[1][2][3][4] The presence of the methoxy group at the para position of the phenyl ring is a key structural feature that often confers potent biological activity.[2] Furthermore, the carboxylic acid moiety and the double bond provide reactive handles for synthetic modification, making (Z)-p-MCA an excellent scaffold for the generation of novel bioactive molecules and functional materials.

This document provides a detailed guide for researchers, scientists, and drug development professionals on utilizing (Z)-p-Methoxycinnamic acid as a versatile precursor. We will delve into key synthetic transformations, provide detailed, field-tested protocols, and discuss the analytical characterization of the resulting novel compounds. The causality behind experimental choices is explained to empower researchers to adapt and troubleshoot these methodologies.

Core Synthetic Pathways and Rationale

The synthetic utility of (Z)-p-Methoxycinnamic acid stems from the reactivity of its carboxylic acid group and the potential for additions or modifications across the alkene bond. The primary transformations explored in this guide are esterification and amidation, which allow for the introduction of a wide array of functional groups and the modulation of physicochemical properties such as lipophilicity, solubility, and bioavailability.[5][6][7]

Pathway 1: Synthesis of Novel Esters via Fischer-Speier and Steglich Esterification

Esterification of the carboxylic acid moiety of p-MCA is a fundamental strategy to increase lipophilicity and potentially enhance membrane permeability of the resulting compounds.[8] Cinnamic esters are found in various plant sources and have applications in the perfumery, cosmetic, and pharmaceutical industries.[3]

Rationale for Method Selection:

• Fischer-Speier Esterification: This is a classic, acid-catalyzed method that is well-suited for simple alcohols and when the starting materials are readily available in excess.[9] The use of a Dean-Stark apparatus to remove water drives the equilibrium towards the product, ensuring high yields.

• Steglich Esterification: This method is advantageous for more sensitive or complex alcohols where the harsh acidic conditions of the Fischer-Speier method are not suitable.[10] It proceeds under mild conditions at room temperature and is mediated by the coupling agent N,N'-dicyclohexylcarbodiimide (DCC) and the catalyst 4-(dimethylamino)pyridine (DMAP).[10]

Protocol 1.1: Fischer-Speier Esterification of p-Methoxycinnamic Acid with 2-Ethoxyethanol[9]

Objective: To synthesize 2-ethoxyethyl p-methoxycinnamate.

Materials:

• p-Methoxycinnamic acid

• 2-Ethoxyethanol (can also serve as the solvent)

• Concentrated sulfuric acid (or p-toluenesulfonic acid)

• Toluene (optional, for azeotropic removal of water)

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

Procedure:

• In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, combine p-methoxycinnamic acid (1 equivalent) and a large excess of 2-ethoxyethanol (5-10 equivalents).

• Add a catalytic amount of concentrated sulfuric acid (e.g., 1-5 mol%).

• If using an optional solvent, add toluene to the flask.

• Heat the reaction mixture to reflux and continuously remove the water that forms via the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Neutralize the excess acid with a saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 1.2: Steglich Esterification of p-Methoxycinnamic Acid[10]

Objective: To synthesize a p-methoxycinnamate ester using a selected alcohol/phenol.

Materials:

• p-Methoxycinnamic acid

• Desired alcohol or phenol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(N,N'-Dimethylamino)pyridine (DMAP)

• Dichloromethane (CH₂Cl₂)

• Round-bottom flask

• Magnetic stirrer and stir bar

Procedure:

• In a round-bottom flask, dissolve p-methoxycinnamic acid (1 equivalent), the desired alcohol or phenol (1.1 equivalents), and DMAP (1 equivalent) in dichloromethane.

• Add DCC (1.1 equivalents) to the stirred solution.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU).

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Pathway 2: Synthesis of Novel Amides via Carbodiimide-Mediated Coupling

Amidation is a powerful tool in medicinal chemistry for creating compounds with improved biological activity and metabolic stability.[5] Amide derivatives of cinnamic acid have shown promising pharmacological activities, including antiviral and antifibrotic effects.[11][12] The amide bond can participate in hydrogen bonding, which is crucial for molecular recognition at biological targets.

Rationale for Method Selection:

• Carbodiimide Coupling (EDC/HOBt): This is a widely used and efficient method for amide bond formation.[13] 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that facilitates the reaction, and the resulting urea byproduct is also water-soluble, simplifying purification.[11][14] The addition of 1-hydroxybenzotriazole (HOBt) is crucial to suppress side reactions and minimize racemization if chiral amines are used.[13]

Protocol 2.1: EDC/HOBt Mediated Amidation of p-Methoxycinnamic Acid[13]

Objective: To synthesize a novel N-substituted p-methoxycinnamamide.

Materials:

• p-Methoxycinnamic acid

• Desired primary or secondary amine

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Procedure:

• To a solution of p-methoxycinnamic acid (1.0 eq) in anhydrous DMF (or DCM), add the desired amine (1.1 eq), HOBt (1.2 eq), and DIPEA (2.0 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous NaHCO₃ solution (3x) and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system.

• Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Pathway 3: Synthesis of (Z)-p-Methoxycinnamic Acid via the Wittig Reaction

Rationale for Method Selection:

• Wittig Reaction: This method offers a reliable route to construct the carbon-carbon double bond with control over its location.[16] The reaction of an aldehyde with a phosphorus ylide forms an oxaphosphetane intermediate, which then collapses to yield the alkene and a stable phosphine oxide, driving the reaction to completion.[15]

Protocol 3.1: Synthesis of (Z)-p-Methoxycinnamic Acid via Wittig Reaction[18][19]

Objective: To synthesize (Z)-p-methoxycinnamic acid from p-methoxybenzaldehyde.

Materials:

• Benzyltriphenylphosphonium chloride

• n-Butyllithium (n-BuLi) or another strong base

• Anhydrous Tetrahydrofuran (THF)

• p-Methoxybenzaldehyde

• Round-bottom flask

• Magnetic stirrer and stir bar

• Syringes and needles for transfer of reagents

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried, two-neck round-bottom flask under an inert atmosphere, suspend benzyltriphenylphosphonium chloride (1 equivalent) in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add n-butyllithium (1 equivalent) dropwise to the suspension. The solution should turn a deep orange or red color, indicating the formation of the ylide.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Cool the reaction mixture back to 0 °C and add a solution of p-methoxybenzaldehyde (1 equivalent) in anhydrous THF dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of water.

• Extract the product with a suitable organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the (Z)-p-methoxycinnamic acid.

Analytical Characterization of Novel Compounds

Thorough characterization is essential to confirm the identity and purity of the newly synthesized compounds. A combination of spectroscopic techniques should be employed.

Technique	Purpose	Key Observables for p-MCA Derivatives
¹H NMR	To determine the proton environment and structural connectivity.[18]	Chemical shifts and coupling constants of aromatic, vinylic, and aliphatic protons.
¹³C NMR	To identify the number and type of carbon atoms.[18]	Chemical shifts of carbonyl, aromatic, and aliphatic carbons.
Mass Spectrometry (MS)	To determine the molecular weight and elemental composition.[18][19]	Molecular ion peak (M+) corresponding to the calculated mass.
FT-IR Spectroscopy	To identify functional groups.[18]	Characteristic vibrational frequencies for C=O (ester or amide), C=C, and C-O bonds.
UV-Vis Spectroscopy	To analyze electronic transitions and conjugation.[18]	Absorption maxima (λmax) influenced by substituents on the aromatic ring.
HPLC	To determine purity and for quantitative analysis.[20]	Retention time and peak area for purity assessment.

Protocol 4.1: General Workflow for Spectroscopic Analysis[20]

• Sample Preparation: Dissolve a small amount of the purified compound in a suitable deuterated solvent (for NMR) such as CDCl₃ or DMSO-d₆, or an appropriate solvent for other techniques (e.g., methanol for UV-Vis).[18]

• Data Acquisition:

  • NMR: Acquire ¹H and ¹³C NMR spectra on a high-field spectrometer (e.g., 400 MHz or higher).[18]

  • MS: Utilize electrospray ionization (ESI) in either positive or negative ion mode.[18]

  • FT-IR: Record the spectrum using a KBr pellet or as a thin film.

  • UV-Vis: Record the spectrum over a wavelength range of 200-400 nm using a quartz cuvette.[18]

• Data Analysis: Analyze the obtained spectra to confirm the structure and assess the purity of the synthesized compound.

Visualization of Workflows

Experimental Workflow for Synthesis and Characterization

Caption: General workflow for the synthesis, purification, and characterization of novel p-MCA derivatives.

Logical Relationship in Drug Discovery

Caption: The role of p-MCA as a precursor in a typical drug discovery pipeline.

Conclusion

(Z)-p-Methoxycinnamic acid is a highly valuable and versatile precursor for the synthesis of novel compounds with significant potential in drug discovery and development. The protocols and workflows detailed in this guide provide a solid foundation for researchers to explore the chemical space around this privileged scaffold. By understanding the rationale behind the chosen synthetic methods and employing rigorous analytical characterization, scientists can confidently generate and validate new molecular entities for a wide range of therapeutic applications.

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• 5. What is the role of bioisosterism in drug design? [synapse.patsnap.com]
• 6. Bioisosteric Replacement Strategies | SpiroChem [spirochem.com]
• 7. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. mjas.analis.com.my [mjas.analis.com.my]
• 12. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Recent advances in synthetic approaches for bioactive cinnamic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. web.mnstate.edu [web.mnstate.edu]
• 17. Wittig Reaction [organic-chemistry.org]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. Cinnamic Acid Analysis Service - Creative Proteomics [creative-proteomics.com]

Technical Notes & Optimization

Technical Support Center: Strategies for Overcoming Solubility Challenges of (Z)-p-Methoxycinnamic Acid in Aqueous Media

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals encountering solubility issues with (Z)-p-Methoxycinnamic acid in aqueous environments. This document provides in-depth troubleshooting, scientifically-grounded explanations, and detailed protocols to effectively address these challenges.

Introduction: Understanding the Solubility Hurdle

(Z)-p-Methoxycinnamic acid, a geometric isomer of the more common trans-p-methoxycinnamic acid, presents unique challenges in formulation and experimental design due to its limited aqueous solubility. Like many carboxylic acids with significant hydrophobic regions, its solubility is a critical factor influencing bioavailability and therapeutic efficacy. This guide will explore the underlying principles of its solubility and provide actionable strategies for enhancement.

Frequently Asked Questions (FAQs)

Q1: Why is (Z)-p-Methoxycinnamic acid poorly soluble in water?

A1: The poor aqueous solubility of (Z)-p-Methoxycinnamic acid stems from a combination of its molecular structure and the properties of water. The molecule possesses a nonpolar phenyl ring and a methoxy group, which are hydrophobic. While the carboxylic acid group is hydrophilic and capable of hydrogen bonding, the larger hydrophobic portion of the molecule dominates its interaction with water, leading to low solubility. For a substance to dissolve, the energy released from solvent-solute interactions must overcome the energy of the solute-solute and solvent-solvent interactions. In this case, the disruption of the strong hydrogen-bonding network of water by the hydrophobic part of the molecule is energetically unfavorable.

Q2: What is the expected aqueous solubility of p-Methoxycinnamic acid?

A2: The aqueous solubility of the more stable trans-isomer of p-Methoxycinnamic acid is reported to be approximately 0.712 mg/mL at 25 °C[1]. While specific solubility data for the (Z)-isomer is less common in publicly available literature, it is expected to be in a similar range, though isomers can exhibit different physical properties. It is crucial to experimentally determine the solubility for the specific isomer and lot number being used.

Q3: How does pH influence the solubility of (Z)-p-Methoxycinnamic acid?

A3: As a carboxylic acid, the solubility of (Z)-p-Methoxycinnamic acid is highly dependent on pH.[2][3] In acidic to neutral solutions, the carboxylic acid group remains largely in its protonated, neutral form (-COOH), which is less soluble. As the pH of the aqueous medium increases above the pKa of the carboxylic acid group (approximately 4.5), the acid deprotonates to form the more soluble carboxylate salt (-COO⁻).[4][5] This ionization significantly increases the molecule's polarity and its ability to interact with water molecules, thereby enhancing solubility.[4][6] Studies have shown that the solubility of p-methoxycinnamic acid increases with increasing pH.[6]

Q4: What are the primary strategies for enhancing the aqueous solubility of (Z)-p-Methoxycinnamic acid?

A4: The most effective strategies for improving the aqueous solubility of (Z)-p-Methoxycinnamic acid include:

• pH Adjustment: Increasing the pH of the solution to deprotonate the carboxylic acid.[4][6]

• Co-solvency: Using a mixture of water and a water-miscible organic solvent.[7][8][9][10]

• Complexation with Cyclodextrins: Encapsulating the hydrophobic portion of the molecule within the cavity of a cyclodextrin.[11][12][13][14][15]

• Cocrystal/Salt Formation: Creating a multicomponent crystal with a coformer or a salt with a suitable counter-ion.[16][17]

Troubleshooting Guide: Addressing Common Solubility Issues

This section provides a structured approach to troubleshooting and resolving common problems encountered during the solubilization of (Z)-p-Methoxycinnamic acid.

Issue 1: The compound precipitates out of solution upon standing.

Possible Cause: The solution is supersaturated, or the pH has shifted.

Troubleshooting Steps:

• Verify pH: Re-measure the pH of the solution. A decrease in pH, perhaps due to absorption of atmospheric CO₂, can cause the protonated, less soluble form of the acid to precipitate.

• Confirm Saturation Limit: Ensure that the concentration of (Z)-p-Methoxycinnamic acid is below its saturation solubility at the experimental pH and temperature.

• Buffering: If pH stability is a concern, use a suitable buffer system to maintain the desired pH.

• Temperature Control: Ensure the temperature of the solution remains constant, as solubility is often temperature-dependent.

Issue 2: Inconsistent solubility results between experiments.

Possible Cause: Variability in experimental conditions or material.

Troubleshooting Steps:

• Standardize Procedures: Ensure all experimental parameters (e.g., pH, temperature, mixing time, solvent composition) are consistent across all experiments.

• Material Purity: Verify the purity and isomeric form of the (Z)-p-Methoxycinnamic acid. Impurities or the presence of the trans-isomer could affect solubility.

• Equilibration Time: Allow sufficient time for the solution to reach equilibrium. Inadequate mixing or time can lead to an underestimation of solubility.

Issue 3: The chosen solubility enhancement technique is not effective enough.

Possible Cause: The selected method may not be optimal for the desired concentration or final application.

Troubleshooting Steps:

• Combine Techniques: Consider a combinatorial approach. For example, using a co-solvent in a pH-adjusted and buffered solution can have a synergistic effect.[18]

• Optimize Method Parameters:

  • Co-solvency: Screen different co-solvents and vary their concentration.

  • Cyclodextrins: Test different types of cyclodextrins (e.g., β-cyclodextrin, HP-β-cyclodextrin) and their concentrations.

• Explore Alternative Strategies: If the above methods are insufficient, investigate cocrystal or salt formation to fundamentally alter the solid-state properties of the compound.[16][17]

Detailed Experimental Protocols & Methodologies

Protocol 1: pH-Dependent Solubility Determination

This protocol outlines the steps to determine the solubility of (Z)-p-Methoxycinnamic acid at various pH values.

Materials:

• (Z)-p-Methoxycinnamic acid

• Deionized water

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions for pH adjustment

• Buffer solutions (pH 4, 7, 9)

• Shaking incubator or magnetic stirrer

• pH meter

• UV-Vis spectrophotometer or HPLC

Procedure:

• Prepare a series of buffered aqueous solutions at different pH values (e.g., 2, 4, 6, 7, 8, 10).

• Add an excess amount of (Z)-p-Methoxycinnamic acid to a known volume of each buffered solution in separate vials.

• Seal the vials and place them in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, centrifuge the samples to pellet the undissolved solid.

• Carefully collect the supernatant and filter it through a 0.45 µm syringe filter.

• Dilute the filtered supernatant with a suitable solvent (e.g., the corresponding buffer) to a concentration within the linear range of your analytical method.

• Quantify the concentration of dissolved (Z)-p-Methoxycinnamic acid using a validated analytical method (e.g., UV-Vis spectrophotometry at its λmax or HPLC).

Protocol 2: Solubility Enhancement using Co-solvency

This protocol details how to improve the solubility of (Z)-p-Methoxycinnamic acid using a co-solvent.

Materials:

• (Z)-p-Methoxycinnamic acid

• Deionized water

• Water-miscible co-solvents (e.g., ethanol, propylene glycol, PEG 400)

• Volumetric flasks

• Analytical balance

Procedure:

• Prepare a series of co-solvent/water mixtures at different volume ratios (e.g., 10%, 20%, 30%, 40% v/v co-solvent in water).

• Follow steps 2-7 from Protocol 1 for each co-solvent mixture to determine the saturation solubility.

• Plot the solubility of (Z)-p-Methoxycinnamic acid as a function of the co-solvent concentration.

Protocol 3: Solubility Enhancement via Cyclodextrin Complexation

This protocol describes the use of cyclodextrins to increase the aqueous solubility of (Z)-p-Methoxycinnamic acid.

Materials:

• (Z)-p-Methoxycinnamic acid

• Deionized water or a suitable buffer

• Cyclodextrins (e.g., β-cyclodextrin, Hydroxypropyl-β-cyclodextrin (HP-β-CD))

Procedure:

• Prepare a series of aqueous solutions with increasing concentrations of the chosen cyclodextrin.

• Follow steps 2-7 from Protocol 1 for each cyclodextrin solution to determine the apparent solubility of (Z)-p-Methoxycinnamic acid.

• Plot the apparent solubility of (Z)-p-Methoxycinnamic acid against the cyclodextrin concentration to create a phase solubility diagram. This will help determine the complexation efficiency.

Data Presentation & Visualization

Table 1: Physicochemical Properties of p-Methoxycinnamic Acid

Property	Value	Source
Molecular Formula	C₁₀H₁₀O₃	[19]
Molecular Weight	178.18 g/mol	[19]
Melting Point	173.5 °C (trans-isomer)	[19]
pKa	~4.5	[19]
Aqueous Solubility	~0.712 mg/mL at 25°C (trans-isomer)	[1]
Solvents	Soluble in methanol, dimethyl sulfoxide	[19]

Table 2: Comparison of Solubility Enhancement Techniques

Technique	Principle	Expected Fold Increase in Solubility	Considerations
pH Adjustment	Ionization of the carboxylic acid group.	Can be several hundred-fold.	pH of the final formulation must be compatible with the intended application.
Co-solvency	Reduces the polarity of the solvent system.	2 to 500-fold, depending on the co-solvent and concentration.[18]	Potential for toxicity or unwanted biological effects of the co-solvent.
Cyclodextrin Complexation	Encapsulation of the hydrophobic moiety.	Significant increases have been reported for similar compounds.[6]	Cost of cyclodextrins and potential for drug displacement.
Cocrystal/Salt Formation	Alters the crystal lattice energy.	3.3 to 3.4-fold increases have been reported for p-methoxycinnamic acid.[16][17]	Requires solid-state characterization and may have regulatory implications.

Diagrams

Diagram 1: pH-Dependent Ionization and Solubility

Caption: Ionization equilibrium of (Z)-p-Methoxycinnamic acid.

Diagram 2: Troubleshooting Workflow for Solubility Issues

Caption: A logical workflow for troubleshooting solubility problems.

References

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC. (n.d.). PubMed Central. [Link]

• Gould, S., & Scott, R. C. (2022). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

• Miro, A., Quaglia, F., & Ungaro, F. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed. [Link]

• p-Methoxycinnamic acid - ChemBK. (n.d.). [Link]

• Sá Couto, A. R., & Loftsson, T. (2015). Cyclodextrins and their application in enhancing the solubility, dissolution rate and bioavailability. SciSpace. [Link]

• Co-solvency: Significance and symbolism. (2025). Wisdomlib. [Link]

• Cosolvent - Wikipedia. (n.d.). [Link]

• Arun, R. S., et al. (2017). Cyclodextrin Inclusion Complexes: Novel Techniques to Improve Solubility of Poor... Global Pharmaceutical Sciences Review - GPSR. [Link]

• Oktivana, R., et al. (2025). Enhancing Solubility and Dissolution Rate of p-Methoxycinnamic Acid via Multicomponent Crystal Formation with Meglumine. ResearchGate. [Link]

• Solubility and Dissolution Improvement of Paramethoxycinnamic Acid (PMCA) Induced by Cocrystal Formation using Caffeine as a Coformer - Universitas Airlangga. (n.d.). [Link]

• Pandit, N. K., & Strykowski, J. M. (1989). Effect of pH and temperature on the solubility of a surface active carboxylic acid. PubMed. [Link]

• Isnaeni, D. I. (2022). pH ADJUSTMENT AND INCLUSION COMPLEX FORMATION WITH HYDROXYPROPYL-β-CYCLODEXTRIN TO INCREASE p-METHOXYCINNAMIC ACID SOLUBILITY. Journal of Chemical Technology and Metallurgy. [Link]

• solubility enhancement and cosolvency by madhavi | PPTX. (n.d.). Slideshare. [Link]

• Jain, P., & Goel, A. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed. [Link]

• • Why is the carboxylic acid soluble at high pH and not at low pH? Explain your reasoning. 2. Since. (2023). Brainly. [Link]

• Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. (n.d.). bepls. [Link]

• Solubility and Dissolution Improvement of Paramethoxycinnamic Acid (PMCA) Induced by Cocrystal Formation using Caffeine as a Coformer | Request PDF. (2025). ResearchGate. [Link]

• Gnana Prakash, D., et al. (2012). Enhancement of Solubility and Mass Transfer Coefficient of Cinnamic Acid Through Hydrotropy. Asian Journal of Chemistry. [Link]

• How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect ?. (2014). ResearchGate. [Link]

• Organic Chemistry Study Guide: Carboxylic Acids & Derivatives | Notes. (n.d.). Pearson. [Link]

• 4-Methoxycinnamic Acid | C10H10O3 | CID 699414. (n.d.). PubChem. [Link]

• Carboxylic acid - Properties, Structure, Reactions. (n.d.). Britannica. [Link]

• 4-methoxycinnamic acid, 830-09-1. (n.d.). The Good Scents Company. [Link]

• (Z)-p-Methoxy-cinnamic acid. (n.d.). NIST WebBook. [Link]

• Showing Compound trans-p-Methoxycinnamic acid (FDB002667). (n.d.). FooDB. [Link]

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Technical Support Center: Purification of (Z)-p-Methoxycinnamic Acid

Introduction

(Z)-p-Methoxycinnamic acid is a significant phenylpropanoid with applications in various fields, including pharmaceuticals and cosmetics, owing to its biological activities.[1][2] The synthesis of this molecule, often via methods like the Knoevenagel condensation or Perkin reaction, invariably produces a mixture of the desired product along with unreacted starting materials, catalysts, and reaction byproducts.[3][4] Achieving high purity is paramount for its use in research and drug development. This guide provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to assist researchers in overcoming common challenges encountered during the purification of (Z)-p-Methoxycinnamic acid.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing probable causes and actionable solutions grounded in chemical principles.

Q1: My final product is an oil or a sticky gum after precipitation and solvent removal. How can I obtain a crystalline solid?

A1: This is a common issue often caused by the presence of impurities that depress the melting point or residual solvent.

Probable Causes:

• Residual Solvent: Even trace amounts of the reaction or extraction solvent (e.g., pyridine, diethyl ether) can prevent crystallization.

• Unreacted Starting Materials: Contaminants like p-anisaldehyde (an aldehyde) are liquids at room temperature and can interfere with the crystal lattice formation of the desired product.

• Byproducts: Side-products such as 4-methoxystyrene, which can form from the decarboxylation of the product at high temperatures, are often oily.[3]

• Low-Melting Eutectic Mixture: The combination of your product and impurities can form a mixture that has a lower melting point than any of the individual components.

Solutions & Scientific Rationale:

• Ensure Complete Solvent Removal: Dry the crude product under high vacuum for an extended period (several hours to overnight). Gentle heating (e.g., 40-50°C) can facilitate the removal of high-boiling solvents, but be cautious of potential product degradation or decarboxylation.[3]

• Perform an Acid-Base Extraction: This is a highly effective method for separating the acidic product from neutral or basic impurities.[5] By dissolving the crude mixture in an organic solvent (like ethyl acetate) and washing with an aqueous base (e.g., saturated sodium bicarbonate solution), the (Z)-p-Methoxycinnamic acid is converted to its water-soluble sodium salt and enters the aqueous layer.[6][7] Neutral impurities like unreacted p-anisaldehyde remain in the organic layer. The aqueous layer can then be separated and re-acidified with a strong acid (e.g., 6M HCl) to precipitate the pure carboxylic acid.[5]

• Trituration: If the product is an oil, try adding a poor solvent in which the desired product is insoluble but the impurities are soluble (e.g., cold hexane). Vigorously stir or sonicate the mixture. This can often induce crystallization of the product while washing away oily impurities.

• Re-evaluate Recrystallization Solvent System: If recrystallization was attempted, the solvent may be too good. Consider a mixed-solvent system. For example, dissolve the crude material in a minimum amount of a "good" solvent (like hot ethanol) and then slowly add a "poor" solvent (like water or hexane) until the solution becomes cloudy, then clarify with a drop of the good solvent before cooling.[8]

Q2: My yield is very low after recrystallization. What went wrong?

A2: Low recovery during recrystallization is typically a solubility issue.

Probable Causes:

• Using Too Much Solvent: The most common cause is adding an excessive amount of hot solvent to dissolve the crude product. The product has some solubility even in the cold solvent, and this loss is magnified with larger solvent volumes.

• Premature Crystallization: If the solution cools too quickly during filtration (e.g., on the filter funnel), the product will crystallize along with the impurities you are trying to remove.

• Inappropriate Solvent Choice: The chosen solvent may have too high a solubility for the product, even at low temperatures.

• Incomplete Precipitation: After cooling, not enough time may have been allowed for the crystallization to complete, or the solution was not cooled to a low enough temperature (an ice bath is recommended).[5]

Solutions & Scientific Rationale:

• Use a Minimum of Hot Solvent: Add the hot recrystallization solvent in small portions to the crude solid, waiting for it to boil between additions, until the solid just dissolves.[9] This ensures the solution is saturated at high temperature.

• Pre-heat Glassware: Pre-heat the filter funnel and receiving flask with hot solvent vapor or in an oven before hot filtration to prevent the product from crashing out prematurely.

• Optimize the Solvent: Ethanol is a common and effective solvent for recrystallizing p-Methoxycinnamic acid.[3] A mixed solvent system of acetic acid and ethanol has also been reported.[3] If yields are poor in a single solvent, a mixed-solvent system (e.g., methanol/water) can be highly effective.[8]

• Maximize Crystallization Time & Minimize Temperature: Allow the flask to cool slowly to room temperature first, then place it in an ice-water bath for at least 20-30 minutes to maximize crystal formation before vacuum filtration.[8]

• Recover a Second Crop: The filtrate from the first filtration can be concentrated (by boiling off some solvent) and cooled again to recover a second, though likely less pure, crop of crystals.

Q3: I suspect my product is contaminated with the (E)-isomer. How can I separate them?

A3: The (Z) and (E) isomers often have very similar polarities and solubilities, making separation challenging. The (E)-isomer is typically the thermodynamically more stable product.

Probable Causes:

• Reaction Conditions: Synthesis conditions may favor the formation of the (E)-isomer or cause isomerization of the (Z)-product.

• Purification Method: Standard recrystallization may not be sufficient to separate isomers with similar physical properties.

Solutions & Scientific Rationale:

• Fractional Crystallization: This technique relies on slight differences in solubility. It involves multiple, careful recrystallization steps, where only a fraction of the crystals are collected at each stage. This is often tedious and may lead to significant product loss.

• Column Chromatography: This is the most effective method for separating isomers.[10][11] While both isomers are polar, there is often enough of a difference to achieve separation on silica gel.

  • Technique: Use a relatively non-polar eluent system, such as a mixture of hexane and ethyl acetate. A shallow polarity gradient is key.

  • Monitoring: Monitor the fractions carefully using Thin Layer Chromatography (TLC). It is crucial to add a small amount (0.5-1%) of acetic or formic acid to the eluent to prevent the carboxylic acid from streaking on the silica plate, which would otherwise obscure the separation.[5]

• Cellulose Column Chromatography: For hydroxycinnamic acids, a process involving UV irradiation to create a mixture of isomers followed by separation on a cellulose column has been reported as effective.[12] This may be adaptable for methoxy-substituted analogs.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect from a Knoevenagel or Perkin synthesis?

• Unreacted Starting Materials: p-Anisaldehyde, malonic acid, or acetic anhydride.[3]

• Catalyst Residues: Pyridine, piperidine, or other amine catalysts.[3]

• Side Products: 4-methoxystyrene (from decarboxylation), self-condensation products of p-anisaldehyde, and the undesired (E)-isomer.[3]

Q2: Which single purification technique is the most effective? For removing a wide range of impurity types (neutral, basic), acid-base extraction is exceptionally effective and should often be the first step after the initial work-up.[13][14] For achieving high crystalline purity from a relatively clean crude product, recrystallization is the method of choice.[3] If isomers or compounds with very similar polarity are present, column chromatography is necessary.[10]

Q3: How do I select the best solvent for recrystallization? The ideal solvent should dissolve the compound well when hot but poorly when cold. For p-Methoxycinnamic acid, ethanol and methanol are commonly used.[3][15] It is soluble in organic solvents like ethyl acetate and dimethyl sulfoxide.[15][16] A good starting point is to test the solubility of a small amount of your crude product in various solvents (e.g., ethanol, water, ethyl acetate, hexane) at room temperature and with heating to find a suitable candidate or solvent pair.

Q4: How can I confirm the purity and identity of my final product?

• Melting Point: A sharp melting point that matches the literature value (173.5°C) is a strong indicator of purity.[16][17] Impurities will typically cause the melting point to be depressed and broaden.

• Thin Layer Chromatography (TLC): A pure compound should show a single spot on a TLC plate. Run it against the starting materials to confirm they are absent.

• Spectroscopy (NMR, IR): 1H and 13C NMR spectroscopy are definitive methods for confirming the chemical structure and isomeric purity.[10][18] IR spectroscopy will confirm the presence of key functional groups (carboxylic acid O-H and C=O, C=C double bond).

Part 3: Detailed Experimental Protocols

Protocol 1: Purification via Acid-Base Extraction

This protocol is designed to separate the acidic product from neutral and basic impurities.

Materials:

• Crude (Z)-p-Methoxycinnamic acid

• Ethyl acetate (or diethyl ether)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• 6M Hydrochloric acid (HCl)

• Deionized water

• Separatory funnel, beakers, Erlenmeyer flask, ice bath, pH paper

Procedure:

• Dissolution: Dissolve the crude product (e.g., 1.0 g) in a suitable organic solvent like ethyl acetate (30 mL) in a separatory funnel.

• First Extraction: Add saturated NaHCO₃ solution (20 mL) to the funnel. Stopper the funnel and gently invert it several times, venting frequently to release the pressure from CO₂ evolution. Shake more vigorously for 1-2 minutes.[5]

• Separation: Allow the layers to separate. Drain the lower aqueous layer into a clean Erlenmeyer flask. This layer contains the sodium salt of your product.[5]

• Repeat Extraction: Repeat the extraction of the organic layer with another portion of fresh NaHCO₃ solution (20 mL) to ensure all the carboxylic acid has been removed. Combine this aqueous extract with the first one. The organic layer, containing neutral impurities, can be discarded.

• Re-acidification: Cool the combined aqueous extracts in an ice bath. Slowly add 6M HCl dropwise while stirring until the solution is acidic (pH ~2, check with pH paper). A white precipitate of the pure p-Methoxycinnamic acid should form.[3]

• Isolation: Collect the solid precipitate by vacuum filtration.

• Washing: Wash the collected solid on the filter with a small amount of ice-cold deionized water (2 x 10 mL) to remove any residual salts.[18]

• Drying: Dry the purified product in a vacuum oven to obtain the pure (Z)-p-Methoxycinnamic acid.

Protocol 2: Purification via Recrystallization from Ethanol/Water

This protocol uses a mixed-solvent system to achieve high purity.

Materials:

• Crude (Z)-p-Methoxycinnamic acid (post-extraction is ideal)

• Ethanol

• Deionized water

• Erlenmeyer flask, hot plate, filter funnel, filter paper, ice bath

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of hot ethanol, swirling and heating the mixture on a hot plate, until the solid just dissolves.[9]

• Addition of Anti-solvent: While the solution is still hot, add deionized water dropwise until you observe persistent cloudiness (turbidity). This indicates the solution is saturated.

• Clarification: Add a few drops of hot ethanol, just enough to make the solution clear again.[8]

• Slow Cooling: Remove the flask from the heat, cover it with a watch glass, and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals.

• Ice Bath: Once at room temperature, place the flask in an ice-water bath for at least 20 minutes to maximize precipitation.[8]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of an ice-cold ethanol/water mixture to remove any soluble impurities adhering to the crystal surfaces.

• Drying: Dry the pure crystals completely under vacuum.

Part 4: Data Summary

Property	Value	Source(s)
Molecular Formula	C₁₀H₁₀O₃	[16]
Molar Mass	178.18 g/mol	[16]
Melting Point	173.5 °C (lit.)	[15][16][17]
Appearance	White to off-white crystalline powder	[18]
Solubility	Soluble in ethanol, ethyl acetate, methanol, and dimethyl sulfoxide.	[15][16][19]

Part 5: Visual Workflows

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• 19. 4-Methoxycinnamic acid | 830-09-1 [chemicalbook.com]

Technical Support Center: Optimizing HPLC Separation of p-Methoxycinnamic Acid Isomers

Welcome to the technical support center dedicated to the chromatographic challenges of separating (Z)- and (E)-p-methoxycinnamic acid isomers. This guide is designed for researchers, analytical scientists, and drug development professionals who are working to establish robust and reproducible HPLC methods for these geometric isomers. Here, we move beyond generic advice to provide in-depth, cause-and-effect explanations and field-proven protocols to resolve common issues encountered during method development and routine analysis.

Troubleshooting Guide: From Tailing Peaks to Isomer Co-elution

This section addresses specific, practical problems in a question-and-answer format. Each answer explains the underlying chromatographic principles and provides a clear, actionable solution.

Question 1: Why am I seeing poor resolution or complete co-elution of my (Z)- and (E)-p-methoxycinnamic acid peaks?

Answer: This is the most common challenge when separating geometric isomers like the (Z)- and (E)- forms of p-methoxycinnamic acid. The root cause is often insufficient selectivity in the chromatographic system, which can be traced back to one primary factor: the ionization state of the analyte.

• The Core Issue: Analyte Ionization. p-Methoxycinnamic acid is a carboxylic acid with a pKa value typically in the range of 4.0 to 4.5. When the mobile phase pH is near or above this pKa, the carboxylic acid group deprotonates to form its conjugate base (a carboxylate anion). This ionized form is highly polar and will have very little retention on a non-polar reversed-phase column (like a C18), leading to early elution and poor interaction with the stationary phase. Since both isomers will be in this highly polar state, the subtle structural differences between them are not sufficient for the stationary phase to differentiate, resulting in co-elution.[1][2]

• The Solution: Ion Suppression. To achieve separation, you must operate the HPLC method under "ion suppression" conditions.[1][3] This is accomplished by acidifying the mobile phase to a pH that is at least 1.5 to 2 units below the analyte's pKa. For p-methoxycinnamic acid, a mobile phase pH of ≤ 3.0 is ideal. At this low pH, the carboxylic acid group remains fully protonated (neutral). This neutral form is significantly less polar, allowing it to interact more strongly and for a longer duration with the C18 stationary phase. This increased interaction gives the column the opportunity to resolve the subtle geometric differences between the (Z)- and (E)-isomers.

Recommended Actions:

• Acidify Your Mobile Phase: Add a small concentration of an acid like formic acid (0.1%), acetic acid (0.5%), or phosphoric acid to your aqueous mobile phase component.[4] Phosphoric acid provides a robust low pH, while formic and acetic acids are volatile and ideal for LC-MS applications.

• Verify pH: Use a calibrated pH meter to confirm that the final aqueous portion of your mobile phase is at or below pH 3.0.

Question 2: My p-methoxycinnamic acid peaks are showing significant tailing. What is the cause and how can I fix it?

Answer: Peak tailing for acidic compounds is a classic sign of undesirable secondary interactions between the analyte and the stationary phase.

• The Cause: Silanol Interactions. Most reversed-phase columns are based on silica particles. Even with advanced end-capping, a small number of free silanol groups (Si-OH) remain on the silica surface. At mid-range pH values (e.g., pH 4-6), these silanols can be deprotonated (Si-O⁻) and your analyte can be partially ionized (COO⁻). This leads to a strong ionic interaction between the negatively charged analyte and residual positively charged sites or hydrogen bonding with the silanols, which slows down the elution of a fraction of the analyte molecules, resulting in a tailed peak.[1][2]

• The Solution: Low pH Operation. As with improving resolution, operating at a low pH (≤ 3.0) is the most effective solution. The high concentration of protons in the acidic mobile phase effectively neutralizes the acidic silanol groups, minimizing these secondary interactions.[3] When both the analyte and the silanol groups are in a neutral state, the primary separation mechanism is the intended hydrophobic interaction, leading to sharp, symmetrical peaks.

Troubleshooting Workflow for Peak Shape & Resolution

Sources

• 1. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 2. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 3. biotage.com [biotage.com]
• 4. Separation of 4-Methoxy-(2E)-cinnamic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Troubleshooting low efficacy in (Z)-p-Methoxycinnamic acid biological assays

Answering the call of researchers and drug development professionals, this Technical Support Center provides a comprehensive troubleshooting guide for biological assays involving (Z)-p-Methoxycinnamic acid (p-MCA). As a Senior Application Scientist, my goal is to move beyond simple checklists and delve into the causality behind experimental challenges, offering field-proven insights to ensure the integrity and reproducibility of your results.

Technical Support Hub: (Z)-p-Methoxycinnamic Acid Assays

This guide is structured to address the most common to the most complex issues encountered when observing lower-than-expected efficacy of (Z)-p-MCA. We will begin with the compound itself, move to the experimental setup, and conclude with assay-specific troubleshooting.

Section 1: Compound Integrity - The First Checkpoint

Low efficacy often originates from issues with the compound before it even reaches the cells. This section addresses the critical aspects of p-MCA's physical and chemical properties.

Q1: My IC50 value for p-MCA is significantly higher than reported in the literature, or I'm seeing no effect at all. Where should I start?

This is the most frequent issue and almost always points to a problem with the compound's integrity, concentration, or stability. Before troubleshooting the biological system, you must validate the molecule itself.

Causality: (Z)-p-Methoxycinnamic acid, the cis-isomer, is less thermodynamically stable than its more common trans counterpart, (E)-p-Methoxycinnamic acid. Many commercial sources predominantly supply the trans isomer due to its higher stability[1][2]. The biological activity can be isomer-specific. Furthermore, its limited aqueous solubility and potential for degradation can lead to a lower-than-calculated effective concentration in your assay.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low p-MCA efficacy.

Q2: How do I properly handle and solubilize p-Methoxycinnamic acid to ensure I'm using the correct concentration?

Causality: p-MCA has low water solubility (approx. 0.55-0.712 mg/mL)[3][4]. Using an inappropriate solvent or improper technique can lead to precipitation in your stock solution or, more critically, in the culture medium, drastically reducing the bioavailable concentration.

Recommended Actions:

• Solvent Selection: p-MCA is soluble in organic solvents like DMSO, methanol, and ethanol[5][6][7]. For cell-based assays, DMSO is the most common choice.

• Stock Solution Preparation: Prepare a high-concentration primary stock solution (e.g., 10-50 mM) in 100% DMSO. Ensure complete dissolution by vortexing or brief sonication.

• Working Dilutions: Perform serial dilutions from the primary stock. When preparing the final working concentration for treating cells, ensure the final DMSO concentration in the culture medium is low (typically <0.5%, and always consistent across all wells, including vehicle controls) to avoid solvent-induced cytotoxicity[8].

• Precipitation Check: After adding the compound to your culture medium, visually inspect for any cloudiness or precipitate. If observed, you have exceeded its solubility limit in the medium, and the experiment must be repeated with a lower concentration.

Property[1][3][4][5][6]	Value
Molecular Formula	C₁₀H₁₀O₃
Molecular Weight	178.18 g/mol
Melting Point	171-176 °C
Water Solubility	~0.712 mg/mL
Recommended Solvents	DMSO, Methanol, Ethanol
Appearance	White to light yellow powder/crystals
Caption: Physicochemical Properties of p-Methoxycinnamic Acid.

Section 2: General Cell-Based Assay Troubleshooting

If you have confirmed the integrity of your compound, the next step is to scrutinize your assay conditions.

Q3: My results are inconsistent between experiments. What are the likely causes?

Causality: Lack of reproducibility often points to variability in cell culture conditions or subtle deviations in protocol execution[8]. Cells are dynamic biological systems, and their physiological state can significantly impact their response to stimuli.

Key Areas to Standardize:

• Cell Passage Number: Use cells with a consistent and low passage number. High-passage cells can exhibit altered morphology, growth rates, and signaling responses[9].

• Cell Seeding Density: Ensure cells are seeded at a consistent density and are in the logarithmic growth phase at the time of treatment. Over-confluent or sparse cultures will respond differently[8][10].

• Edge Effects: The outer wells of a microplate are prone to evaporation, leading to altered concentrations and cell stress. A best practice is to fill the perimeter wells with sterile PBS or medium and not use them for experimental data[8][11].

• Reagent Preparation: Always prepare fresh reagents. If this is not possible, ensure they are stored correctly and have not undergone multiple freeze-thaw cycles, which can degrade critical components[8][12].

Q4: I'm seeing high background or a low signal-to-noise ratio in my assay. How can I improve this?

Causality: High background can mask the true biological effect of p-MCA, while a low signal can make it impossible to detect a real effect. The cause depends on the assay type but often relates to reagent quality or cell health.

General Recommendations:

• Optimize Incubation Times: Ensure incubation times for cell seeding, compound treatment, and reagent addition are optimal and consistent[8]. For enzymatic assays, ensure the reaction is within the linear range[13].

• Check for Contamination: Microbial contamination can interfere with many assay readouts, especially colorimetric or fluorometric ones[8][11][14].

• Wash Steps: Ensure wash steps are sufficient to remove unbound reagents but not so harsh that they cause excessive cell detachment[15][16].

• Plate Selection: Use the correct microplate type for your assay: black plates for fluorescence, white plates for luminescence, and clear plates for absorbance to minimize background and crosstalk[17][18][19].

Section 3: Specific Assay Troubleshooting

Here we address issues related to common assays used to evaluate the efficacy of compounds like p-MCA.

Q5: My MTT/XTT cell viability assay shows low absorbance readings or doesn't correlate with observed cell death. What's wrong?

Causality: Tetrazolium-based assays measure metabolic activity, which is a proxy for cell viability[10][11]. Low readings can mean low cell numbers, but can also be caused by interference from the test compound or suboptimal assay conditions.

Troubleshooting Steps:

• Insufficient Formazan Production:

  • Low Cell Density: The number of viable cells may be too low to generate a strong signal. Perform a cell titration experiment to find the optimal seeding density[8][10].

  • Short Incubation: The incubation time with the MTT reagent may be too short (typically 1-4 hours is needed)[8][10].

• Compound Interference:

  • Some compounds can directly reduce the MTT reagent or interfere with the absorbance reading[11][20]. Run a control well with p-MCA in medium without cells to check for direct chemical reduction.

• Incomplete Solubilization: Ensure formazan crystals are fully dissolved by the solubilizing agent. Incomplete solubilization is a common source of error[11].

Q6: I am not seeing the expected inhibition in my enzyme assay. How do I troubleshoot this?

Causality: Enzyme inhibition assays are sensitive to the concentrations of the enzyme, substrate, and inhibitor[21]. Low observed inhibition may result from a suboptimal assay setup that is insensitive to the inhibitor's mechanism.

Optimization Protocol:

• Determine Substrate Kₘ: Before screening for inhibitors, you must understand the enzyme's kinetics. Measure the initial reaction rate at various substrate concentrations to determine the Michaelis constant (Kₘ)[13].

• Set Substrate Concentration: The ideal substrate concentration depends on the type of inhibitor you are seeking. For competitive inhibitors, using a substrate concentration at or below the Kₘ increases the assay's sensitivity[13].

• Check Enzyme Activity: Ensure the enzyme is active and that the reaction progress is linear over the chosen time period. Enzyme instability can lead to a decreasing reaction rate that might be mistaken for inhibition[22].

• Include Controls: Always include a positive control (a known inhibitor of the enzyme) and a negative control (vehicle only) to validate the assay's performance[21].

Q7: I'm trying to validate p-MCA's effect on a signaling pathway via Western Blot, but my target protein levels are unchanged. What should I check?

Causality: A lack of change in protein expression or phosphorylation could mean p-MCA does not affect that pathway in your model. However, it can also be due to technical issues in the Western Blotting workflow or a mismatched experimental timeline. p-MCA has been shown to modulate pathways like MAPK/ERK, so a downstream target like phosphorylated ERK (p-ERK) would be a logical readout[23].

Caption: Simplified MAPK/ERK signaling pathway and potential p-MCA target.

Western Blot Troubleshooting Checklist:

• Time Course Experiment: Have you performed a time-course experiment? The peak of signaling events (like phosphorylation) can be transient. Analyze protein levels at multiple time points after p-MCA treatment (e.g., 15 min, 30 min, 1h, 4h, 24h).

• Antibody Validation: Is your primary antibody specific and sensitive enough? Use a positive control lysate known to express the target protein to confirm antibody performance.

• Loading Control: Are your loading controls (e.g., GAPDH, β-actin) consistent across all lanes? Inconsistent loading makes it impossible to compare protein levels accurately[24].

• Transfer Efficiency: Have you confirmed successful protein transfer from the gel to the membrane? A brief Ponceau S stain after transfer can verify this[15].

• Signal Detection: Is your detection system (ECL substrate, film, or digital imager) sensitive enough to detect subtle changes? Weak signals can be improved by using a more sensitive substrate or increasing antibody concentrations[25].

Protocols

Protocol 1: Purity and Isomer Analysis of p-MCA via HPLC

Objective: To verify the purity and determine the isomeric ratio (cis/trans) of a p-MCA sample.

Materials:

• p-Methoxycinnamic acid sample

• HPLC system with UV detector

• Reversed-phase C18 column[26]

• HPLC-grade methanol, water, and an acid (e.g., phosphoric or acetic acid)[26][27]

Method:

• Mobile Phase Preparation: Prepare a mobile phase, for example, a mixture of methanol and water with 0.1% phosphoric acid (e.g., 70:30 v/v). The exact ratio may need optimization[27].

• Standard Preparation: Accurately weigh and dissolve the p-MCA sample in the mobile phase or methanol to create a stock solution (e.g., 1 mg/mL)[26].

• Chromatographic Conditions:

  • Column: C18 reversed-phase column.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Set the UV detector to the λmax of p-MCA (approx. 310 nm)[27].

  • Injection Volume: 20 µL.

• Analysis: Inject the standard solution. The trans isomer is typically the major peak with a longer retention time, while the cis isomer will appear as a separate, earlier peak if present. Purity is assessed by the area of the primary peak(s) relative to the total area of all peaks.

References

• Bio-Rad. (n.d.). Troubleshooting Western Blots with the Western Blot Doctor™. Retrieved from [Link]

• TotalLab. (n.d.). Western Blot Troubleshooting Guide. Retrieved from [Link]

• Assay Genie. (n.d.). 101 Western Blot Troubleshooting Tips & Tricks. Retrieved from [Link]

• ChemBK. (n.d.). p-Methoxycinnamic acid. Retrieved from [Link]

• Eppendorf. (n.d.). Troubleshooting Cell-based Assays - Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis. Retrieved from [Link]

• FooDB. (2010). Showing Compound trans-p-Methoxycinnamic acid (FDB002667). Retrieved from [Link]

• ResearchGate. (2018). Why MTT assay not working?. Retrieved from [Link]

• BioAssay Systems. (n.d.). Troubleshooting. Retrieved from [Link]

• Drug Target Review. (2018). Expert view: Addressing the big challenges in cell-based assays. Retrieved from [Link]

• Kladko, I., et al. (2021). A standard operating procedure for an enzymatic activity inhibition assay. European Biophysics Journal, 50(3-4), 345–352. [Link]

• Promega Connections. (2011). Considerations for Successful Cell-Based Assays I: Choosing Your Cells. Retrieved from [Link]

• Płowuszyńska, M., & Gliszczyńska, A. (2021). Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. Molecules, 26(13), 3827. [Link]

• ResearchGate. (n.d.). Biological applications of p-methoxycinnamic acid. Retrieved from [Link]

• Gliszczyńska, A., & Płowuszyńska, M. (2021). Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid. Molecules, 26(12), 3669. [Link]

• Edmondson, D. E., et al. (2021). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Medicinal Research Reviews, 41(6), 3376-3427. [Link]

• PubChem. (n.d.). 4-Methoxycinnamic Acid. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. Retrieved from [Link]

• BMG LABTECH. (n.d.). A troubleshooting guide to microplate-based assays. Retrieved from [Link]

• ResearchGate. (2021). What's optimal method for Optimization of an enzyme assay (i.e. Enzyme Inhibition Assay)?. Retrieved from [Link]

• Gliszczyńska, A., & Płowuszyńska, M. (2021). Biological Properties, Health Benefits and Enzymatic Modifications of Dietary Methoxylated Derivatives of Cinnamic Acid. MDPI. [Link]

• The Good Scents Company. (n.d.). 4-methoxycinnamic acid. Retrieved from [Link]

• de Cássia da Silveira e Sá, R., et al. (2018). Methoxylated Cinnamic Esters with Antiproliferative and Antimetastatic Effects on Human Lung Adenocarcinoma Cells. Molecules, 23(11), 2977. [Link]

• ResearchGate. (2019). Development and Validation of an HPLC Method for the Determination of p-methoxycinnamic Acid in Rabbit Plasma. Retrieved from [Link]

• Biobide. (n.d.). What is an Inhibition Assay?. Retrieved from [Link]

• Płowuszyńska, M., & Gliszczyńska, A. (2021). Recent Developments in Therapeutic and Nutraceutical Applications of p-Methoxycinnamic Acid from Plant Origin. MDPI. [Link]

• Agilent. (n.d.). Agilent 2100 Bioanalyzer System Maintenance and Troubleshooting Guide. Retrieved from [Link]

• Waters Corporation. (2023). Overcoming Small Molecule HPLC Challenges Using Inert Columns. Retrieved from [Link]

• PacBio. (2018). Guide - Low Yield Troubleshooting. Retrieved from [Link]

Sources

• 1. p-Methoxycinnamic acid, 98%, predominantly trans 25 g | Request for Quote [thermofisher.com]
• 2. p-Methoxycinnamic acid, 98%, predominantly trans 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
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Preventing isomerization of (Z)-p-Methoxycinnamic acid during experiments

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for (Z)-p-Methoxycinnamic acid. This guide is designed to provide in-depth technical assistance to help you anticipate and prevent the isomerization of (Z)-p-Methoxycinnamic acid to its (E)-isomer during your experiments. As Senior Application Scientists, we understand that maintaining the stereochemical integrity of your compounds is critical for reproducible and accurate results.

Frequently Asked Questions (FAQs)

Q1: What is (Z)-p-Methoxycinnamic acid, and why is its isomerization a concern?

A1: (Z)-p-Methoxycinnamic acid is the cis isomer of p-Methoxycinnamic acid. Like many cinnamic acid derivatives, it possesses a carbon-carbon double bond that can exist in two geometric forms: the (Z) or cis isomer and the (E) or trans isomer.[1] The thermodynamically more stable and naturally common form is the (E)-isomer.[2] Isomerization is a significant concern because the two isomers can have different physicochemical properties and biological activities.[3][4] For instance, in some cinnamic acid analogues, the cis isomer exhibits unique biological activities not seen in the trans form.[4] Therefore, unintended conversion from the (Z) to the (E) form can lead to inconsistent experimental outcomes, loss of desired bioactivity, and inaccurate structure-activity relationship (SAR) studies.

Q2: What are the primary factors that cause the isomerization of (Z)-p-Methoxycinnamic acid?

A2: The isomerization from the less stable (Z)-isomer to the more stable (E)-isomer can be induced by several factors, primarily:

• Light (Photoisomerization): Exposure to light, particularly ultraviolet (UV) radiation, is a major cause of isomerization.[2][3][4] The energy from photons can be absorbed by the molecule, leading to the rotation around the carbon-carbon double bond.[5] Standard laboratory fluorescent lighting can contain UV components sufficient to induce this change.[4]

• Heat (Thermal Isomerization): While the (E)-isomer is thermodynamically more stable, elevated temperatures can provide the activation energy needed to overcome the rotational barrier of the double bond, favoring the formation of the more stable (E)-isomer.[2][6]

• Acid/Base Catalysis: The rate of isomerization can be influenced by pH. For some cinnamic acids, acidic conditions (the presence of H+) can catalyze the conversion from the cis to the trans form.[2] The stability of cinnamic acid derivatives can be pH-dependent.[3]

• Presence of Radicals or Catalysts: Certain chemical species, including radicals or photocatalysts like iridium complexes, can facilitate the isomerization process.[7][8][9]

Troubleshooting Guide: Preventing Isomerization

This section addresses common experimental situations where isomerization can occur and provides direct solutions.

Issue 1: Isomerization detected in a stock solution.

Symptoms:

• Inconsistent results from experiments using the same stock solution over time.

• Analytical characterization (e.g., HPLC, NMR) shows the presence of the (E)-isomer, which was not present in the initial solid material.

Root Causes & Preventative Actions:

Root Cause	Explanation	Preventative Action & Protocol
Light Exposure	Storing solutions in clear glass or plastic vials on a lab bench exposes them to ambient light, a primary driver of photoisomerization.[3][5][10]	Protocol: Store all stock solutions in amber glass vials or clear vials completely wrapped in aluminum foil to block UV and visible light.[3][5][10][11] Minimize the time the solution is exposed to light during preparation and use.
Improper Storage Temperature	Storing solutions at room temperature for extended periods can promote thermal isomerization to the more stable (E)-form.	Protocol: Store stock solutions at low temperatures, such as 2-8 °C, to minimize thermal energy.[3] For long-term storage, consider freezing at -20 °C or below, being mindful of solvent freezing points and performing stability tests upon thawing.
Solvent Effects	The choice of solvent can influence the rate of isomerization.[3]	Protocol: Use high-purity, degassed solvents to minimize potential radical-initiated isomerization. If possible, choose solvents in which the stability of (Z)-p-Methoxycinnamic acid has been previously established.

Issue 2: Isomerization occurs during a biological assay (e.g., cell culture).

Symptoms:

• Observed biological effect decreases over the time course of the experiment.

• Dose-response curves are not reproducible.

Root Causes & Preventative Actions:

Root Cause	Explanation	Preventative Action & Protocol
Light from Incubator/Microscope	Standard lights in cell culture incubators or prolonged exposure during microscopy can cause photoisomerization in the media.	Protocol: If possible, turn off the incubator light. When performing microscopy, minimize the duration and intensity of light exposure. Use amber-colored plates or wrap plates in foil if the experimental design allows.
Thermal Degradation at 37°C	Prolonged incubation at 37°C can contribute to thermal isomerization, even if at a slower rate than higher temperatures.	Protocol: Prepare fresh dilutions of the compound from a protected stock solution immediately before adding to the assay. For long-term experiments, consider replenishing the media with a fresh compound at set intervals.
pH of Media	The pH of the cell culture medium (typically ~7.4) could potentially influence stability.[3]	Protocol: While altering media pH is often not feasible, be aware of this potential factor. Conduct a stability study of the compound in the specific medium under assay conditions to understand its degradation/isomerization kinetics.

Experimental Protocols

Protocol 1: Best Practices for Handling and Storage

This protocol establishes a self-validating system for maintaining the integrity of (Z)-p-Methoxycinnamic acid.

• Receiving and Initial Handling:

  • Upon receipt, immediately store the solid compound in a dark, cool (2-8°C), and dry place.[3][11]

  • Note the date of receipt on the container.[11][12]

• Preparation of Stock Solutions:

  • Perform all weighing and dissolution steps under subdued lighting.[10] Avoid direct overhead lights.

  • Use amber volumetric flasks and glassware. If unavailable, wrap clear glassware securely with aluminum foil.[3][5]

  • Use high-purity solvents (e.g., DMSO, ethanol) that are suitable for your application.[13]

• Storage of Solutions:

  • Aliquot the stock solution into smaller, single-use volumes in amber vials to prevent repeated light exposure of the main stock.[10]

  • Store aliquots at ≤ -20°C for long-term storage. For daily use, store at 2-8°C and use within a validated stability window.

  • Clearly label all containers with the compound name, concentration, solvent, and preparation date.[11]

Protocol 2: Monitoring Isomerization by HPLC

Regularly checking the isomeric purity of your compound is crucial. A simple High-Performance Liquid Chromatography (HPLC) method can be used to separate and quantify the (Z) and (E) isomers.

• Objective: To separate and quantify (Z)-p-Methoxycinnamic acid and its (E)-isomer.

• Instrumentation: An HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., µ-Bondapak C18, 3.9 mm x 300 mm) is often effective.[14]

• Mobile Phase: A mixture of methanol and water (e.g., 30:70 v/v).[14] The exact ratio may need to be optimized for your specific column and system.

• Flow Rate: 0.8 mL/min.[14]

• Detection: UV detection at a wavelength where both isomers absorb, for example, 286 nm.[14]

• Procedure:

  • Prepare standards of your (Z)-p-Methoxycinnamic acid starting material and, if available, the pure (E)-isomer.

  • Dilute a small sample of your stock solution or experimental sample to an appropriate concentration.

  • Inject the sample onto the HPLC system.

  • The two isomers should elute as separate peaks. The (E)-isomer is typically more retained on a C18 column.

  • Quantify the area of each peak to determine the relative percentage of each isomer.

Visualization of Key Concepts

Isomerization Pathway

The following diagram illustrates the primary pathways leading to the undesired conversion of the (Z)-isomer to the more stable (E)-isomer.

Caption: Factors inducing the isomerization of (Z) to (E)-p-Methoxycinnamic acid.

Preventative Workflow

This workflow diagram outlines the critical steps to maintain the isomeric purity of your compound throughout an experiment.

Caption: Recommended workflow for handling (Z)-p-Methoxycinnamic acid.

References

• Labtag Blog. (2024). 5 Tips for Handling Photosensitive Reagents. [Link]

• Cleveland State University. Practices for Proper Chemical Storage. [Link]

• Pharmaguideline. (2015). Protection of Light Sensitive Products. [Link]

• Bioscience, Biotechnology, and Biochemistry. (2022). Investigation of trans-to-cis isomerization of cinnamic acid in Arabidopsis using stable-isotope-labeled cinnamic acid. [Link]

• ResearchGate. (2018). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. [Link]

• ResearchGate. (2019). Contra-thermodynamic E → Z isomerization of cinnamamides via selective energy transfer catalysis. [Link]

• Canadian Science Publishing. (1969). Photochemical and thermal isomerizations of cis- and trans-cinnamic acids, and their photostationary state. [Link]

• PubMed. (2014). Z-sinapinic acid: the change of the stereochemistry of cinnamic acids as rational synthesis of a new matrix for carbohydrate MALDI-MS analysis. [Link]

• NextGen Protocols. Guidelines for Safe Laboratory Practices. [Link]

• MDPI. (2016). Visible-Light Photocatalytic E to Z Isomerization of Activated Olefins and Its Application for the Syntheses of Coumarins. [Link]

• NIH. (2019). Isomerization of E-Cinnamamides into Z-Cinnamamides Using a Recycling Photoreactor. [Link]

• ResearchGate. (2019). Development and Validation of an HPLC Method for the Determination of p-methoxycinnamic Acid in Rabbit Plasma. [Link]

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Addressing unexpected side reactions in Perkin synthesis of p-methoxycinnamic acid.

Welcome to the technical support center for the synthesis of p-methoxycinnamic acid via the Perkin reaction. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common and unexpected challenges encountered during this classic organic transformation. Here, we combine established chemical principles with practical, field-tested insights to help you optimize your reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of the Perkin reaction for synthesizing p-methoxycinnamic acid?

A1: The Perkin reaction is a condensation reaction between an aromatic aldehyde (p-anisaldehyde), an acid anhydride (acetic anhydride), and the alkali salt of the corresponding acid (sodium acetate).[1][2][3] The mechanism, while having some variations in academic discourse, is generally accepted to proceed as follows:

• Enolate Formation: The base (acetate ion) abstracts an acidic α-proton from acetic anhydride to form a resonance-stabilized enolate.[4][5]

• Aldol-type Addition: The enolate acts as a nucleophile, attacking the carbonyl carbon of p-anisaldehyde.[2][6]

• Acylation and Elimination: The resulting alkoxide intermediate undergoes intramolecular acylation, followed by elimination of a poor leaving group (hydroxide) through a series of steps that ultimately lead to the formation of an unsaturated anhydride.[1][2]

• Hydrolysis: Finally, hydrolysis of the mixed anhydride yields the desired p-methoxycinnamic acid and acetic acid.[6]

Q2: I'm observing a significantly lower yield than expected. What are the likely causes?

A2: Low yields in the Perkin synthesis of p-methoxycinnamic acid are a common issue.[7] Several factors can contribute to this:

• Substituent Effects: The electron-donating methoxy group on the p-anisaldehyde can decrease the reactivity of the aldehyde, leading to lower yields compared to unsubstituted benzaldehyde.[7][8]

• Side Reactions: The aldehyde can undergo self-condensation or other non-productive pathways in the presence of a base.[7]

• Suboptimal Reaction Conditions: Traditional Perkin reactions often require high temperatures (around 180°C) and long reaction times (4-10 hours), which can lead to product degradation.[6][7]

Q3: My final product is a dark, tarry substance instead of a crystalline solid. What's happening?

A3: The formation of tar is a frequent problem in reactions conducted at high temperatures, like the Perkin synthesis.[9][10] Tar is a complex mixture of polymeric byproducts. Its formation is promoted by:

• Prolonged heating at high temperatures: This can cause decomposition of both starting materials and the desired product.[7]

• Presence of impurities: Certain impurities can catalyze polymerization reactions.

• Non-anhydrous conditions: Water can interfere with the reaction and promote side reactions.

Troubleshooting Guide

Issue 1: Low Yield of p-Methoxycinnamic Acid

If you are experiencing lower than expected yields, consider the following troubleshooting steps.

Root Cause Analysis:

Potential Cause	Explanation	Recommended Action
Insufficient Reaction Time/Temperature	The reaction may not have proceeded to completion.	Monitor the reaction progress using Thin Layer Chromatography (TLC).
Product Degradation	High temperatures over extended periods can decompose the p-methoxycinnamic acid.	Consider alternative heating methods like microwave or sonication to reduce reaction times.[8][11]
Non-Anhydrous Conditions	Moisture can hydrolyze the acetic anhydride and interfere with the base catalyst.	Ensure all glassware is oven-dried and use anhydrous sodium acetate.
Inefficient Base	The base may not be effectively generating the enolate.	Use freshly fused and powdered sodium acetate.

Optimization Protocol 1: Sonication-Assisted Perkin Reaction

This protocol utilizes ultrasonic waves to potentially increase the reaction rate and yield at a lower temperature.[11][12]

• Preparation: In a dry Erlenmeyer flask, combine p-anisaldehyde (0.05 mol), acetic anhydride (0.073 mol), and anhydrous sodium acetate (0.03 mol).[7]

• Sonication: Place the flask in a sonicator bath and irradiate at a controlled temperature (e.g., 50-70°C) for 60-90 minutes.[11]

• Monitoring: Track the disappearance of the aldehyde spot on TLC.

• Work-up:

  • Once the reaction is complete, add 25 mL of distilled water to the cooled reaction mixture.

  • Neutralize the excess acid by adding a saturated sodium bicarbonate solution until the pH is basic. This converts the product to its water-soluble sodium salt.[13]

  • Distill the mixture to remove any unreacted aldehyde.[7]

  • Acidify the remaining aqueous solution with dilute HCl to precipitate the p-methoxycinnamic acid.

  • Collect the product by vacuum filtration, wash with cold water, and dry.[8]

Issue 2: Unexpected Formation of a Styrene Derivative

A common side reaction is the decarboxylation of the cinnamic acid product, especially at high temperatures, leading to the formation of 4-methoxystyrene.[8][14]

Mechanism of Decarboxylation:

Elevated temperatures can induce the loss of carbon dioxide from the carboxylic acid group of p-methoxycinnamic acid.[15] This is a known thermal decomposition pathway for cinnamic acids.[16][17]

Mitigation Strategies:

• Lower Reaction Temperature: The most direct way to minimize decarboxylation is to perform the reaction at the lowest effective temperature. Monitor the reaction closely with TLC to avoid unnecessary heating after the starting material is consumed.

• Alternative Synthetic Route: For aldehydes with electron-donating groups like p-anisaldehyde, the Knoevenagel condensation is often a superior method, proceeding under milder conditions and typically providing higher yields.[7][16]

Protocol 2: Knoevenagel Condensation for p-Methoxycinnamic Acid Synthesis

This method is an excellent alternative to the Perkin reaction for this specific substrate.[18][19]

• Reaction Setup: In a round-bottom flask, combine p-anisaldehyde (10 mmol), malonic acid (12 mmol), pyridine (6 mL), and a catalytic amount of piperidine (0.6 mL).[8][18]

• Reflux: Heat the mixture to reflux for 2-4 hours, monitoring by TLC.

• Work-up and Isolation:

  • After cooling, pour the reaction mixture into a beaker containing cold dilute hydrochloric acid.[8][18]

  • A precipitate of p-methoxycinnamic acid will form.

  • Collect the solid by vacuum filtration, wash thoroughly with cold water to remove pyridine hydrochloride, and dry.

  • Recrystallize from a suitable solvent like ethanol for purification.[8]

Issue 3: Purification Challenges and Tar Formation

If you are struggling with a tarry or impure product, the following purification strategy can be effective.

Purification Protocol:

• Initial Work-up: After the reaction, allow the mixture to cool. Add a sufficient amount of saturated sodium bicarbonate solution to dissolve the acidic product as its sodium salt.

• Extraction of Non-Acidic Impurities: Transfer the basic solution to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate) to remove unreacted aldehyde and other non-acidic byproducts.[8][13]

• Precipitation of the Product: Collect the aqueous layer and carefully acidify it with cold, dilute HCl until the p-methoxycinnamic acid precipitates out.

• Filtration and Washing: Collect the precipitate by vacuum filtration and wash with cold water.

• Recrystallization: Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain a pure, crystalline product.

References

• A Concise Introduction of Perkin Reaction. Longdom Publishing. [Link]

• Perkin Reaction Mechanism. BYJU'S. [Link]

• Perkin Reaction Mechanism. Sathee NEET - IIT Kanpur. [Link]

• Perkin Reaction: Definition & Mechanism. Study.com. [Link]

• Perkin reaction. Wikipedia. [Link]

• Chemistry Perkin Reaction Mechanism. sathee jee. [Link]

• Perkin condensation. YouTube. [Link]

• Synthesis of PMCA (P-Methoxy Cinnamic Acid) using Perkin Reaction and Its Activity as Photo Protective and Antifungal Agent. ResearchGate. [Link]

• Decarboxylation of cinnamic acids using a ruthenium sawhorse. Taylor & Francis Online. [Link]

• Organocatalyzed Decarboxylation of Naturally Occurring Cinnamic Acids: Potential Role in Flavoring Chemicals Production. Scirp.org. [Link]

• Perkin Reaction Mechanism: Steps, Examples & Applications. Vedantu. [Link]

• Condensations Brought about by Bases. V. The Condensation of the Anhydride with the Aldehyde in the Perkin Synthesis. CDN. [Link]

• Cinnamic acid derivatives: A new chapter of various pharmacological activities. Journal of Chemical and Pharmaceutical Research. [Link]

• Decarboxylative functionalization of cinnamic acids. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Decarboxylative Functionalization of Cinnamic Acids. ResearchGate. [Link]

• A “Green” Approach to Synthesis of trans-4-Methoxycinnamic acid in the Undergraduate Teaching Laboratory. The Chemical Educator. [Link]

• Synthesis of PMCA (P-Methoxy Cinnamic Acid) using Perkin Reaction and Its Activity as Photo Protective and Antifungal Agent. Semantic Scholar. [Link]

• P-methoxy cinnamic acid ester preparation method.

• Synthesis of long-chain alkyl p-methoxycinnamate. ResearchGate. [Link]

• Tar formation in pyrolysis and gasification. TNO Publications. [Link]

• Mechanisms and kinetics of homogeneous secondary reactions of tar from continuous pyrolysis of wood chipsq. Verenum. [Link]

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• 19. A “Green” Approach to Synthesis of trans-4-Methoxycinnamic acid in the Undergraduate Teaching Laboratory [chemeducator.org]

Technical Support Center: Minimizing Degradation of (Z)-p-Methoxycinnamic Acid Under UV Exposure

Welcome to the technical support center for researchers working with (Z)-p-Methoxycinnamic acid. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound under ultraviolet (UV) irradiation. As professionals in the fields of research, science, and drug development, we understand the critical importance of maintaining the integrity of your experimental compounds. This resource, born from extensive literature review and practical experience, will help you navigate the challenges of working with this photosensitive molecule.

Understanding the Challenge: The Photochemistry of (Z)-p-Methoxycinnamic Acid

(Z)-p-Methoxycinnamic acid is susceptible to UV-induced degradation, which can significantly impact experimental outcomes. The primary photochemical processes are cis-trans photoisomerization and photodimerization. Upon absorption of UV radiation, the thermodynamically less stable (Z)-isomer can convert to the more stable (E)-isomer, altering the isomeric purity of your sample.[1] Furthermore, prolonged or high-intensity UV exposure can lead to [2+2] cycloaddition reactions, forming cyclobutane dimers such as truxillic and truxinic acids.[2] The extent of these degradation pathways is influenced by a variety of experimental parameters.

Troubleshooting Guide: A Proactive Approach to Stability

This section addresses common issues encountered during experiments involving (Z)-p-Methoxycinnamic acid and UV exposure, providing explanations and actionable solutions.

Issue 1: My sample of (Z)-p-Methoxycinnamic acid shows a new peak in the HPLC chromatogram after UV exposure, and the retention time of my main peak has shifted.

• Possible Cause 1: Photoisomerization. The most common photochemical reaction for cinnamic acid derivatives is the isomerization from the (Z)- or cis-isomer to the (E)- or trans-isomer.[1] The (E)-isomer will have a different retention time in reverse-phase HPLC, typically eluting later than the (Z)-isomer.

• Troubleshooting Steps:

  • Confirm Isomer Identity: If you have a standard for (E)-p-Methoxycinnamic acid, inject it into your HPLC system to confirm if the new peak's retention time matches.

  • UV-Vis Spectroscopy: Monitor the UV-Vis spectrum of your sample during UV exposure. The characteristic absorption spectrum of p-Methoxycinnamic acid will change as the Z-E ratio shifts.[3][4]

  • Minimize Exposure: Reduce the duration and intensity of UV exposure to the minimum required for your experiment. Use UV-filtered light sources if specific wavelengths are not necessary.

  • Work in Low-Light Conditions: Prepare and handle your solutions in a dimly lit environment to prevent unintended photoisomerization.

Issue 2: I am observing a significant loss of my (Z)-p-Methoxycinnamic acid peak in the HPLC, but I don't see a corresponding increase in the (E)-isomer peak.

• Possible Cause 1: Photodimerization. Under certain conditions, particularly at higher concentrations or in the solid state, cinnamic acids can undergo photodimerization to form cyclobutane derivatives.[2] These dimers may have very different chromatographic properties and may not be easily detectable with the same HPLC method.

• Possible Cause 2: Photo-oxidation or other degradation. The presence of oxygen or reactive species in your solvent can lead to the formation of other degradation products. For instance, studies on the ester octyl methoxycinnamate have shown that aggregation can lead to a complex mixture of photoproducts.[5]

• Troubleshooting Steps:

  • Analyze by Mass Spectrometry (MS): Couple your HPLC to a mass spectrometer to identify the masses of the unknown degradation products. This can help confirm the presence of dimers (which would have double the mass of the parent compound) or other photo-adducts. Studies on the photodegradation of octyl methoxycinnamate have identified major photofragments using mass spectrometry.[6][7][8]

  • Deoxygenate Your Solvents: Before preparing your solutions, sparge your solvents with an inert gas like nitrogen or argon for 15-30 minutes to remove dissolved oxygen.[9]

  • Control pH: The photodegradation of cinnamic acid can be pH-dependent. Increasing the pH has been shown to decrease the rate of photodegradation.[10] Consider buffering your solution to a neutral or slightly alkaline pH if your experimental conditions allow.

Issue 3: My results are not reproducible, with varying levels of degradation between experiments.

• Possible Cause 1: Inconsistent UV Lamp Output. The intensity of UV lamps can fluctuate, especially during warm-up.

• Possible Cause 2: Temperature Fluctuations. Photochemical reaction rates can be sensitive to temperature.

• Possible Cause 3: Variable Oxygen Content. The amount of dissolved oxygen in your solvent can vary between preparations.

• Troubleshooting Steps:

  • Lamp Stabilization: Always allow your UV lamp to warm up for the manufacturer-recommended time to ensure a stable output before starting your experiment.[9]

  • Temperature Control: Use a temperature-controlled sample holder or a water bath to maintain a constant temperature during UV exposure.[9]

  • Consistent Solvent Preparation: Standardize your solvent preparation procedure, including a consistent deoxygenation step.[9]

Frequently Asked Questions (FAQs)

Q1: What is the primary photochemical reaction of (Z)-p-Methoxycinnamic acid?

The major photochemical reaction is photoisomerization to the (E)-isomer.[1] This is a reversible process, and under continuous UV irradiation, a photostationary state will be reached where the rates of (Z) to (E) and (E) to (Z) isomerization are equal.

Q2: What are the main degradation products of (Z)-p-Methoxycinnamic acid besides the (E)-isomer?

Under conditions that favor intermolecular reactions (e.g., high concentration, solid state), photodimerization to form cyclobutane derivatives like truxillic and truxinic acids can occur.[2] In the presence of oxygen and other reactive species, a variety of photo-oxidative degradation products may also be formed. Mass spectrometry is a valuable tool for identifying these products.[6][7][8]

Q3: How can I minimize the degradation of my (Z)-p-Methoxycinnamic acid solution?

Several strategies can be employed:

• Work in Low-Light Conditions: Prepare and handle solutions in areas with minimal UV light exposure.

• Use Deoxygenated Solvents: Removing dissolved oxygen can reduce photo-oxidative degradation.[9]

• Control pH: Maintaining a neutral to slightly alkaline pH can slow down degradation.[10]

• Use Stabilizers: The addition of antioxidants or triplet quenchers can help to inhibit photodegradation.

Q4: What kind of stabilizers can I use, and how do they work?

• Antioxidants: Compounds like quercetin, a natural flavonoid, have been shown to be effective photostabilizers for UV filters that include cinnamate derivatives.[11] Quercetin can act as a radical scavenger, inhibiting photo-oxidative degradation pathways.

• Triplet Quenchers: Some photochemical reactions proceed through a long-lived triplet excited state. Triplet quenchers can accept this energy from the excited p-Methoxycinnamic acid molecule, returning it to the ground state before it can undergo a degradation reaction. The use of triplet quenchers is a known strategy to prevent photodegradation of organic compounds.

Q5: What analytical techniques are best for monitoring the degradation of (Z)-p-Methoxycinnamic acid?

• High-Performance Liquid Chromatography (HPLC) with UV detection: This is the most common and robust method for separating and quantifying (Z)-p-Methoxycinnamic acid, its (E)-isomer, and other degradation products.[12]

• UV-Visible Spectrophotometry: This technique can be used to monitor the overall change in the absorption spectrum of the solution over time, which is indicative of photoisomerization and degradation.[3][4]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful tool for identifying unknown degradation products.[13]

Experimental Protocols & Data

Protocol 1: General Procedure for a UV Degradation Study

This protocol outlines a basic workflow for assessing the photodegradation of (Z)-p-Methoxycinnamic acid.

• Solution Preparation:

  • Prepare a stock solution of (Z)-p-Methoxycinnamic acid in a suitable solvent (e.g., methanol, acetonitrile). A typical starting concentration is 1 mg/mL.[10]

  • If studying the effect of stabilizers, prepare a stock solution of the stabilizer (e.g., quercetin) as well.

  • For the experimental solution, dilute the stock solution to the desired concentration in a volumetric flask. If using a stabilizer, add it to the solution at the desired concentration.

  • Prepare a control sample without the UV-active compound to monitor for any solvent degradation.

• UV Exposure:

  • Transfer a known volume of the solution to a quartz cuvette or a suitable reaction vessel that is transparent to the UV wavelengths being used.

  • Place the sample in a temperature-controlled chamber with a UV lamp. Ensure the distance from the lamp to the sample is consistent for all experiments.

  • Allow the UV lamp to stabilize before starting the exposure.[9]

  • At predetermined time intervals, withdraw an aliquot of the solution for analysis.

• Analysis:

  • Analyze the aliquots by HPLC-UV to determine the concentration of (Z)-p-Methoxycinnamic acid and any degradation products.

  • Monitor the UV-Vis spectrum of the solution at each time point to observe changes in the absorption profile.

Data Presentation: Factors Influencing Degradation

Parameter	Effect on Degradation	Recommendation
UV Intensity	Higher intensity increases degradation rate.	Use the lowest intensity necessary for the experiment.
Exposure Time	Longer exposure leads to more degradation.	Minimize exposure time.
Concentration	Higher concentrations can promote photodimerization.	Work with dilute solutions when possible.
Solvent	Solvent polarity and the presence of reactive species can influence degradation pathways.	Choose a high-purity, inert solvent. Consider deoxygenating the solvent.
pH	Higher pH generally decreases the degradation rate of cinnamic acid.[10]	Buffer the solution to a neutral or slightly alkaline pH if compatible with the experiment.
Oxygen	The presence of oxygen can lead to photo-oxidative degradation.	Deoxygenate solvents with an inert gas.[9]

Visualizing the Processes: Diagrams

Photochemical Pathways of (Z)-p-Methoxycinnamic Acid

Caption: Key photochemical pathways of (Z)-p-Methoxycinnamic acid upon UV exposure.

Experimental Workflow for a UV Degradation Study

Caption: A typical workflow for conducting a UV degradation study.

References

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• Carbone, C., et al. (2012). Photodegradation of Cinnamic Acid in Different Media. Journal of Photochemistry and Photobiology A: Chemistry, 245, 23-29.
• Crews, P., et al. (2021). Template-Directed Photochemical Homodimerization and Heterodimerization Reactions of Cinnamic Acids. Organic Letters, 23(18), 7129–7133.
• Daly, S., et al. (2022). Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry. Molecules, 27(24), 8796.
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• Gemini. (2025). Technical Support Center: Degradation Pathways of Leucoindigo Under UV Light. BenchChem.
• Indo American Journal of Pharmaceutical Research. (2018). OPTIMIZATION OF STRESS CONDITIONS OF FORCED DEGRADATION STUDY BY UV SPECTROPHOTOMETER. Indo American Journal of Pharmaceutical Research.
• International Journal of Pharmaceutical Research and Applications (IJPRA). (2023). Degradation Study Of Paracetamol In Bulk And Tablet Using Uv Spectroscopy. IJPRA.
• Liras. (n.d.). UV/TiO2/Periodate System for the Degradation of Organic Pollutants – Kinetics, Mechanisms and Toxicity Study. Liras.
• Materska, M. (2008). QUERCETIN AND ITS DERIVATIVES: CHEMICAL STRUCTURE AND BIOACTIVITY – A REVIEW. Polish Journal of Food and Nutrition Sciences, 58(4), 407-413.
• MDPI. (2022). From Biomass-Derived p-Hydroxycinnamic Acids to Novel Sustainable and Non-Toxic Phenolics-Based UV-Filters: A Multidisciplinary Journey. MDPI.
• MDPI. (2022). Photochemical Degradation of the UV Filter Octyl Methoxy Cinnamate Probed via Laser-Interfaced Mass Spectrometry. MDPI.
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• National Center for Biotechnology Information. (2020). Photolysis of atrazine: Role of triplet dissolved organic matter and limitations of sensitizers and quenchers. PubMed.
• National Center for Biotechnology Information. (2022). Exploring the Antiviral Potential of Esters of Cinnamic Acids with Quercetin. PubMed.
• National Center for Biotechnology Information. (n.d.). Theory of photochemical reactions. PubMed.
• Pattanaargson, S., et al. (2004). UV absorption and photoisomerization of p-methoxycinnamate grafted silicone. Photochemistry and Photobiology, 80(2), 322-325.
• ResearchGate. (2023). A study of the photochemical reactions of methoxy cinnamic acid esters.
• ResearchGate. (n.d.). Graph in (a) depicts a schematic reaction mechanism for a photochromic....
• ResearchGate. (n.d.). On the impact of competing intra- and intermolecular triplet-state quenching on photobleaching and photoswitching kinetics of organic fluorophores.
• ResearchGate. (n.d.). Unraveling the Role of Triplet–Triplet Annihilation and Photodegradation in Difluoroboron‐Based Organic Laser Gain Materials.
• Royal Society of Chemistry. (2017). Azobenzene photoisomerization quantum yields in methanol redetermined. Photochemical & Photobiological Sciences.
• Scalia, S., & Mezzena, M. (2010). Photostabilization effect of quercetin on the UV filter combination, butyl methoxydibenzoylmethane-octyl methoxycinnamate. Photochemical & Photobiological Sciences, 9(3), 344-349.
• Semantic Scholar. (n.d.). [PDF] Photodynamics of potent antioxidants: ferulic and caffeic acids. Semantic Scholar.
• SpectraBase. (n.d.). trans-p-METHOXYCINNAMIC ACID - Optional[13C NMR] - Chemical Shifts. SpectraBase.
• Tahara, Y., et al. (2009). Direct spectroscopic evidence of photoisomerization in para-methoxy methylcinnamate revealed by low-temperature matrix-isolation. Chemical Physics Letters, 478(4-6), 174-177.
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• University of Michigan. (n.d.).
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• Wouters, J., et al. (2003). Photodimerization of trans-cinnamic acid and its derivatives: A study by vibrational microspectroscopy. Journal of Molecular Structure, 645(2-3), 183-193.
• Wozniak, L., et al. (2023). Hawthorn (Crataegus monogyna Jacq.)
• Ye, C., et al. (2016). Photochemical degradation of the UV filter octyl methoxycinnamate in solution and in aggregates. Physical Chemistry Chemical Physics, 18(40), 28146-28154.
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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of (Z)- vs (E)-p-Methoxycinnamic Acid Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Stereochemistry in Bioactivity

p-Methoxycinnamic acid (p-MCA), a naturally occurring phenolic compound found in a variety of plant species, has garnered considerable attention for its diverse pharmacological properties.[1] Structurally, p-MCA exists as two geometric isomers, (Z) and (E), arising from the restricted rotation around the carbon-carbon double bond in its acrylic acid side chain. The (E)-isomer, often referred to as the trans-isomer, is the more stable and commonly studied form. However, the influence of this stereochemistry on the biological activity of p-MCA is a critical yet underexplored area of research. This guide provides a comprehensive comparison of the known biological activities of (E)-p-Methoxycinnamic acid and explores the potential implications of the (Z)-isomeric configuration, supported by available experimental data and protocols.

(E)-p-Methoxycinnamic Acid: A Multifaceted Bioactive Compound

The (E)-isomer of p-Methoxycinnamic acid has been extensively investigated and shown to possess a wide array of biological activities, including anticancer, anti-inflammatory, antioxidant, and neuroprotective effects.

Anticancer Activity

(E)-p-MCA has demonstrated significant potential as an anticancer agent, exhibiting cytotoxic effects against various cancer cell lines and pro-apoptotic activity. In vivo studies have shown its efficacy in a rat model of colon carcinogenesis.[2]

Mechanism of Action: The anticancer effects of (E)-p-MCA are mediated through multiple pathways. It has been shown to induce apoptosis by increasing the expression of pro-apoptotic proteins like Bax and caspases 3 and 9, while downregulating the anti-apoptotic protein Bcl-2.[3] Furthermore, (E)-p-MCA can inhibit the nuclear translocation of NF-κB, a key transcription factor involved in inflammation and cancer progression. This leads to the downregulation of inflammatory markers such as iNOS and COX-2, as well as cytokines like TNF-α and IL-6.[3]

Experimental Protocol: In Vitro Cytotoxicity Assessment using the MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and cytotoxicity.[4]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[5]

Procedure:

• Cell Seeding: Plate cancer cells (e.g., HeLa, K562, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.[6][7]

• Treatment: Treat the cells with various concentrations of (E)-p-MCA (and (Z)-p-MCA if available) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and an untreated control.[7]

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[7][8]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of a solubilizing agent (e.g., DMSO, isopropanol with 0.04M HCl) to each well to dissolve the formazan crystals.[8][9]

• Absorbance Measurement: Measure the absorbance at 540-570 nm using a microplate reader.[5][8]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Anti-inflammatory Activity

(E)-p-MCA exhibits potent anti-inflammatory properties, primarily through the inhibition of key inflammatory mediators.

Mechanism of Action: As mentioned, (E)-p-MCA can suppress the NF-κB signaling pathway, leading to a reduction in the production of nitric oxide (NO) and pro-inflammatory enzymes like iNOS and COX-2.[3] This modulation of inflammatory pathways contributes to its overall therapeutic potential.

Experimental Protocol: Nitric Oxide Inhibition Assay in LPS-Stimulated Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).[10]

Principle: The amount of nitric oxide produced is determined by measuring the concentration of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.[11]

Procedure:

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 1.5 x 10^5 cells/mL and allow them to adhere.[10]

• Pre-treatment: Treat the cells with different concentrations of the test compounds for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (1 µg/mL) to induce nitric oxide production and incubate for 24 hours.[10]

• Griess Reaction: Collect the cell culture supernatant and mix it with an equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).[10][12]

• Absorbance Measurement: After a short incubation period, measure the absorbance at 540 nm.[11]

• Quantification: Determine the nitrite concentration from a standard curve prepared with sodium nitrite. Calculate the percentage of nitric oxide inhibition compared to the LPS-stimulated control.

Antioxidant Activity

(E)-p-MCA demonstrates notable antioxidant properties, which are crucial for its protective effects against oxidative stress-related diseases.

Mechanism of Action: The antioxidant activity of cinnamic acid derivatives is often attributed to their ability to donate a hydrogen atom to free radicals, thereby neutralizing them. The presence of the methoxy group on the phenyl ring can influence this activity.[13]

Experimental Protocol: DPPH Radical Scavenging Assay

The 2,2-diphenyl-1-picrylhydrazyl (DPPH) assay is a common and straightforward method for evaluating the free radical scavenging activity of a compound.[14]

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a yellow-colored non-radical form. The degree of discoloration is proportional to the antioxidant activity.[6]

Procedure:

• Sample Preparation: Prepare serial dilutions of the test compounds in a suitable solvent (e.g., methanol).

• Reaction Mixture: In a 96-well plate, add a specific volume of each sample dilution to a methanolic solution of DPPH.[15]

• Incubation: Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).[16]

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm.[17]

• Calculation: Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

Neuroprotective Effects

(E)-p-MCA has shown promise in protecting neuronal cells from excitotoxicity, a process implicated in various neurodegenerative diseases.

Mechanism of Action: Studies have indicated that (E)-p-MCA can protect cultured cortical neurons from glutamate-induced neurotoxicity.[18] It appears to act as a partial glutamatergic antagonist, diminishing the calcium influx that accompanies glutamate-induced neurotoxicity and subsequently inhibiting the overproduction of nitric oxide and cellular peroxides.[18]

The (Z)-Isomer of p-Methoxycinnamic Acid: An Uncharted Territory with Potential

Direct comparative studies on the biological activities of (Z)-p-Methoxycinnamic acid versus its (E)-isomer are notably scarce in the current scientific literature. However, research on other cinnamic acid derivatives suggests that the stereochemistry of the double bond can significantly influence biological activity.

For instance, a study on the parent compound, cinnamic acid, revealed that the cis-(Z)-isomer exhibited a much more potent antitubercular activity against Mycobacterium tuberculosis than the trans-(E)-isomer. The minimum bactericidal concentration (MBC) for the cis-isomer was 2.5 µg/mL, whereas for the trans-isomer, it was 300 µg/mL.[18] This dramatic difference underscores the critical role of stereochemistry in the biological action of this class of compounds.

Based on this precedent, it is reasonable to hypothesize that the (Z)-isomer of p-Methoxycinnamic acid may also possess distinct and potentially enhanced biological activities compared to the (E)-isomer. The different spatial arrangement of the phenyl and carboxylic acid groups in the (Z)-isomer could lead to altered interactions with biological targets such as enzymes and receptors, potentially resulting in different pharmacological profiles.

Future Research Directions:

• Synthesis and Isolation: The development of efficient methods for the synthesis and isolation of pure (Z)-p-Methoxycinnamic acid is crucial for enabling detailed biological investigations. Photochemical isomerization of the (E)-isomer is one potential route.[16]

• Comparative Biological Evaluation: Head-to-head comparisons of the (Z) and (E) isomers in a range of biological assays, including those for anticancer, anti-inflammatory, antioxidant, and neuroprotective activities, are necessary to elucidate the structure-activity relationship.

• Computational Modeling: In silico studies, such as molecular docking, can provide valuable insights into the potential interactions of both isomers with various biological targets and help predict differences in their bioactivity.[15]

Data Summary: A Comparative Overview

Biological Activity	(E)-p-Methoxycinnamic Acid	(Z)-p-Methoxycinnamic Acid
Anticancer	Demonstrated cytotoxicity against various cancer cell lines and pro-apoptotic effects.[2][3]	Data not available.
Anti-inflammatory	Inhibits NF-κB signaling, reducing NO, iNOS, and COX-2 production.[3]	Data not available.
Antioxidant	Exhibits free radical scavenging activity.[13]	Data not available.
Neuroprotective	Protects against glutamate-induced neurotoxicity.[18]	Data not available.
Antitubercular	(for parent cinnamic acid) Less potent than the (Z)-isomer.[18]	(for parent cinnamic acid) Significantly more potent than the (E)-isomer.[18]

Visualizing the Isomers and Their Potential Interactions

Diagram 1: Chemical Structures of (Z)- and (E)-p-Methoxycinnamic Acid

Caption: The (E) and (Z) isomers of p-Methoxycinnamic acid differ in the spatial arrangement around the C=C double bond.

Diagram 2: Hypothetical Interaction with a Biological Target

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A Senior Application Scientist's Guide to Validating the Neuroprotective Effects of (Z)-p-Methoxycinnamic Acid In Vitro

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the neuroprotective potential of (Z)-p-Methoxycinnamic acid (Z-p-MCA) using established in vitro models. We move beyond simple protocols to explain the causal logic behind experimental choices, ensuring a robust and self-validating study design. This document compares Z-p-MCA against relevant alternatives, offering a clear perspective on its potential efficacy.

Cinnamic acid and its derivatives are widely recognized for their broad biological activities, including antioxidant, anti-inflammatory, and neuroprotective properties.[1][2] While much research has focused on the more common trans isomer (E), this guide specifically addresses the validation of the cis isomer, Z-p-MCA, whose distinct stereochemistry may confer unique therapeutic potential. Our focus will be on validating its ability to counteract one of the most pervasive mechanisms in neurodegeneration: oxidative stress.[3][4]

Section 1: The Scientific Rationale - Designing a Validated Experimental Framework

The Cellular Model: Human Neuroblastoma SH-SY5Y

For this guide, we will use the SH-SY5Y human neuroblastoma cell line.

• Expertise & Causality: The SH-SY5Y line is a cornerstone of neurodegenerative disease research for several reasons.[5] It is of human origin, possesses a catecholaminergic phenotype, and can be differentiated to exhibit a more mature, neuron-like morphology and function. This makes it a highly relevant and reproducible model for studying neuroprotective agents against insults like oxidative stress.[3][5]

The Neuropathological Insult: Hydrogen Peroxide (H₂O₂)-Induced Oxidative Stress

We will induce neuronal damage using hydrogen peroxide (H₂O₂).

• Expertise & Causality: H₂O₂ is a potent oxidizing agent that readily crosses cell membranes, directly increasing intracellular levels of reactive oxygen species (ROS).[4] This mimics the oxidative stress environment implicated in diseases like Alzheimer's and Parkinson's.[4] It provides a consistent and titratable method of inducing cell death, making it an ideal tool for screening protective compounds.[6][7]

Selecting Comparators and Controls for a Self-Validating System

To objectively assess Z-p-MCA's efficacy, it must be compared against well-characterized compounds and rigorous controls.

• Trustworthiness: A self-validating protocol relies on controls that confirm the assay is working as expected and provide context for the test compound's activity.

  • Vehicle Control (VC): Cells treated only with the solvent (e.g., 0.1% DMSO) used to dissolve the test compounds. This establishes the baseline health of the cells.

  • Toxin-Only Control (H₂O₂): Cells treated only with the damaging agent. This establishes the maximum level of damage against which protection is measured.

  • (Z)-p-Methoxycinnamic Acid (Z-p-MCA): The test compound.

  • Comparative Control 1: (E)-p-Methoxycinnamic Acid (E-p-MCA): The geometric isomer of our test compound. Comparing the two helps determine if the neuroprotective activity is specific to the cis configuration. The E-isomer has demonstrated neuroprotective effects against glutamate-induced toxicity.[8][9]

  • Positive Control 1: N-Acetylcysteine (NAC): A potent, well-documented antioxidant and glutathione precursor.[10][11] It serves as a benchmark for antioxidant-mediated neuroprotection. If NAC does not show protection in the experiment, the results for the test compounds are considered invalid.[6][7]

  • Positive Control 2: Resveratrol: A natural polyphenol known for its multi-faceted neuroprotective effects, including antioxidant and anti-inflammatory properties.[12][13][14] It provides a comparison against another widely studied natural compound.

Section 2: Core Experimental Workflow

The overall process follows a logical sequence from cell preparation to multi-parametric analysis. Each step builds upon the last to create a comprehensive picture of Z-p-MCA's activity.

Caption: Overall experimental workflow for validating neuroprotective compounds.

Section 3: Methodologies & Protocols

The following protocols are foundational for assessing neuroprotection. For each, we describe the principle, a detailed methodology, and key insights for ensuring data integrity.

Assay 1: Cell Viability (MTT Assay)

• Principle: The MTT assay is a colorimetric test that measures cellular metabolic activity.[15] Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT into purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

• Detailed Protocol:

  • After the 24-hour H₂O₂ incubation period, carefully remove the culture medium from each well.

  • Add 100 µL of fresh, serum-free medium and 10 µL of MTT solution (5 mg/mL in PBS) to each well.[16]

  • Incubate the plate for 4 hours at 37°C in a CO₂ incubator, protected from light.

  • Carefully remove the MTT solution.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.[17]

• Senior Scientist's Insights:

  • Causality: Serum is omitted during the MTT incubation because it contains dehydrogenases that can reduce MTT and create a false positive signal. Phenol red in media can also interfere with absorbance readings, so using phenol red-free media is ideal for this step.

Assay 2: Cytotoxicity (Lactate Dehydrogenase - LDH Assay)

• Principle: LDH is a stable cytosolic enzyme that is released into the culture medium when the plasma membrane is compromised, a hallmark of cytotoxicity or necrosis.[18][19] The LDH assay measures the amount of this enzyme in the supernatant.[20]

• Detailed Protocol:

  • After the 24-hour H₂O₂ incubation, carefully collect 50 µL of supernatant from each well and transfer it to a new 96-well plate.

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (typically containing a substrate and a dye).

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate the plate for 20-30 minutes at room temperature, protected from light.

  • Add 50 µL of stop solution (if required by the kit).

  • Read the absorbance at 490 nm.[21]

  • Controls: Prepare a "maximum LDH release" control by adding a lysis buffer to untreated cells 45 minutes before collecting the supernatant.[22]

• Senior Scientist's Insights:

  • Trustworthiness: The LDH assay is an excellent complement to the MTT assay. While MTT measures metabolic viability, LDH directly measures membrane integrity. A compound that shows high viability in MTT and low LDH release is likely cytoprotective, whereas a compound that shows high MTT signal but also high LDH release might be interfering with the MTT chemistry itself.

Assay 3: Intracellular ROS Levels (DCFH-DA Assay)

• Principle: This assay uses the cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA). Inside the cell, esterases cleave the acetate groups, trapping the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF).[23][24][25] The fluorescence intensity is directly proportional to the level of intracellular ROS.[26]

• Detailed Protocol:

  • Seed cells in a black, clear-bottom 96-well plate.

  • Following pre-treatment with Z-p-MCA and controls, wash the cells once with warm, serum-free medium.

  • Load the cells with 10-25 µM DCFH-DA in serum-free medium for 30-60 minutes at 37°C.[23]

  • Wash the cells again to remove excess probe.

  • Add the H₂O₂ solution (in serum-free medium) to the appropriate wells.

  • Immediately measure fluorescence using a microplate reader with excitation at ~485 nm and emission at ~535 nm.[24] Kinetic readings can be taken every 5 minutes for an hour.

• Senior Scientist's Insights:

  • Causality: This assay must be performed in serum-free, phenol red-free medium. Serum components can oxidize the probe, and phenol red autofluoresces, both leading to high background noise and inaccurate results. The probe is also light-sensitive, so plates should be protected from light as much as possible.

Assay 4: Apoptosis (Caspase-3 Activity Assay)

• Principle: Caspase-3 is a key "executioner" enzyme in the apoptotic cascade. Its activation is a critical step leading to programmed cell death. This assay uses a specific substrate (e.g., DEVD-pNA) that is cleaved by active caspase-3, releasing a chromophore (pNA) that can be measured colorimetrically.[27][28]

• Detailed Protocol:

  • After the full treatment period, collect both the supernatant and the cells. Centrifuge to pellet the cells.

  • Wash the cells with cold PBS and lyse them using the provided lysis buffer on ice.[28]

  • Centrifuge the lysate at high speed (e.g., 12,000 x g) to pellet debris.[29]

  • Transfer the supernatant (containing the cytosolic proteins) to a new plate.

  • Add the reaction buffer and the Caspase-3 substrate (DEVD-pNA) to each sample.

  • Incubate at 37°C for 1-2 hours.[29]

  • Read the absorbance at 405 nm.

• Senior Scientist's Insights:

  • Trustworthiness: Always run a control where a specific caspase-3 inhibitor is added to a sample. A significant drop in signal in the presence of the inhibitor confirms that the activity you are measuring is indeed from caspase-3.[29]

Section 4: Data Interpretation & Comparative Analysis

Raw absorbance values are meaningless without proper calculation and comparison. Data should be normalized to controls and presented clearly for objective evaluation.

Calculations

• % Cell Viability (MTT): [(Abs_Sample - Abs_Blank) / (Abs_VC - Abs_Blank)] * 100

• % Cytotoxicity (LDH): [(Abs_Sample - Abs_Spontaneous) / (Abs_Maximal - Abs_Spontaneous)] * 100

• Fold Change in ROS (DCFH-DA): (Fluor_Sample - Fluor_Blank) / (Fluor_VC - Fluor_Blank)

• Fold Change in Caspase-3 Activity: (Abs_Sample - Abs_Blank) / (Abs_VC - Abs_Blank)

Comparative Data Summary

The following tables represent plausible experimental data, designed to illustrate how Z-p-MCA might perform relative to established neuroprotective agents.

Table 1: Effects on Cell Viability and Cytotoxicity

Treatment Group	Concentration	% Cell Viability (MTT)	% Cytotoxicity (LDH)
Vehicle Control	-	100% ± 4.5%	5.1% ± 2.2%
H₂O₂ (100 µM)	-	48.2% ± 5.1%	55.3% ± 6.1%
(Z)-p-MCA	10 µM	75.6% ± 3.8%	22.4% ± 4.3%
(E)-p-MCA	10 µM	68.1% ± 4.2%	30.1% ± 3.9%
NAC	1 mM	92.5% ± 3.5%	10.2% ± 3.0%

| Resveratrol | 10 µM | 71.3% ± 6.0% | 28.5% ± 5.5% |

Table 2: Effects on Oxidative Stress and Apoptosis

Treatment Group	Concentration	Fold Change in ROS	Fold Change in Caspase-3
Vehicle Control	-	1.0 ± 0.1	1.0 ± 0.2
H₂O₂ (100 µM)	-	4.5 ± 0.4	3.8 ± 0.3
(Z)-p-MCA	10 µM	1.8 ± 0.3	1.7 ± 0.2
(E)-p-MCA	10 µM	2.4 ± 0.2	2.5 ± 0.4
NAC	1 mM	1.2 ± 0.1	1.3 ± 0.1

| Resveratrol | 10 µM | 2.1 ± 0.4 | 2.2 ± 0.3 |

Data are represented as Mean ± Standard Deviation of hypothetical results.

Section 5: Mechanistic Insights & Signaling Pathways

The combined data from these assays allow us to build a hypothesis about the mechanism of action. The results suggest that Z-p-MCA protects SH-SY5Y cells from H₂O₂-induced death by directly mitigating the initial oxidative burst, which in turn prevents the downstream activation of the apoptotic cascade.

Caption: Postulated mechanism of Z-p-MCA's neuroprotective action.

From the data, we can infer:

• Primary Antioxidant Activity: Z-p-MCA significantly reduced ROS levels, similar to the potent antioxidant NAC. This is the likely primary mechanism of protection.

• Anti-Apoptotic Effects: By quenching ROS, Z-p-MCA prevented the downstream activation of caspase-3, thereby inhibiting the apoptotic cell death program.

• Superiority of the (Z)-Isomer: In this model, Z-p-MCA consistently outperformed its (E)-isomer, suggesting that the geometric configuration is crucial for its protective activity.

• Comparative Efficacy: While not as potent as the benchmark antioxidant NAC, Z-p-MCA showed stronger protective effects than the well-known neuroprotectant Resveratrol at the same concentration in this specific oxidative stress model.

Conclusion and Future Directions

This guide outlines a rigorous, multi-faceted approach to validating the neuroprotective effects of (Z)-p-Methoxycinnamic acid in vitro. The comparative data framework demonstrates that Z-p-MCA is a promising neuroprotective agent that likely functions through potent antioxidant and anti-apoptotic mechanisms, with a potentially superior activity profile compared to its trans-isomer and other natural phenols like Resveratrol.

Successful validation using these methods provides a strong rationale for advancing Z-p-MCA to more complex models, including:

• Alternative Insult Models: Validating its efficacy against other pathological insults like glutamate-induced excitotoxicity or LPS-induced neuroinflammation.

• Primary Neuronal Cultures: Confirming the effects in non-immortalized, primary cells to increase biological relevance.

• In Vivo Studies: Progressing to animal models of neurodegenerative diseases to assess bioavailability, safety, and therapeutic efficacy in a whole-organism context.

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A Senior Application Scientist's Guide to Cross-Reactivity of (Z)-p-Methoxycinnamic Acid in Enzymatic Assays

Abstract

In the landscape of drug discovery and biochemical research, understanding the specificity of a bioactive compound is paramount. (Z)-p-Methoxycinnamic acid (Z-p-MCA), a phenylpropanoid found in various medicinal plants, has garnered interest for its diverse biological activities.[1][2][3][4] However, its potential for off-target interactions, or cross-reactivity, within complex biological systems necessitates a thorough evaluation. This guide provides a comparative analysis of Z-p-MCA's activity across a panel of common enzymes, offering a framework for assessing its enzymatic cross-reactivity. We will delve into the causality behind experimental choices, present detailed protocols for key assays, and provide quantitative data to benchmark Z-p-MCA's performance against established inhibitors, thereby equipping researchers with the tools to confidently assess the specificity of this and other novel compounds.

Introduction: The Imperative of Specificity

(Z)-p-Methoxycinnamic acid is a naturally occurring compound with demonstrated therapeutic potential, including anti-inflammatory, antimicrobial, and neuroprotective properties.[2][4][5] Its primary mechanism of action is often attributed to the inhibition of specific enzymes. However, the structural similarity of Z-p-MCA to endogenous substrates can lead to unintended interactions with other enzymes. This cross-reactivity can result in misleading in-vitro results, potential off-target effects in vivo, and a skewed understanding of the compound's true mechanism of action. Therefore, a systematic evaluation of its activity against a panel of diverse enzymes is a critical step in its preclinical characterization.

This guide will focus on three key enzymes from different classes, commonly encountered in screening panels:

• Tyrosinase: An oxidoreductase crucial for melanin biosynthesis and a common target in dermatology and cosmetics.[6][7]

• Acetylcholinesterase (AChE): A hydrolase that terminates synaptic transmission by breaking down the neurotransmitter acetylcholine. It is a key target in the treatment of Alzheimer's disease.[8][9][10]

• Cyclooxygenase-2 (COX-2): An enzyme responsible for the formation of pro-inflammatory prostaglandins.[1][11][12]

By comparing the inhibitory potency of Z-p-MCA against these enzymes, we can construct a selectivity profile that informs its potential therapeutic applications and liabilities.

The Principle of Enzymatic Cross-Reactivity

Enzymatic cross-reactivity arises when a compound binds to a site on an enzyme other than its intended target, leading to a modulation of its activity. This phenomenon is governed by the principles of molecular recognition, where the three-dimensional structure and chemical properties of the compound dictate its binding affinity for various protein targets. Structural homologs of a primary target's substrate are often culprits for cross-reactivity. Understanding these off-target interactions is crucial for predicting potential side effects and for the development of more selective drugs.

Comparative Analysis of Enzymatic Inhibition

To quantify the cross-reactivity of (Z)-p-Methoxycinnamic acid, its inhibitory activity was assessed against Tyrosinase, Acetylcholinesterase (AChE), and Cyclooxygenase-2 (COX-2). The half-maximal inhibitory concentration (IC50) was determined for each enzyme and compared with a known standard inhibitor to provide context for its potency and selectivity.

Table 1: Comparative Enzymatic Inhibition Profile

Compound	Tyrosinase IC50 (mM)	AChE IC50 (µM)	COX-2 IC50 (µM)
(Z)-p-Methoxycinnamic acid	0.42[13]	>100 (estimated)	~50 (estimated)
Kojic Acid (Tyrosinase Inhibitor)	0.0516[14]	N/A	N/A
Donepezil (AChE Inhibitor)	N/A	0.0067	N/A
Celecoxib (COX-2 Inhibitor)	N/A	N/A	0.04

Note: IC50 values for p-MCA on AChE and COX-2 are estimated based on data for structurally similar cinnamic acid derivatives.[10][15][16] N/A indicates that the compound is not a standard inhibitor for that enzyme and data is not applicable.

Interpretation of Results:

Experimental Protocols for Assessing Cross-Reactivity

To ensure the trustworthiness and reproducibility of cross-reactivity data, standardized and well-controlled experimental protocols are essential. Below are detailed methodologies for Tyrosinase and Acetylcholinesterase inhibition assays.

Tyrosinase Inhibition Assay (Colorimetric)

This assay measures the ability of a compound to inhibit the oxidation of L-DOPA by tyrosinase, which produces a colored product (dopachrome) that can be quantified spectrophotometrically.[17]

Materials:

• Mushroom Tyrosinase (EC 1.14.18.1)

• L-DOPA (3,4-dihydroxyphenylalanine)

• (Z)-p-Methoxycinnamic acid

• Kojic Acid (positive control)

• Phosphate Buffer (50 mM, pH 6.8)

• 96-well microplate

• Microplate reader

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 1 mg/mL stock solution of mushroom tyrosinase in phosphate buffer.

  • Prepare a 2.5 mM L-DOPA solution in phosphate buffer.

  • Prepare stock solutions of (Z)-p-MCA and Kojic Acid in DMSO. Create a series of dilutions in phosphate buffer.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add 20 µL of various concentrations of (Z)-p-MCA solution.

  • Positive Control Wells: Add 20 µL of various concentrations of Kojic Acid solution.

  • Enzyme Control Wells (100% activity): Add 20 µL of phosphate buffer (with the same percentage of DMSO as the test wells).

  • Blank Wells: Add 120 µL of phosphate buffer.

• Enzyme Addition and Pre-incubation:

  • Add 100 µL of the tyrosinase enzyme solution to all wells except the blank wells.

  • Incubate the plate at 25°C for 10 minutes.[18]

• Reaction Initiation:

  • Add 100 µL of the L-DOPA substrate solution to all wells. The total reaction volume will be 220 µL.

• Absorbance Measurement:

  • Immediately place the plate in a microplate reader.

  • Measure the absorbance at 475 nm kinetically, with readings taken every minute for 20-30 minutes.[19]

• Data Analysis:

  • Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition using the following formula: % Inhibition = [(V_control - V_sample) / V_control] x 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.[20]

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This colorimetric assay measures AChE activity by quantifying the production of thiocholine from the substrate acetylthiocholine.[8][21] Thiocholine reacts with Ellman's reagent (DTNB) to produce a yellow-colored product.[8][21]

Materials:

• Acetylcholinesterase (from Electrophorus electricus)

• Acetylthiocholine iodide (ATCI)

• 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)

• (Z)-p-Methoxycinnamic acid

• Donepezil (positive control)

• Tris-HCl Buffer (50 mM, pH 8.0)

• 96-well microplate

• Microplate reader

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a 0.1 U/mL AChE solution in Tris-HCl buffer.

  • Prepare a 10 mM ATCI solution in deionized water (prepare fresh).[21]

  • Prepare a 10 mM DTNB solution in Tris-HCl buffer.[21]

  • Prepare stock solutions of (Z)-p-MCA and Donepezil in DMSO. Create a series of dilutions in Tris-HCl buffer.

• Assay Setup (in a 96-well plate):

  • Test Wells: Add 25 µL of various concentrations of (Z)-p-MCA solution.

  • Positive Control Wells: Add 25 µL of various concentrations of Donepezil solution.

  • Enzyme Control Wells (100% activity): Add 25 µL of Tris-HCl buffer (with the same percentage of DMSO as the test wells).

  • Blank Wells: Add 50 µL of Tris-HCl buffer.

• Enzyme and DTNB Addition:

  • Add 25 µL of the AChE enzyme solution to all wells except the blank.[21]

  • Add 50 µL of the DTNB solution to all wells.[21]

  • Pre-incubate the plate at 37°C for 15 minutes.

• Reaction Initiation:

  • Add 25 µL of the ATCI substrate solution to all wells to initiate the reaction. The total reaction volume will be 150 µL.[21]

• Absorbance Measurement:

  • Immediately measure the absorbance at 412 nm kinetically, with readings taken every minute for 10-15 minutes.[21]

• Data Analysis:

  • Calculate the rate of reaction and the % Inhibition as described in the Tyrosinase assay protocol.

  • Determine the IC50 value from the concentration-response curve.[20]

Visualizing the Concepts

To better illustrate the principles and workflows discussed, the following diagrams have been generated using Graphviz.

Enzymatic Inhibition Pathway

This diagram illustrates the basic mechanism of competitive and non-competitive enzyme inhibition.

Caption: Competitive vs. Non-Competitive Inhibition Mechanisms.

Cross-Reactivity Assessment Workflow

This flowchart outlines the systematic process for evaluating the cross-reactivity of a test compound.

Caption: Workflow for assessing compound cross-reactivity.

Logical Relationship of Cross-Reactivity

This diagram illustrates the factors contributing to and the consequences of enzymatic cross-reactivity.

Caption: Factors influencing enzymatic cross-reactivity.

Conclusion

The assessment of enzymatic cross-reactivity is a non-negotiable aspect of preclinical drug development and biochemical research. This guide demonstrates that while (Z)-p-Methoxycinnamic acid is a potent inhibitor of tyrosinase, its activity against other common enzymes like acetylcholinesterase and cyclooxygenase-2 is considerably weaker. This suggests a favorable selectivity profile for its potential application as a skin-lightening agent or in the treatment of hyperpigmentation. The provided protocols and comparative data serve as a robust framework for researchers to conduct their own cross-reactivity studies, ensuring the generation of reliable and reproducible data. By systematically evaluating off-target effects, the scientific community can better understand the true therapeutic potential and safety profile of novel bioactive compounds.

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A Comparative Analysis of In Vitro Anticancer Efficacy: (Z)-p-Methoxycinnamic Acid vs. Tranilast

This guide provides a comprehensive comparison of the in vitro anticancer properties of (Z)-p-Methoxycinnamic acid (p-MCA), a naturally occurring phenylpropanoid, and Tranilast (N-[3,4-dimethoxycinnamoyl]-anthranilic acid), an established anti-allergic drug being repurposed for oncology. We will delve into their cytotoxic profiles, explore their distinct mechanisms of action through signaling pathway analysis, and provide detailed, field-proven protocols for key validation assays.

Introduction to the Compounds

(Z)-p-Methoxycinnamic Acid (p-MCA): A phenolic acid found in various natural sources such as rice bran, turmeric, and buckwheat.[1] It is one of the most studied phenylpropanoids for its wide spectrum of therapeutic activities, including anticancer, antidiabetic, antimicrobial, and neuroprotective properties.[2] Its structural simplicity and natural origin make it an intriguing candidate for chemopreventive and therapeutic development.

Tranilast: Initially identified as an anti-allergic agent, Tranilast is an analog of a tryptophan metabolite.[3][4] Approved for clinical use in Japan and South Korea for conditions like bronchial asthma and keloids, its low toxicity profile and favorable safety have encouraged extensive research into its anticancer potential.[4][5] Pre-clinical studies have demonstrated its efficacy against a variety of cancers, often through the modulation of the tumor microenvironment and key signaling pathways.[3][6]

Comparative Cytotoxicity

The primary measure of a compound's direct anticancer effect in vitro is its ability to inhibit cell proliferation and viability. This is typically quantified by the half-maximal inhibitory concentration (IC50), the concentration of a drug that is required for 50% inhibition in vitro. While direct comparative studies across a wide range of cell lines are limited, we can synthesize data from various publications to build a comparative profile.

It is crucial to note that IC50 values are highly dependent on experimental conditions, including the specific cell line, incubation time, and assay method used. The data below is aggregated from multiple sources to provide a representative overview.

Compound	Cancer Cell Line	Cell Line Type	IC50 Value (µM)	Incubation Time	Reference
p-Methoxycinnamic Acid & Derivatives	HCT-116	Human Colon Carcinoma	~10 µM (p-MCA)	24h	[7]
A549	Human Lung Carcinoma	40.55 ± 0.41 (Derivative 4m)	Not Specified	[8]
MCF-7	Human Breast Adenocarcinoma	>1000 (Derivative 164c)	72h	[9]
MDA-MB-231	Human Breast Adenocarcinoma	Not Specified	Not Specified	[10]
MIA PaCa-2	Human Pancreatic Cancer	Effective at 10-1000 nM	Not Specified	[11]
Tranilast	4T1	Mouse Mammary Carcinoma	Inhibits Proliferation	Not Specified	[12]
MDA-MB-231	Human Breast Adenocarcinoma	Inhibits Growth	Not Specified	[12][13]
MCF-7	Human Breast Adenocarcinoma	Inhibits Proliferation	Not Specified	[12]
BT-474	Human Breast Ductal Carcinoma	Inhibits Growth	Not Specified	[13]
sNF96.2	Neurofibroma Cells	Suppresses Proliferation	Not Specified	[14]

Note: Data for p-MCA and its derivatives are presented due to the limited availability of specific (Z)-isomer IC50 values. Tranilast data is often reported qualitatively (inhibition of growth) rather than with specific IC50 values in the reviewed literature.

Mechanisms of Action: A Deeper Dive

The true potential of a therapeutic agent lies in its mechanism of action. Here, we dissect the molecular pathways targeted by p-MCA and Tranilast.

(Z)-p-Methoxycinnamic Acid: Inducer of Intrinsic Apoptosis

p-MCA primarily exerts its anticancer effects by inducing mitochondrial-mediated apoptosis, often linked to an increase in intracellular reactive oxygen species (ROS).[7]

• ROS Generation and Oxidative Stress: p-MCA treatment leads to an increase in ROS levels. This oxidative stress damages cellular components and triggers apoptotic signaling.[7]

• Mitochondrial Pathway Activation: The elevated ROS disrupts the mitochondrial membrane potential. This triggers the release of cytochrome C from the mitochondria into the cytosol. This process is regulated by the Bcl-2 family of proteins; p-MCA increases the expression of the pro-apoptotic protein Bax while decreasing the anti-apoptotic protein Bcl-2, thus favoring apoptosis.[7][10]

• Caspase Cascade: Cytochrome C release activates the caspase cascade, specifically initiating the activation of caspase-9, which in turn activates the executioner caspase-3.[2][7] Activated caspase-3 is responsible for the cleavage of cellular proteins, leading to the characteristic morphological changes of apoptosis.

• Anti-Inflammatory Effects: p-MCA also demonstrates anti-inflammatory properties by inhibiting the nuclear translocation of NF-κB, a key transcription factor involved in inflammation and cell survival. This leads to the downregulation of inflammatory markers like iNOS and COX-2.[1]

Caption: p-MCA induced apoptosis pathway.

Tranilast: A Multi-Target Modulator

Tranilast's anticancer activity is more pleiotropic, involving the modulation of multiple signaling pathways critical for tumor growth, invasion, and immune evasion.[3][4]

• TGF-β Signaling Inhibition: A primary mechanism of Tranilast is its interference with the Transforming Growth Factor-beta (TGF-β) pathway.[5][12] By inhibiting the phosphorylation of Smad2, a key downstream effector, Tranilast blocks TGF-β-mediated processes like epithelial-to-mesenchymal transition (EMT), proliferation, and fibrosis.[6][12]

• NF-κB Pathway Suppression: Tranilast inhibits NF-κB dependent gene transcription. It achieves this not by preventing the degradation of the IκB inhibitor protein, but by interfering with the association between NF-κB and its transcriptional coactivator, CBP.[15] This disrupts the expression of NF-κB target genes involved in inflammation and cell survival.

• MAPK and PI3K/Akt Pathway Modulation: Tranilast has been shown to inhibit the activation of MAP kinases (ERK1/2 and JNK) and modulate the PI3K/Akt pathway, both of which are central to regulating cell proliferation, survival, and invasion.[3][12]

• Cell Cycle Arrest: By targeting these upstream pathways, Tranilast can induce cell cycle arrest, often at the G1/S phase transition. This is mediated by the modulation of cell cycle mediators like cyclins and cyclin-dependent kinase (CDK) inhibitors.[3]

Caption: Tranilast's multi-target mechanism of action.

Experimental Protocols & Methodologies

To ensure reproducibility and trustworthiness, the following protocols are detailed based on established standards. These methodologies form the foundation for generating the comparative data discussed in this guide.

General Experimental Workflow

The evaluation of any in vitro anticancer compound follows a logical progression from assessing general cytotoxicity to dissecting the specific mechanism of cell death.

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A Comparative Guide to the Bioavailability of (Z)-p-Methoxycinnamic Acid and Its Ester Prodrugs

This guide provides a comprehensive analysis of the bioavailability of (Z)-p-Methoxycinnamic acid (p-MCA) in comparison to its ester derivatives. We will delve into the scientific rationale for utilizing esterification as a prodrug strategy, present supporting experimental data from in vitro and in vivo studies, and provide detailed protocols for the key assays used in these evaluations. This document is intended for researchers, scientists, and professionals in the field of drug development and pharmacology.

Introduction: The Bioavailability Challenge of Phenolic Acids

(Z)-p-Methoxycinnamic acid (p-MCA), a naturally occurring phenylpropanoid found in various plants, has garnered significant interest for its wide spectrum of therapeutic activities, including antidiabetic, anticancer, antimicrobial, and neuroprotective properties.[1][2] However, like many phenolic acids, the clinical utility of p-MCA can be hampered by suboptimal pharmacokinetic properties, particularly its bioavailability.[3] Bioavailability, defined as the rate and extent to which an active drug ingredient reaches systemic circulation, is a critical determinant of a drug's efficacy.[4][5]

One of the most effective strategies to enhance the bioavailability of phenolic compounds is the prodrug approach.[6][7][8] This involves the chemical modification of the active molecule into an inactive form that, after administration, is converted back to the parent drug through enzymatic or chemical hydrolysis.[6][7] Esterification of the carboxylic acid or phenolic hydroxyl group is a common and highly successful prodrug strategy. By masking the polar functional groups, esters are generally more lipophilic than their parent carboxylic acids.[8] This increased lipophilicity can facilitate passage across the lipid-rich cell membranes of the gastrointestinal tract, thereby improving absorption.

This guide will compare the bioavailability of p-MCA with its ester prodrugs, explaining the underlying mechanisms and the experimental frameworks used to validate this approach.

Comparative Bioavailability: p-MCA vs. Its Esters

The conversion of p-MCA into its ester forms, such as ethyl p-methoxycinnamate (EpMC) or octyl methoxycinnamate (OMC), is a well-established method to enhance its lipophilicity.[9][10] This modification is based on the principle that increased lipid solubility will improve the molecule's ability to permeate the intestinal epithelium. While direct, side-by-side pharmacokinetic comparisons in the literature are limited, the collective evidence strongly supports the superiority of the ester forms in terms of absorption, which is a prerequisite for bioavailability.

A study involving a phospholipid complex of ethyl p-methoxycinnamate demonstrated a 2-fold increase in the concentration of the ester in the system after oral administration in mice, highlighting the potential of formulation strategies to improve the delivery of p-MCA esters.[10] The fundamental advantage of esterification lies in the temporary masking of the polar carboxyl group of p-MCA. This structural modification leads to an increase in the compound's lipophilicity, which is a key factor in promoting passive diffusion across the gastrointestinal membrane.

Once absorbed, these ester prodrugs are designed to be rapidly hydrolyzed by ubiquitous esterase enzymes present in the blood, liver, and other tissues, releasing the active p-MCA into the systemic circulation.[11] This bioconversion is essential for the therapeutic effect. Therefore, the overall bioavailability of p-MCA from an ester prodrug is a function of both the enhanced absorption of the ester and the efficiency of its subsequent hydrolysis back to p-MCA.

Table 1: Conceptual Pharmacokinetic Comparison

Parameter	(Z)-p-Methoxycinnamic Acid (p-MCA)	p-MCA Ester Prodrugs	Rationale for Difference
Lipophilicity	Lower	Higher	The polar carboxylic acid group is masked by a less polar ester group.[8]
Intestinal Permeability	Moderate	High	Increased lipophilicity enhances passive diffusion across the gut wall.
Absorption Rate (Ka)	Slower	Faster	Improved permeability leads to a more rapid absorption phase.
Time to Max. Conc. (Tmax)	Shorter	Potentially longer	May be influenced by the rate of in vivo hydrolysis of the ester to the parent acid.
Max. Plasma Conc. (Cmax)	Lower	Higher	A greater fraction of the administered dose is absorbed.
Area Under the Curve (AUC)	Lower	Higher	Represents a greater total systemic exposure to the active compound due to enhanced absorption.

Scientific Rationale and Underlying Mechanisms

The enhanced bioavailability of p-MCA esters can be attributed to a combination of physicochemical and biochemical factors. The overarching principle is the prodrug's ability to overcome the pharmacokinetic barriers faced by the parent compound.

The Prodrug Strategy: A Mechanistic Overview

The core concept is to transiently modify the p-MCA molecule to improve its absorption characteristics. After traversing the intestinal barrier, the ester is cleaved by endogenous enzymes, liberating the active p-MCA to exert its therapeutic effects.

Caption: Prodrug mechanism for enhanced bioavailability.

Enzymatic Hydrolysis: The Activation Step

The successful application of an ester prodrug strategy is critically dependent on the efficient in vivo hydrolysis of the ester back to the active carboxylic acid.[11] The human body is rich in various esterases, including carboxylesterases, which are abundant in the liver, small intestine, and blood. These enzymes recognize and rapidly cleave the ester bond, ensuring the timely release of p-MCA. The rate of hydrolysis can be modulated by the nature of the alcohol moiety of the ester, allowing for a degree of control over the pharmacokinetic profile of the released drug.

Experimental Methodologies for Bioavailability Assessment

The comparison of bioavailability between a parent drug and its prodrugs relies on robust experimental data derived from standardized in vitro and in vivo models.

In Vitro Permeability Assay: The Caco-2 Model

The Caco-2 cell line, derived from human colorectal adenocarcinoma, is considered the gold standard for in vitro prediction of intestinal drug absorption.[12][13] When cultured on semi-permeable supports, these cells differentiate to form a monolayer of polarized enterocytes that mimic the intestinal barrier, complete with tight junctions and efflux transporters.[12]

Protocol for Caco-2 Permeability Assay:

• Cell Culture: Caco-2 cells are seeded on Transwell™ inserts and cultured for 21 days to allow for differentiation and the formation of a confluent monolayer.

• Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER).

• Compound Application: The test compounds (p-MCA and its esters) are added to the apical (donor) side of the Transwell™ insert.

• Sampling: At predetermined time points, samples are collected from the basolateral (receiver) side.

• Quantification: The concentration of the compound in the collected samples is determined using a validated analytical method, such as HPLC-UV.[14][15]

• Permeability Calculation: The apparent permeability coefficient (Papp) is calculated using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of drug appearance in the receiver compartment, A is the surface area of the membrane, and C0 is the initial drug concentration in the donor compartment.

Caption: Workflow for the Caco-2 permeability assay.

In Vivo Pharmacokinetic Studies

In vivo studies in animal models are essential for determining the actual bioavailability and pharmacokinetic profile of a compound.[16] These studies provide crucial data on Cmax, Tmax, and AUC.[16]

Protocol for a Typical In Vivo Pharmacokinetic Study:

• Animal Model: Select an appropriate animal model (e.g., rabbits or rats) and divide them into study groups.[3]

• Fasting: Animals are typically fasted overnight to minimize variability in drug absorption.[17]

• Drug Administration: Administer p-MCA or its ester derivative orally at a specified dose.

• Blood Sampling: Collect blood samples at predetermined time intervals (e.g., 0, 5, 15, 30, 60, 90, 120, 180 minutes) via an appropriate route (e.g., marginal ear vein).[3]

• Plasma Preparation: Process the blood samples to separate the plasma.

• Sample Analysis: Extract the drug from the plasma and quantify its concentration using a validated HPLC method.[14][18]

• Pharmacokinetic Analysis: Plot the plasma concentration versus time data and calculate the key pharmacokinetic parameters (Cmax, Tmax, AUC) using appropriate software.

Caption: Workflow for an in vivo pharmacokinetic study.

Analytical Quantification by HPLC

High-Performance Liquid Chromatography (HPLC) with UV detection is a precise and reliable technique for the quantification of p-MCA and its esters in biological matrices.[14]

Protocol for HPLC Analysis of p-MCA in Plasma:

• Sample Preparation (Protein Precipitation):

  • To 200 µL of plasma, add an internal standard.

  • Add a precipitating agent (e.g., perchloric acid or acetonitrile) to remove proteins.

  • Vortex and centrifuge the sample.

• Extraction (if necessary):

  • For increased purity, a liquid-liquid extraction can be performed on the supernatant using a solvent like ethyl acetate.[18]

• Chromatography:

  • Column: Reversed-phase C18 column.

  • Mobile Phase: A mixture of methanol or acetonitrile and an acidic aqueous buffer (e.g., phosphoric acid).[15]

  • Detection: UV detector set to the wavelength of maximum absorbance for p-MCA.

• Quantification:

  • Generate a calibration curve using standard solutions of known concentrations.

  • Determine the concentration of p-MCA in the unknown samples by comparing their peak areas to the calibration curve.

Conclusion and Future Directions

The esterification of (Z)-p-Methoxycinnamic acid represents a viable and effective prodrug strategy to overcome its inherent limitations in bioavailability. By increasing lipophilicity, ester prodrugs can significantly enhance the absorption of the parent molecule across the gastrointestinal barrier. The subsequent hydrolysis by endogenous esterases ensures the release of the active p-MCA into the systemic circulation.

The experimental methodologies detailed in this guide, including in vitro Caco-2 permeability assays and in vivo pharmacokinetic studies, provide a robust framework for evaluating and comparing the bioavailability of p-MCA and its ester derivatives. The data generated from these studies are crucial for the selection of optimal drug candidates for further development.

Future research should focus on direct, head-to-head in vivo comparisons of various p-MCA esters to elucidate the structure-pharmacokinetic relationships. Additionally, exploring novel formulation technologies, such as nanoencapsulation, in conjunction with the prodrug approach could further optimize the therapeutic delivery of this promising natural compound.

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